(1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

• CAS: 860296-82-8

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride: A Technical Guide for Drug Development and Asymmetric Synthesis

Executive Summary

In the realm of modern organic synthesis and pharmaceutical development, chiral diamines serve as indispensable building blocks and stereodirecting ligands. Among these, (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (CAS: 860296-82-8) 1 occupies a unique niche. Unlike its 1,2-diamine counterparts, the 1,3-substitution pattern offers a distinct spatial geometry (bite angle) that is highly sought after in advanced asymmetric catalysis and target-oriented drug design [[2]]().

This whitepaper provides an in-depth technical analysis of the physicochemical properties, stereochemical causality, and validated experimental workflows associated with this specific chiral salt. By utilizing the dihydrochloride form, researchers can bypass the inherent instability of the free aliphatic diamine, ensuring stoichiometric precision and operational trustworthiness.

Stereochemical Causality and Structural Dynamics

The utility of (1S,3S)-cyclohexane-1,3-diamine is fundamentally rooted in its stereochemistry. The 1,3-disubstituted cyclohexane system presents a fascinating stereochemical divergence:

• The cis-isomer (1R,3S): Features a diequatorial/diaxial conformation with an internal plane of symmetry, rendering it an achiral meso compound .

• The trans-isomers (1S,3S and 1R,3R): Adopt an axial-equatorial conformation. Crucially, these isomers possess a C2​ axis of symmetry.

Why is C2​ Symmetry Critical? In asymmetric catalysis, C2​ -symmetric ligands drastically reduce the number of possible competing diastereomeric transition states during a reaction. When a metal or electrophile coordinates to the (1S,3S) scaffold, the C2​ symmetry ensures that the reactive faces of the catalyst are degenerate, thereby funneling the reaction pathway toward a single, highly enantioselective outcome [[2]]().

Quantitative Physicochemical Profile

The following table summarizes the core physical data of the dihydrochloride salt. The salt form is deliberately chosen to prevent the rapid atmospheric CO₂ absorption (carbamate formation) and oxidation that typically degrade liquid free-base diamines.

Property	Value	Method / Context
Chemical Name	(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride	IUPAC Nomenclature
CAS Registry Number	860296-82-8	Primary Identifier 1
Molecular Formula	C₆H₁₆Cl₂N₂	Elemental Composition [[3]]()
Molecular Weight	187.11 g/mol	Calculated 3
Appearance	Colorless to light yellow solid	Visual Inspection [[2]]()
Melting Point	>360 °C	Capillary Method (Decomposes) []()
Stereochemistry	trans-(1S,3S), C2​ -Symmetric	Chiral, Optically Active
Aqueous Solubility	Highly Soluble (>100 mg/mL)	Ion-dipole interactions with H₂O

Analytical Characterization: Self-Validating Workflows

To ensure scientific integrity, the characterization of chiral salts must rely on self-validating systems. The extreme melting point (>360 °C) is indicative of a robust ionic lattice held together by dense hydrogen-bonding networks between the diammonium dication and chloride anions. However, the most critical quality attribute for this compound is its optical purity .

Protocol 1: High-Precision Determination of Specific Rotation

Causality: Optical rotation is highly sensitive to temperature, solvent, and concentration. By incorporating a certified quartz plate check and rigorous blanking, this protocol self-validates the instrument's calibration state prior to sample measurement, ensuring the observed rotation ( α ) is entirely attributable to the (1S,3S) enantiomer.

Step-by-Step Methodology:

• System Suitability Check: Measure the rotation of a certified quartz control plate at 589 nm (Sodium D-line). Acceptance criteria: ±0.002° of the certified standard value.

• Thermal & Solvent Blanking: Fill a 100 mm jacketed polarimeter cell with HPLC-grade water. Equilibrate the Peltier temperature controller to exactly 20.0 ± 0.1 °C. Zero the polarimeter to establish a true baseline.

• Gravimetric Sample Preparation: Accurately weigh ~1.000 g of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride on a calibrated analytical balance (±0.1 mg).

• Volumetric Dissolution: Transfer the salt quantitatively to a 10.0 mL Class A volumetric flask. Dissolve and make up to the meniscus with HPLC-grade water (yielding a concentration c≈10 g/100 mL).

• Data Acquisition: Rinse the polarimeter cell three times with the sample solution to prevent dilution errors. Fill the cell, ensuring zero air bubbles are trapped in the optical path.

• Calculation: Record the observed rotation ( α ) at 20.0 °C. Calculate the specific rotation using Biot's law: [α]D20​=c×lα​ , where l is the path length in decimeters (1 dm).

Workflow 1: Self-validating polarimetry system for determining the specific rotation of chiral salts.

Applications in Asymmetric Catalysis & Drug Development

The (1S,3S)-cyclohexane-1,3-diamine scaffold is actively utilized to synthesize bifunctional organocatalysts and transition-metal ligands. Its thermodynamic properties and structural rigidity make it an excellent candidate for creating chiral environments 4.

Because the compound is supplied as a dihydrochloride salt, it must be "free-based" prior to condensation reactions (e.g., forming Schiff bases or enamines).

Protocol 2: In Situ Free-Basing for Catalysis

Causality: Isolating the free diamine via aqueous extraction is hazardous to yield, as the free base is highly water-soluble and prone to degradation. Neutralizing the salt in situ with a non-nucleophilic base allows the liberated diamine to immediately react with the target electrophile, preserving its integrity.

Step-by-Step Methodology:

• Suspension: Suspend 1.0 equivalent of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in anhydrous dichloromethane (DCM) under a strict argon atmosphere.

• Steric Neutralization: Add 2.2 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise at 0 °C. Rationale: DIPEA is sterically hindered; it effectively deprotonates the ammonium salts without acting as a competing nucleophile in downstream reactions.

• Equilibration: Stir the mixture for 30 minutes at ambient temperature until a fine suspension of DIPEA-HCl is formed, indicating the liberation of the free diamine.

• Catalyst Assembly: Proceed immediately with the addition of the required carbonyl compound (e.g., for enamine formation) or metal precursor.

Workflow 2: Logical pathway from stable dihydrochloride salt to asymmetric C-C bond formation.

By leveraging the C2​ -symmetric geometry of the (1S,3S) isomer, chemists can design highly constrained transition states. The dual activation mechanism—where one amine forms a reactive enamine while the other (often derivatized or protonated) coordinates the electrophile—is a hallmark of advanced organocatalysis derived from this specific physical scaffold 2.

References

• NextSDS Database. "(1S,3S)-cyclohexane-1,3-diamine dihydrochloride Chemical Substance Information (CAS: 860296-82-8)." NextSDS. [Link]

• CP Lab Safety. "(1S, 3S)-cyclohexane-1, 3-diamine dihydrochloride Specifications." Calpaclab. [Link]

• ACS Energy & Fuels. "Thermodynamic Study of Selected Cyclohexanediamines." ACS Publications. [Link]

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An In-Depth Technical Guide to (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride for Advanced Drug Development

Abstract

(1S,3S)-cyclohexane-1,3-diamine dihydrochloride (CAS 860296-82-8) is a C₂-symmetric chiral diamine that has garnered significant attention as a versatile building block and ligand in modern medicinal chemistry and asymmetric synthesis. Its rigid cyclohexane backbone pre-organizes the two primary amine functionalities into a specific spatial arrangement, making it an invaluable scaffold for creating stereochemically defined molecules. This guide provides an in-depth analysis of its properties, synthesis, quality control methodologies, and applications, with a focus on empowering researchers in drug discovery and development.

Core Physicochemical and Structural Properties

(1S,3S)-cyclohexane-1,3-diamine is the cis-isomer of the 1,3-diaminocyclohexane structure. The dihydrochloride salt form enhances its stability and simplifies handling compared to the free base, which is a colorless liquid.[1] The stereospecific (1S,3S) configuration is crucial for its function in asymmetric synthesis, where it imparts chirality to the target molecule.

Table 1: Physicochemical Properties of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Property	Value	Source(s)
CAS Number	860296-82-8	[2]
Molecular Formula	C₆H₁₆Cl₂N₂	[2]
Molecular Weight	187.11 g/mol	[2][3]
Appearance	White to off-white solid/powder	General Supplier Data
Purity	Typically ≥97%	[2]
Chirality	(1S,3S)	[4]
Stereochemistry	cis-isomer	[3]

The structural rigidity of the cyclohexane ring and the defined cis orientation of the two amine groups are paramount. This conformation reduces the number of accessible rotamers, providing a predictable and well-defined three-dimensional structure when it is incorporated into a larger molecule or used as a ligand in a metal complex.

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure diamines like (1S,3S)-cyclohexane-1,3-diamine is a non-trivial challenge. Commercial availability often relies on proprietary methods, but general strategies in the literature for related diamines typically involve two main approaches:

• Asymmetric Synthesis: Building the chiral centers directly using a stereoselective reaction.

• Chiral Resolution: Synthesizing a racemic mixture of cis-1,3-cyclohexanediamine and then separating the enantiomers using a chiral resolving agent, such as tartaric acid or mandelic acid.[5]

A plausible synthetic pathway starts from a readily available precursor like resorcinol or 1,3-cyclohexanedione.[6][7] The key challenge lies in controlling the stereochemistry during the reduction of an imine or oxime intermediate.

A generalized workflow for the synthesis starting from 1,3-cyclohexanedione is outlined below.[6]

Caption: Generalized Synthetic & Resolution Workflow.

Causality in Synthesis:

• Oximation/Reductive Amination: The conversion of ketones to amines via oximes or direct reductive amination is a robust method.[6] The choice of reducing agent (e.g., Raney Ni, Pd/C) and reaction conditions (pressure, temperature) is critical to control the stereochemical outcome (cis vs. trans isomers).

• Chiral Resolution: This is a classic and reliable method for obtaining enantiopure materials. The choice of resolving agent is crucial; it must form a stable, crystalline diastereomeric salt with one enantiomer of the diamine, allowing for physical separation by crystallization.[5]

Core Applications in Asymmetric Synthesis and Medicinal Chemistry

The primary value of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride lies in its role as a chiral scaffold or ligand. Chiral diamines are considered "privileged" ligands in asymmetric catalysis because of their ability to form stable chelate complexes with a wide range of transition metals.[8]

Asymmetric Catalysis

When complexed with metals like Ruthenium(II) or Iridium(III), chiral diamines form powerful catalysts for reactions such as asymmetric transfer hydrogenation (ATH).[8][9] These reactions are fundamental for producing enantiomerically pure alcohols and amines, which are common intermediates in pharmaceutical synthesis.

The mechanism often involves a "metal-ligand bifunctional" pathway, where one amine on the ligand and the metal center work cooperatively to facilitate the transfer of a hydride from a hydrogen source (like isopropanol or formic acid) to a prochiral ketone or imine.[8]

Caption: Logical Flow of Chiral Diamine in Catalysis.

Chiral Building Block in Drug Scaffolds

Beyond catalysis, the diamine itself can be incorporated directly into the structure of a drug candidate. Its rigid, stereodefined structure serves as an excellent scaffold to orient other pharmacophoric groups in a precise 3D arrangement, which is critical for selective binding to biological targets like enzymes or receptors. The 1,3-cis relationship of the amines provides a unique stereochemical and conformational constraint that is distinct from the more commonly used 1,2-diamines.[10]

Quality Control and Analytical Methodology

Ensuring the chemical purity and, most importantly, the enantiomeric purity of the diamine is critical for its application. A multi-step analytical workflow is required for robust quality control.

Caption: Standard Quality Control (QC) Workflow.

Protocol: Identity Confirmation by ¹H NMR Spectroscopy

Objective: To confirm the chemical structure of the compound.

• Sample Preparation: Dissolve 5-10 mg of the substance in 0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz).

• Acquisition: Acquire a standard proton spectrum.

• Data Analysis:

  • Expected Signals: The spectrum should show a complex series of multiplets in the aliphatic region (typically 1.0-3.5 ppm) corresponding to the non-equivalent protons on the cyclohexane ring.

  • Proton Count: The integration of the signals should be consistent with the 14 protons of the diamine cation.

  • Absence of Impurities: The spectrum should be free of significant signals from residual solvents or synthetic byproducts.

Protocol: Enantiomeric Purity by Chiral HPLC

Objective: To determine the enantiomeric excess (e.e.) of the (1S,3S) enantiomer. This is the most critical validation step.

Causality: Direct analysis of the diamine can be challenging. Derivatization with a chiral or achiral UV-active agent (e.g., dansyl chloride, benzoyl chloride) is often necessary to improve chromatographic behavior and allow for UV detection.

• Derivatization (Example): a. Dissolve ~5 mg of the diamine dihydrochloride in 1 mL of 0.1 M sodium bicarbonate solution. b. Add 1.5 equivalents of benzoyl chloride in a water-miscible solvent like acetonitrile. c. Stir vigorously for 1 hour at room temperature. d. Extract the resulting dibenzoyl derivative with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.[11] e. Evaporate the solvent and re-dissolve the residue in the HPLC mobile phase.

• HPLC Conditions:

  • Column: A chiral stationary phase (CSP) column (e.g., Chiralcel OD-H, Chiralpak AD-H). The choice of column is critical and must be screened for optimal separation.

  • Mobile Phase: A mixture of hexane and isopropanol is typical. The exact ratio must be optimized to achieve baseline separation of the two enantiomeric derivatives.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength appropriate for the derivative (e.g., 254 nm for the benzoyl derivative).

• Data Analysis:

  • Two well-resolved peaks corresponding to the (1S,3S) and (1R,3R) derivatives should be observed.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 (where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer).

  • A result of ≥98% e.e. is typically required for use in GMP synthesis.

Safety, Handling, and Storage

As a diamine dihydrochloride, the compound is classified as corrosive and can cause severe skin burns and eye damage.[12][13][14]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[13][15]

• Handling: Handle in a well-ventilated area or a chemical fume hood.[15] Avoid breathing dust.[13] Wash hands thoroughly after handling.[15]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[12] The material may be hygroscopic; storage under an inert atmosphere (e.g., nitrogen) is recommended for long-term stability.

• In case of Exposure:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek urgent medical attention.[12][15]

  • Skin: Immediately remove contaminated clothing and wash the affected area with plenty of water.[12][15]

  • Inhalation: Move the person to fresh air.[12][15]

Conclusion

(1S,3S)-cyclohexane-1,3-diamine dihydrochloride is a high-value chiral intermediate whose utility is defined by its precise stereochemistry. Its successful application in drug development hinges on a thorough understanding of its properties and the implementation of rigorous analytical controls to verify its identity and enantiomeric purity. As a rigid scaffold and a component of powerful asymmetric catalysts, it provides chemists with a reliable tool for constructing complex, stereochemically defined molecules, thereby accelerating the discovery and development of new therapeutics.

References

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. (2025). MDPI. [Link]

• 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. (2023). ACS Publications. [Link]

• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride — Chemical Substance Information. NextSDS. [Link]

• Cyclohexanediamine compounds and methods for their preparation. (2014).

• (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride. PubChem. [Link]

• Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. (2020). PubMed. [Link]

• Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC. (2023). ACS Omega. [Link]

• Chiral Ligands in Asymmetric Synthesis: Design and Applications. (2025). ResearchGate. [Link]

• Application of Cyclohexane-1,3-diones in the Synthesis of Six-Membered Nitrogen-Containing Heterocycles. ResearchGate. [Link]

• Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. ACS Publications. [Link]

• Safety Data Sheet: 4-Methylcyclohexane-1,3-diamine. Chemos GmbH&Co.KG. [Link]

• SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. ResearchGate. [Link]

• 1,3-Cyclohexanediamine. PubChem. [Link]

• 1s-(−)-1,3-dithiane 1-oxide. Organic Syntheses Procedure. [Link]

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Analytical and Stoichiometric Profiling of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride: A Technical Guide for Drug Development

By: Senior Application Scientist

Executive Summary

In the realm of pharmaceutical development and asymmetric synthesis, the precision of molar equivalents dictates the success or failure of a synthetic pathway. (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (CAS: 860296-82-8) is a critical chiral building block[1]. While its structural framework is relatively simple, application scientists must rigorously account for its exact molecular weight of 187.11 g/mol [2]. This whitepaper deconstructs the physicochemical properties of this compound, explores the causality behind its salt formulation, and provides self-validating analytical protocols to ensure stoichiometric accuracy during scale-up.

Physicochemical Profiling & Molecular Weight Derivation

The molecular formula of the dihydrochloride salt is C6H16Cl2N2[2]. To understand the stoichiometric impact of this compound, we must first isolate the mass contributions of its constituent elements.

Table 1: Molecular Weight Contribution Analysis

Element	Atomic Mass ( g/mol )	Count	Total Mass Contribution ( g/mol )	Mass Fraction (%)
Carbon (C)	12.011	6	72.066	38.52%
Hydrogen (H)	1.008	16	16.128	8.62%
Nitrogen (N)	14.007	2	28.014	14.97%
Chlorine (Cl)	35.450	2	70.900	37.89%
Total (C6H16Cl2N2)	187.11	100.00%

The Causality of Salt Forms in Drug Development

Why do we utilize the dihydrochloride salt rather than the free base ((1S,3S)-cyclohexane-1,3-diamine)?

• Stability & Handling: Aliphatic diamines in their free base form (MW = 114.19 g/mol ) are typically volatile, highly hygroscopic liquids or low-melting solids that rapidly oxidize and absorb ambient carbon dioxide to form carbamates.

• Stoichiometric Reliability: Converting the diamine into a dihydrochloride salt (MW = 187.11 g/mol ) yields a highly stable, free-flowing crystalline powder that is impervious to rapid atmospheric degradation.

The Application Scientist's Rule: You must apply a ~1.64x mass multiplier (187.11 / 114.19) when calculating reaction equivalents. In my experience overseeing API scale-up, failing to account for the two equivalents of hydrochloric acid (72.92 g/mol ) will result in a severe stoichiometric deficit of the chiral diamine, leading to incomplete reactions and catastrophic yield loss.

Analytical Methodologies for Molecular Weight & Purity Verification

Trusting a vendor's label is insufficient in late-stage drug development. If the bulk powder has absorbed moisture or lost HCl (forming a monohydrochloride), the effective molecular weight shifts. I employ a self-validating, dual-path analytical system to confirm both the organic framework and the inorganic counterion stoichiometry.

Protocol 1: LC-HRMS for Free Base Mass Confirmation

This protocol verifies the core organic structure of the diamine.

• Sample Preparation: Dissolve 1.0 mg of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 1 mL of LC-MS grade Water:Acetonitrile (50:50 v/v) containing 0.1% Formic Acid.

  • Causality: The acidic aqueous-organic mixture ensures complete dissolution and protonation of the free base, optimizing it for positive ion mode detection while preventing peak tailing.

• Chromatographic Separation: Inject 2 µL onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

  • Causality: Aliphatic diamines are highly polar and retain poorly on standard C18 reverse-phase columns. HILIC provides the necessary retention and sharp peak shape.

• Mass Detection: Operate the High-Resolution Mass Spectrometer in Electrospray Ionization Positive (ESI+) mode.

• Data Interpretation: Extract the ion chromatogram for m/z 115.1232.

  • Causality: ESI+ strips the chloride counterions. The mass spectrometer detects the protonated free base ([M+H]+, C6H15N2+). The presence of this exact mass validates the 114.19 g/mol organic core.

Protocol 2: Argentometric Titration (Mohr Method) for Dihydrochloride Stoichiometry

This protocol validates the 37.89% chloride mass fraction, ensuring the 187.11 g/mol molecular weight is exact.

• Sample Preparation: Accurately weigh 187.1 mg (exactly 1.0 mmol based on theoretical MW) of the compound and dissolve in 50 mL of deionized water.

• Indicator Addition: Add 1 mL of 5% potassium chromate (K2CrO4) solution.

  • Causality: Chromate acts as a colorimetric indicator. It will only form a red silver chromate precipitate after all free chloride ions in the solution have been consumed by the titrant.

• Titration: Titrate with a standardized 0.1 M Silver Nitrate (AgNO3) solution under constant stirring.

• Endpoint Detection: Record the volume of AgNO3 added the moment the solution exhibits a permanent faint reddish-brown tinge.

• Calculation: A pure dihydrochloride salt requires exactly 2.0 molar equivalents of AgNO3 (20.0 mL of 0.1 M solution).

  • Causality: If the titration requires significantly less than 20.0 mL, the sample is either a monohydrochloride or heavily hydrated, meaning the working molecular weight is no longer 187.11 g/mol and must be recalculated before use in synthesis.

Applications in Asymmetric Synthesis

The specific stereochemistry of this diamine is critical in asymmetric synthesis, where chiral ligands are necessary to induce stereoselectivity[2]. Chiral 1,3-diamines are heavily utilized as foundational motifs in the development of bioactive compounds and pharmaceutical agents[3]. For instance, recent breakthroughs have demonstrated their utility in the rhodium-catalyzed asymmetric arylation of cyclic N-sulfonyl imines, enabling the construction of highly enantioenriched therapeutic scaffolds[3].

Analytical Workflow Visualization

Analytical workflow for verifying the 187.11 g/mol molecular weight and salt stoichiometry.

References

• [3] Title: Construction of Chiral 1,3-Diamines through Rhodium-Catalyzed Asymmetric Arylation of Cyclic N-Sulfonyl Imines | Source: ACS Publications (Organic Letters) | URL: [Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]

(1S,3S)-cyclohexane-1,3-diamine Dihydrochloride IUPAC name

An In-depth Technical Guide to (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride for Advanced Research and Pharmaceutical Development

Authored by: A Senior Application Scientist

Introduction

Chiral diamines are fundamental building blocks in modern medicinal chemistry and asymmetric synthesis.[1][2] Their ability to form stable, well-defined chiral environments has made them indispensable as ligands for metal catalysts, as organocatalysts, and as key structural motifs in pharmacologically active molecules.[1] This guide provides a comprehensive technical overview of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride, a specific stereoisomer of 1,3-cyclohexanediamine, with a focus on its synthesis, characterization, and applications for researchers, scientists, and drug development professionals.

Compound Identification and Physicochemical Properties

IUPAC Nomenclature and Structural Representation

The correct IUPAC name for the specified stereoisomer is (1S,3S)-cyclohexane-1,3-diamine dihydrochloride . This name precisely defines the absolute configuration at the two stereogenic centers on the cyclohexane ring.

• CAS Number: 860296-82-8[3]

• Molecular Formula: C₆H₁₆Cl₂N₂[3][4]

• Molecular Weight: 187.11 g/mol [3][4]

The structure consists of a cyclohexane ring with two amino groups at positions 1 and 3, both in the (S) configuration. The dihydrochloride salt form indicates that both basic amino groups are protonated.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below.

Property	Value	Source
Appearance	White to off-white solid	General knowledge
Purity	Typically ≥97%	[3]
Solubility	Soluble in water	General knowledge
Storage	Store in a cool, dry place under an inert atmosphere.	[5]

Synthesis and Chiral Purification

The synthesis of enantiomerically pure (1S,3S)-cyclohexane-1,3-diamine typically involves the resolution of a racemic mixture of cis- and trans-isomers or a stereoselective synthesis approach. A common industrial route starts from resorcinol.[6]

Synthetic Pathway Overview

A plausible synthetic route involves the hydrogenation of resorcinol to 1,3-cyclohexanedione, followed by reductive amination to yield a mixture of cis- and trans-1,3-cyclohexanediamine. The desired cis-isomer is then isolated and resolved to obtain the (1S,3S)-enantiomer.

Caption: General synthetic workflow for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride.

Detailed Experimental Protocol: Chiral Resolution

This protocol outlines the classical resolution of racemic cis-1,3-cyclohexanediamine using a chiral resolving agent like L-(+)-tartaric acid.

Materials:

• Racemic cis-1,3-cyclohexanediamine

• L-(+)-tartaric acid

• Methanol

• Diethyl ether

• Aqueous Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hydrochloric acid (ethanolic solution)

Procedure:

• Diastereomeric Salt Formation: Dissolve racemic cis-1,3-cyclohexanediamine in methanol. In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in methanol. Slowly add the tartaric acid solution to the diamine solution with stirring.

• Fractional Crystallization: Allow the mixture to stand at room temperature, then cool to induce crystallization of the less soluble diastereomeric salt. The (1S,3S)-diamine-(L)-tartrate salt is expected to crystallize preferentially.

• Isolation and Purification: Collect the crystals by filtration. The enantiomeric purity of the salt can be enhanced by recrystallization from methanol.

• Liberation of the Free Diamine: Suspend the purified diastereomeric salt in water and add a concentrated NaOH solution until the pH is strongly basic. This will deprotonate the diamine and dissolve the tartaric acid as its sodium salt.

• Extraction: Extract the free (1S,3S)-cyclohexane-1,3-diamine into an organic solvent such as dichloromethane.

• Drying and Evaporation: Dry the organic extracts over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the pure, oily diamine.

• Dihydrochloride Salt Formation: Dissolve the purified diamine in a minimal amount of ethanol and cool in an ice bath. Add a stoichiometric amount of concentrated hydrochloric acid or an ethanolic HCl solution dropwise with stirring. The dihydrochloride salt will precipitate.

• Final Product Isolation: Collect the white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain (1S,3S)-cyclohexane-1,3-diamine dihydrochloride.

Applications in Asymmetric Synthesis and Drug Development

Chiral vicinal diamines are crucial in asymmetric catalysis.[2] The 1,3-disposition of the amino groups in this compound allows for the formation of stable six-membered ring transition states in various catalytic cycles, providing excellent stereocontrol.

Ligands for Asymmetric Catalysis

(1S,3S)-cyclohexane-1,3-diamine can be used as a chiral backbone to synthesize more complex ligands, such as Schiff bases or phosphine-containing ligands. These ligands can then coordinate with transition metals (e.g., Rhodium, Ruthenium, Iridium) to create catalysts for reactions like asymmetric hydrogenation and transfer hydrogenation.

Organocatalysis

This diamine is a precursor for bifunctional organocatalysts, often incorporating a hydrogen-bond donor moiety (like a thiourea group) alongside one of the amine functionalities.[1] Such catalysts are highly effective in promoting stereoselective reactions.

Caption: Role of a chiral diamine derivative in an asymmetric Michael addition.

Analytical Characterization and Quality Control

Ensuring the enantiomeric purity of (1S,3S)-cyclohexane-1,3-diamine is critical for its application in pharmaceuticals and fine chemicals. Chiral chromatography is the most reliable method for this determination.[7][8]

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

Objective: To determine the enantiomeric excess (ee) of the synthesized diamine.

Parameter	Condition	Rationale
Column	Polysaccharide-based chiral stationary phase (e.g., Chiralpak® series)	These columns provide excellent enantioseparation for a wide range of chiral amines.[7]
Mobile Phase	Hexane/Isopropanol with a basic additive (e.g., Diethylamine)	The non-polar/polar solvent system allows for good resolution, while the additive prevents peak tailing by interacting with silanol groups on the stationary phase.
Flow Rate	0.5 - 1.0 mL/min	Standard flow rate for analytical HPLC, providing a balance between analysis time and resolution.
Detection	UV at 210-220 nm	Although the diamine lacks a strong chromophore, it can be detected at low UV wavelengths.
Derivatization (Optional)	Reaction with a UV-active chiral or achiral agent (e.g., benzoyl chloride)	Derivatization can significantly improve detection sensitivity and may alter retention times for better separation.

Other Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the overall chemical structure and purity. Chiral shift reagents can be employed to determine enantiomeric excess, though this method is often less precise than chiral HPLC.[8]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Circular Dichroism (CD): This technique can be used to confirm the absolute configuration of the chiral molecule by observing its differential absorption of circularly polarized light.[8]

Safety and Handling

As with all amine compounds, appropriate safety precautions must be taken.

• Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage).[5]

• Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

• Handling: Handle in a well-ventilated fume hood, avoiding inhalation of dust and contact with skin and eyes.

Conclusion

(1S,3S)-cyclohexane-1,3-diamine Dihydrochloride is a valuable chiral building block with significant potential in asymmetric synthesis and pharmaceutical research. Its rigid cyclohexane backbone and the specific stereochemical arrangement of its amino groups allow for the creation of highly effective catalysts and ligands. A thorough understanding of its synthesis, purification, and analytical characterization is essential for its successful application in the development of novel, stereochemically pure molecules.

References

• PubChem. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride. National Center for Biotechnology Information. [Link]

• MDPI. Synthesis of Diazacyclic and Triazacyclic Small-Molecule Libraries Using Vicinal Chiral Diamines Generated from Modified Short Peptides and Their Application for Drug Discovery. [Link]

• NSF PAR. Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry. [Link]

• The Royal Society of Chemistry. Chiral Vicinal Diamines. [Link]

• MDPI. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. [Link]

• University of Toronto. Understanding Stereoselectivity and Applications in Chiral Diamine-Based Systems. [Link]

• Royal Society of Chemistry. Advances in chiral analysis: from classical methods to emerging technologies. [Link]

• MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

• ACS Publications. Chirality Sensing of Amines, Diamines, Amino Acids, Amino Alcohols, and α-Hydroxy Acids with a Single Probe. [Link]

• Chemical Substance Information. (1S,3S)-cyclohexane-1,3-diamine dihydrochloride. [Link]

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• 3. 860296-82-8 | (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride - Moldb [moldb.com]
• 4. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cyclohexane-1,3-diamine | 3385-21-5 [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
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• 8. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]

(1S,3S)-cyclohexane-1,3-diamine Dihydrochloride commercial suppliers

An In-depth Technical Guide: (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Chiral Building Block

(1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride is a chiral diamine that serves as a high-value building block in modern organic synthesis and medicinal chemistry. Its rigid cyclohexane backbone and the specific cis stereochemical orientation of its two amine functional groups make it a compelling scaffold for constructing complex molecular architectures with precise three-dimensional control. As a dihydrochloride salt, the compound offers enhanced stability, improved handling characteristics, and better solubility in polar solvents compared to its freebase form, making it a practical choice for laboratory use.

This guide provides an in-depth analysis of this compound, covering its physicochemical properties, commercial availability, synthetic pathways, and critical applications, with a focus on providing the technical insights necessary for researchers in drug discovery and process development.

Core Physicochemical & Structural Data

A clear understanding of a compound's fundamental properties is the bedrock of its effective application. The key identifiers and properties for (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride are summarized below.

Property	Value	Source(s)
CAS Number	860296-82-8	[1]
Molecular Formula	C₆H₁₆Cl₂N₂	[1]
Molecular Weight	187.11 g/mol	[1][2]
Canonical SMILES	C1CN">C@HN.Cl.Cl	[2]
InChI Key	ABDGJCKNZHDDLV-RUTFAPCESA-N
Appearance	Typically a white to off-white solid	General Knowledge
Purity	Commercially available at ≥95-97%	[1][3]

Commercial Sourcing and Supplier Evaluation

The successful progression of a research project often depends on a reliable supply chain for critical starting materials. (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride is available from several specialized chemical suppliers.

Supplier	CAS Number	Purity/Notes
Moldb	860296-82-8	Typically 97% purity.[1]
BLDpharm	860296-82-8	Offered for online ordering.[4]
AChemBlock	1476045-92-7 (related hydrochloride)	97% purity for the monohydrochloride salt.[3]
ChemUniverse	-	Listed as available for order.[5]
Sigma-Aldrich (Merck)	498532-32-4 (related isomer)	Offers the (1R,3S) isomer.

Expert Insight: When selecting a supplier, the decision process must extend beyond simple cost analysis. For a chiral compound intended for stereospecific applications, the Certificate of Analysis (CoA) is paramount. It provides critical data on purity (typically via HPLC or NMR) and, most importantly, should confirm the stereochemical identity and enantiomeric excess (e.e.).

Caption: Logical workflow for selecting a commercial supplier.

Synthesis and Chemical Insights

Understanding the synthetic route to (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride is crucial for assessing scalability, potential impurities, and cost drivers. A common and cost-effective industrial approach begins with resorcinol.[6] The overall strategy involves creating the cyclohexane-1,3-dione core, introducing the nitrogen atoms, and then performing a reduction. The final step is salt formation for purification and stability.

Caption: High-level synthetic pathway from resorcinol.

Protocol 1: Representative Synthesis of 1,3-Cyclohexanediamine (Racemic)

This protocol is adapted from established literature procedures for the synthesis of the core diamine structure.[6] The synthesis of the specific (1S,3S) isomer requires a subsequent chiral resolution step (e.g., fractional crystallization with a chiral acid) or an asymmetric synthesis approach, which are specialized techniques beyond this general guide.[7]

Step A: Hydrogenation of Resorcinol to 1,3-Cyclohexanedione (1,3-CHD)

• To a high-pressure autoclave, add resorcinol (1.0 eq), water, sodium hydroxide (as a promoter), and Raney Nickel catalyst.

• Seal the reactor, purge several times with hydrogen gas, and then pressurize with H₂ to the target pressure.

• Heat the mixture to the designated temperature with vigorous stirring to initiate the reaction.

• After the reaction is complete (monitored by TLC or GC), cool the reactor, vent the hydrogen, and filter the catalyst. The resulting aqueous solution of 1,3-CHD can often be used directly.

Step B: Oximation of 1,3-CHD

• To the aqueous 1,3-CHD solution, add hydroxylamine hydrochloride (excess, e.g., 2.2 eq) and a base (e.g., sodium hydroxide, 2.3 eq) to liberate the free hydroxylamine.[6]

• Control the temperature with a cooling bath while stirring vigorously. The product, 1,3-cyclohexanedione dioxime, will precipitate from the solution.

• Collect the solid product by filtration and dry it under a vacuum.

Step C: Hydrogenation of Dioxime to 1,3-Cyclohexanediamine (1,3-CHDA)

• In a high-pressure autoclave, suspend the 1,3-cyclohexanedione dioxime from Step B in a suitable solvent (e.g., methanol).

• Add a hydrogenation catalyst, such as Raney Nickel.

• Seal the reactor, purge with H₂, and pressurize to the desired level.

• Heat the reaction with stirring. The oxime groups will be reduced to primary amines.

• Upon completion, cool, vent, and filter the catalyst to yield a solution of 1,3-CHDA.

Step D: Dihydrochloride Salt Formation and Purification

• To the crude 1,3-CHDA solution from Step C, add an excess of concentrated hydrochloric acid.

• The diamine will be protonated, forming the dihydrochloride salt.

• Add an anti-solvent, such as acetone, to induce precipitation of the salt.[6]

• Collect the crystalline product by filtration, wash with cold acetone, and dry under vacuum to yield 1,3-cyclohexanediamine dihydrochloride.

Applications in Drug Discovery and Asymmetric Synthesis

The true value of (1S,3S)-Cyclohexane-1,3-diamine lies in its application as a chiral ligand or a key structural element in bioactive molecules.

• Chiral Ligands: Chiral diamines are foundational in asymmetric catalysis. They readily coordinate with transition metals (e.g., Ruthenium, Rhodium, Iridium) to form catalysts that can induce high levels of enantioselectivity in a wide range of chemical transformations, such as asymmetric hydrogenation, transfer hydrogenation, and C-C bond-forming reactions. The rigid cis conformation of the diamine creates a well-defined chiral pocket around the metal center, which is essential for differentiating between enantiotopic faces of a prochiral substrate.

• Scaffold in Bioactive Molecules: The cyclohexane-1,3-dione and diamine motifs are present in numerous compounds with a broad spectrum of biological activities, including anti-inflammatory, anti-tumor, anti-viral, and herbicidal properties.[8][9][10][11] The ability to use a stereochemically pure building block like the (1S,3S)-diamine allows for the synthesis of specific stereoisomers of a drug candidate, which is critical as different stereoisomers can have vastly different pharmacological and toxicological profiles.

Caption: Logical flow from chiral building block to API.

Safety, Handling, and Storage

As with all amine-containing compounds, particularly in their corrosive hydrochloride salt form, proper safety protocols are mandatory. The information below is a summary derived from safety data sheets for structurally related cyclohexanediamines.[12][13][14][15]

Hazard Summary:

• Corrosive: Causes severe skin burns and serious eye damage.[12][14]

• Harmful: May be harmful if swallowed or in contact with skin.[13][14]

• Irritant: Do not breathe dust, as it can be corrosive to the respiratory tract.[12]

Recommended Handling & Storage:

• Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical fume hood.[12][16]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a full face shield. A lab coat is mandatory.[12][13][14]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.[12][14] Keep the container tightly closed. The compound may be stored under an inert gas like argon to prevent moisture absorption.[12]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[12]

Protocol 2: Laboratory Handling and Stock Solution Preparation

• Preparation: Before opening the container, ensure you are in a fume hood and are wearing all required PPE. Have appropriate spill cleanup materials (e.g., sand, universal binder) readily available.[12]

• Weighing: Carefully open the container. Use a spatula to transfer the required amount of the solid to a tared weighing vessel. Avoid creating dust. Close the main container immediately after dispensing.

• Dissolution: Place a stir bar in a clean, dry volumetric flask. Use a powder funnel to add the weighed solid.

• Solvent Addition: Add a portion of the desired solvent (e.g., deionized water, methanol) to the flask, ensuring the final volume is not exceeded.

• Mixing: Cap the flask and stir or sonicate until all the solid has completely dissolved.

• Final Volume: Once dissolved, carefully add the solvent to the calibration mark on the flask. Invert the flask several times to ensure a homogenous solution.

• Labeling and Storage: Clearly label the solution with the compound name, concentration, solvent, and date of preparation. Store appropriately.

Conclusion

(1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride is more than just a chemical reagent; it is an enabling tool for precision synthesis. Its defined stereochemistry, rigid conformation, and practical salt form make it an invaluable asset for researchers developing novel therapeutics and asymmetric catalytic processes. By understanding its sourcing, synthesis, and handling, scientists can fully leverage its potential to accelerate their research and development objectives.

References

• 1,3-BAC SDS - Tri-iso. [Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts. [Link]

• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride — Chemical Substance Information. NextSDS. [Link]

• (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride - PubChem. [Link]

• Order : ChemUniverse. [Link]

• Application of cyclohexane-1,3-diones for six-membered oxygen-containing heterocycles synthesis - PubMed. Bioorganic Chemistry. [Link]

• Bio-based synthesis of cyclopentane-1,3-diamine and its application in bifunctional monomers for poly-condensation - Green Chemistry (RSC Publishing). [Link]

• 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem. [Link]

• US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google P

• Efficient Chiral Resolution of (±)-Cyclohexane-1,2-Diamine - ResearchGate. Journal of Chemical Research. [Link]

• Synthetic approaches for cyclohexane-1,3-diones: A versatile precursor for bioactive molecules | Request PDF - ResearchGate. [Link]

• EP0061669A1 - Process for the preparation of cyclohexane-1,3-diones, and some bicyclic ...

• Application of Cyclohexane‐1,3‐diones in the Synthesis of Six‐Membered Nitrogen‐Containing Heterocycles - ResearchGate. ChemistrySelect. [Link]

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• 3. cis-cyclohexane-1,3-diamine hydrochloride 97% | CAS: 1476045-92-7 | AChemBlock [achemblock.com]
• 4. 860296-82-8|(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride|BLD Pharm [bldpharm.com]
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(1S,3S)-cyclohexane-1,3-diamine Dihydrochloride safety and handling

An In-Depth Technical Guide to the Safe Handling of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride. Designed for researchers, scientists, and drug development professionals, this document synthesizes critical safety data with field-proven best practices to ensure a safe laboratory environment. The recommendations herein are primarily derived from the safety profile of the parent compound, 1,3-cyclohexanediamine, as specific detailed safety data for the dihydrochloride salt is limited. The salt form is a solid, but it is expected to exhibit the corrosive and toxic properties of the free base upon contact with moisture.

Chemical Identification and Physicochemical Properties

(1S,3S)-cyclohexane-1,3-diamine dihydrochloride is the salt form of the chiral diamine. Understanding its basic properties is the first step in a thorough risk assessment.

Identifier	Value	Source
CAS Number	860296-82-8	[1][2]
Molecular Formula	C₆H₁₆Cl₂N₂	[2][3]
Molecular Weight	187.11 g/mol	[2][3]
Physical Form	Solid / Crystalline Powder	[4]

Hazard Identification and GHS Classification

The primary hazards associated with this compound are extrapolated from its parent amine, 1,3-cyclohexanediamine, which is classified as a highly hazardous substance. The dihydrochloride salt should be handled with the same level of caution.

Signal Word: Danger [5][6]

GHS Pictograms:

Hazard Class	Category	Hazard Statement
Skin Corrosion / Irritation	Category 1B / 1C	H314: Causes severe skin burns and eye damage.[5]
Serious Eye Damage / Irritation	Category 1	H318: Causes serious eye damage.
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[6][7]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.[7]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled.[7]

Precautionary Statements (Selected):

• P260: Do not breathe dust.

• P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

• P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

• P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/ shower.

• P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/ doctor.

• P501: Dispose of contents/ container to an approved waste disposal plant.

Risk Assessment and Mechanistic Insights

The severe corrosive nature of the parent amine is the principal risk. As a diamine, it acts as a strong base, capable of causing rapid and severe chemical burns to all tissues it contacts. The dihydrochloride salt, while a solid, can readily dissociate in the presence of moisture—such as on the skin, in the eyes, or within the respiratory tract—to exert these corrosive effects. Ingestion can cause severe damage to the gastrointestinal tract, with a significant risk of perforation.[8][9]

The Hierarchy of Controls: A Systematic Approach to Safety

A multi-layered approach to hazard mitigation is essential. The hierarchy of controls prioritizes strategies from most to least effective.

Caption: The Hierarchy of Controls prioritizes safety measures.

4.1. Engineering Controls The causality behind mandating engineering controls is to place a physical barrier between the researcher and the hazard.

• Primary Containment: All handling of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride powder must be performed within a certified chemical fume hood to prevent inhalation of dust and ensure containment of any potential spills.[10][11]

• Emergency Facilities: An operational and easily accessible safety shower and eyewash station are mandatory in any laboratory where this compound is handled.[6][8][11]

4.2. Administrative Controls These controls are procedural measures designed to reduce exposure risk.

• Training: All personnel must receive documented training on the specific hazards and handling procedures for this compound before work begins.

• Hygiene: Wash hands and face thoroughly after handling the substance.[6][10] Do not eat, drink, or smoke in the laboratory.[6][8]

• Access Control: Clearly label areas where this chemical is stored and used, and restrict access to authorized personnel only.

4.3. Personal Protective Equipment (PPE) PPE is the last line of defense and must be selected based on the specific risks of corrosivity and toxicity.

Protection Type	Specification	Rationale and Best Practices
Eye / Face	Chemical safety goggles and a full-face shield.	Goggles protect against dust ingress, while the face shield provides an essential secondary barrier against splashes to the entire face. Standard safety glasses are insufficient.[8][11][12]
Hand	Double-gloving with chemically resistant gloves (e.g., nitrile, butyl rubber).	The inner glove protects the skin during the doffing of the contaminated outer glove. Always check the manufacturer's breakthrough time data for the specific gloves used.[12]
Body	A clean, buttoned laboratory coat.	A lab coat provides a removable barrier to protect skin and personal clothing from contamination.[12] For large-scale operations, a chemically resistant apron should be worn over the lab coat.
Respiratory	Not required if handled exclusively within a certified fume hood.	If there is any risk of dust generation outside of a fume hood, a NIOSH-approved respirator with appropriate particulate cartridges must be used.[4][11]

Standard Operating Procedures

5.1. Safe Handling and Storage Protocol

• Preparation: Before handling, ensure the fume hood is operational, the work area is clean, and all required PPE is correctly donned.

• Handling:

  • Work within the sash of a chemical fume hood.

  • Handle the solid carefully to avoid generating dust.[4] Use tools (spatulas, etc.) that will not create static discharge.[11]

  • If making a solution, add the solid slowly to the solvent.

• Storage:

  • Keep the container tightly closed in a dry, cool, and well-ventilated area.[5][11]

  • Store in a designated corrosives cabinet, away from incompatible materials such as strong oxidizing agents.[5][9]

  • Some related compounds recommend storage under an inert gas; this is a best practice to prevent degradation from air and moisture.[5]

5.2. Emergency Procedures: Spill Response Immediate and correct response to a spill is critical to prevent exposure and further contamination.

Sources

• 1. 860296-82-8|(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride|BLD Pharm [bldpharm.com]
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• 3. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. fishersci.be [fishersci.be]
• 10. merckmillipore.com [merckmillipore.com]
• 11. fishersci.com [fishersci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

The Physicochemical Stability and Storage Paradigms of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Target Audience: Researchers, Analytical Scientists, and API Process Engineers Document Type: Technical Whitepaper

Executive Summary & Structural Causality

(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride (CAS: 860296-82-8)[1] is a highly valuable chiral building block utilized extensively in asymmetric synthesis, organometallic ligand design, and active pharmaceutical ingredient (API) development. While the stereochemical purity of the (1S,3S) configuration is critical for its function as a chiral director, the chemical form—a dihydrochloride salt—is the primary dictator of its stability profile.

The Causality of Salt Formation: Free cycloaliphatic diamines are notoriously unstable in ambient environments. The lone pairs of electrons on the basic nitrogen atoms act as strong nucleophiles, making the free base highly susceptible to oxidative degradation and rapid reaction with atmospheric carbon dioxide to form solid carbamates[2]. By protonating the amine groups with hydrochloric acid to form the dihydrochloride salt, these nitrogen lone pairs are thermodynamically sequestered. This completely halts CO2 absorption and drastically mitigates oxidative degradation.

However, this chemical stabilization introduces a new physical vulnerability: the introduction of chloride counterions creates a highly polar crystal lattice. Consequently, the primary degradation pathway shifts from chemical reactivity to physical hygroscopicity. Understanding and controlling this moisture sensitivity is the cornerstone of handling this compound.

Degradation Mechanisms & Environmental Sensitivities

The stability of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride is challenged by three primary environmental stressors:

• Moisture-Induced Deliquescence (Primary Risk): At elevated relative humidity (RH), the hygroscopic chloride lattice absorbs atmospheric water. This leads to a phase transition from a crystalline solid to an aqueous micro-solution (deliquescence). This localized aqueous environment can facilitate the hydrolysis of trace impurities or promote microbial growth if the material is not sterile.

• Thermal Dissociation: While stable at room temperature, excessive thermal stress (>150°C) can provide sufficient kinetic energy to break the ionic bonds, leading to the volatilization of HCl gas and the subsequent browning of the residual free base.

• Alkaline Microenvironments: Exposure to basic excipients or high-pH environments can deprotonate the salt. This reverts the molecule to its free base form, instantly re-exposing it to carbamate formation and oxidation.

Logical pathways of environmental stress and degradation mechanisms.

Quantitative Data Presentation

To contextualize the handling requirements, it is essential to compare the physicochemical properties of the salt against its free base counterpart, and to define the expected outcomes under standardized stress conditions.

Table 1: Comparative Stability Profile

Property	Free Base (1S,3S)-CHDA	Dihydrochloride Salt (1S,3S)-CHDA·2HCl
Physical State	Liquid / Low-melting solid	Crystalline powder
Oxidation Susceptibility	High (Requires inert atmosphere)	Low (Stable in air if dry)
CO₂ Reactivity	High (Forms carbamates rapidly)	Negligible
Moisture Sensitivity	Moderate	High (Hygroscopic / Deliquescent)
Optimal Storage Temp	-20°C to 2°C	2°C to 8°C (Refrigerated)

Table 2: ICH Q1A(R2) Accelerated Stability Testing Matrix

Stress Condition	Temperature	Humidity	Duration	Expected Outcome / Failure Mode
Long-Term	5°C ± 3°C	Ambient	12 Months	Stable; no significant change in assay or appearance.
Accelerated	25°C ± 2°C	60% RH ± 5%	6 Months	Minor moisture uptake; potential slight clumping if seal is compromised.
Stress (Heat/Humidity)	40°C ± 2°C	75% RH ± 5%	3 Months	High risk of deliquescence; loss of crystalline structure; mass gain.

Experimental Workflows for Stability Testing

To empirically validate the stability parameters of a specific batch, laboratories must employ self-validating analytical protocols. The standard for assessing hygroscopicity is Dynamic Vapor Sorption (DVS), supported by the ICH Q1A(R2) framework for forced degradation [3].

Step-by-step workflow for forced degradation and stability assessment.

Step-by-Step Methodology: Dynamic Vapor Sorption (DVS) Profiling

This protocol is designed as a self-validating system. The validity of the data is confirmed by the hysteresis loop between the sorption and desorption phases; a failure of the sample mass to return to baseline indicates irreversible chemical degradation or stable hydrate formation rather than simple surface moisture adsorption.

Step 1: Instrument Calibration & Baseline Establishment

• Action: Calibrate the DVS microbalance using a certified 100 mg standard. Verify the relative humidity sensors using saturated salt solutions (e.g., NaCl for 75% RH).

• Causality: Ensures that microgram-level mass changes are strictly attributable to sample moisture uptake, preventing baseline drift from confounding the data.

Step 2: Sample Loading and Drying

• Action: Weigh exactly 10.0 mg of (1S,3S)-CHDA·2HCl into a quartz sample pan. Hold the sample at 0% RH and 25°C until the mass change rate ( dm/dt ) is < 0.002% per minute.

• Causality: Establishes a true anhydrous baseline mass ( m0​ ) before introducing environmental stress.

Step 3: Isothermal Sorption Cycle

• Action: Ramp the RH from 0% to 90% in 10% increments at a constant 25°C. The system must hold at each step until dm/dt < 0.002% per minute before advancing.

• Causality: Forcing the system to reach thermodynamic equilibrium at each step distinguishes between rapid surface adsorption and slower bulk deliquescence.

Step 4: Isothermal Desorption Cycle

• Action: Decrease the RH from 90% back down to 0% in 10% decrements, using the same dm/dt equilibrium criteria.

Step 5: Data Synthesis and Hysteresis Analysis

• Action: Plot the percentage mass change against RH. Calculate the area between the sorption and desorption curves.

• Interpretation: A closed loop returning to m0​ confirms the physical nature of the moisture uptake. An open loop indicates chemical degradation (e.g., hydrolysis) triggered by the deliquescent state.

Optimal Storage Conditions and Handling Protocols

Based on the physicochemical profiling, maintaining the structural and chemical integrity of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride requires strict adherence to the following protocols:

• Temperature Control: Store at 2°C to 8°C (refrigerated) . While the salt is relatively stable at room temperature, long-term refrigeration minimizes the thermal kinetic energy that could drive trace hydrolysis or slow degradation over a multi-year shelf life.

• Atmospheric Control: Store under an inert atmosphere (Nitrogen or Argon). Even though the salt does not react with CO₂, inert gas displacement removes ambient humidity from the headspace of the container.

• Container Closure System: The primary packaging must be a tightly sealed borosilicate glass vial or a high-density polyethylene (HDPE) container with a PTFE-lined cap. This primary container should be placed inside a secondary foil-laminated pouch containing indicating silica gel desiccant packets.

• Critical Handling Procedure (Equilibration): When retrieving the compound from refrigerated storage, the sealed container must be allowed to equilibrate to room temperature in a desiccator before opening.

  • Causality: Opening a cold container in ambient laboratory air causes immediate condensation of atmospheric moisture onto the highly hygroscopic powder, instantly ruining the batch's anhydrous integrity and initiating deliquescence.

References

• NextSDS. "(1S,3S)-cyclohexane-1,3-diamine dihydrochloride — Chemical Substance Information". NextSDS Database. URL: [Link]

• American Chemical Society (ACS) Environmental Au. "Direct Air Capture of CO2 Using a Liquid Amine–Solid Carbamic Acid Phase-Separation System Using Diamines Bearing an Aminocyclohexyl Group". URL: [Link]

• European Medicines Agency (EMA). "ICH Q1A (R2) Stability testing of new drug substances and products - Scientific guideline". URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pubs.acs.org [pubs.acs.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Abstract

(1S,3S)-cyclohexane-1,3-diamine dihydrochloride is a chiral building block of significant interest in medicinal chemistry and materials science. Its utility in synthesis is intrinsically linked to its solubility characteristics, which govern reaction kinetics, purification strategies, and formulation development. This technical guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride. We will delve into the physicochemical properties influencing its solubility, the impact of solvent selection, pH, and temperature, and provide detailed, field-proven protocols for accurate solubility determination. This guide is intended to equip researchers with the necessary knowledge to effectively handle and utilize this compound in their research and development endeavors.

Introduction to (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

(1S,3S)-cyclohexane-1,3-diamine dihydrochloride is the hydrochloride salt of a specific stereoisomer of 1,3-cyclohexanediamine. The diamine core provides two primary amine functionalities, making it a valuable bidentate ligand and a versatile synthon for the construction of more complex molecules. The dihydrochloride form enhances the compound's stability and crystallinity, but also significantly impacts its solubility profile.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₆H₁₆Cl₂N₂	[1][2]
Molecular Weight	187.11 g/mol	[1][2]
Physical Form	Solid	[3]
Melting Point	>360 °C	[3]
InChIKey	ABDGJCKNZHDDLV-RUTFAPCESA-N	[1][4]

Understanding these fundamental properties is the first step in predicting and manipulating the solubility of this compound. The high melting point suggests a stable crystal lattice, which will require significant energy to overcome during dissolution.

Theoretical Framework of Solubility

The solubility of a compound is a complex interplay of its intrinsic properties and the characteristics of the solvent. For an ionic compound like (1S,3S)-cyclohexane-1,3-diamine dihydrochloride, the process of dissolution involves the dissociation of the ions and their subsequent solvation.

The Role of the Dihydrochloride Salt Form

The presence of two hydrochloride moieties means that in solution, the compound exists as a dicationic species, [C₆H₁₄(NH₃)₂]²⁺, and two chloride anions, 2Cl⁻. This ionic nature dictates its solubility behavior, making it more soluble in polar solvents capable of solvating these ions effectively.

Influence of Solvent Polarity

The adage "like dissolves like" is a fundamental principle in predicting solubility.

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents are expected to be the most effective for dissolving (1S,3S)-cyclohexane-1,3-diamine dihydrochloride. The hydrogen bond donating and accepting capabilities of these solvents can effectively solvate both the dicationic amine and the chloride anions. Water, with its high dielectric constant, is particularly adept at separating and solvating ions.

• Polar Aprotic Solvents (e.g., DMSO, DMF): While these solvents have high dipole moments, their ability to solvate anions is generally weaker than that of protic solvents. However, they can still be effective solvents, particularly for the organic dication.

• Non-Polar Solvents (e.g., Toluene, Hexane, Diethyl Ether): The solubility in these solvents is expected to be very low.[5] The energy required to break the ionic interactions within the crystal lattice is not compensated by the weak van der Waals forces that would be formed with non-polar solvent molecules.

The Critical Impact of pH

At low pH, the amine groups will be fully protonated, existing as the dicationic species. As the pH increases, the amine groups will begin to deprotonate, leading to the formation of the monocationic species and eventually the neutral free diamine. The neutral form is significantly less polar and will have a much lower aqueous solubility. Therefore, to maintain maximum aqueous solubility, the pH should be kept in the acidic range.

Temperature Dependence

For most solid solutes, solubility increases with temperature.[6] This is because the dissolution process is often endothermic, meaning it requires an input of energy to overcome the lattice energy of the solid. By increasing the temperature, more energy is available to break the ionic bonds in the crystal and facilitate dissolution. However, the magnitude of this effect can vary significantly depending on the compound and the solvent.

Experimental Determination of Solubility

Accurate solubility data is crucial for many applications. The following section provides a detailed, step-by-step protocol for determining the thermodynamic solubility of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride using the widely accepted shake-flask method.[7]

Shake-Flask Method: A Protocol

This method is considered the gold standard for determining thermodynamic solubility as it allows for the system to reach equilibrium.

Materials:

• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, methanol, ethanol, DMSO)

• Vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or PVDF)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) with UV or Charged Aerosol Detection (CAD), or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (e.g., 2-5 mg) to a vial containing a known volume of the selected solvent (e.g., 1-2 mL). The key is to have undissolved solid remaining at equilibrium.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or use a magnetic stir bar.

  • Equilibrate the samples at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure thermodynamic equilibrium is reached.

• Phase Separation:

  • After incubation, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the excess undissolved solid.

• Sample Collection and Analysis:

  • Carefully collect an aliquot of the clear supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered sample with an appropriate solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted samples using a validated analytical method such as HPLC-UV, HPLC-CAD, or GC-MS.[8][9][10] A calibration curve prepared with known concentrations of the compound is required for quantification.

• Calculation of Solubility:

  • Determine the concentration of the compound in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in units such as mg/mL or mmol/L.

Considerations for Analytical Method Selection

The choice of analytical method is critical for accurate quantification.

• HPLC-UV: (1S,3S)-cyclohexane-1,3-diamine lacks a strong chromophore, which may lead to poor sensitivity with UV detection.[10]

• HPLC-CAD: Charged Aerosol Detection is a universal detection method for non-volatile analytes and would be a suitable alternative to UV detection.[10]

• GC-MS: Gas chromatography can be used, but derivatization of the amine groups would likely be necessary to improve volatility and chromatographic performance.

• LC-MS: Liquid Chromatography-Mass Spectrometry offers high sensitivity and selectivity and is an excellent choice for quantifying the compound in complex matrices.

Expected Solubility Profile: A Guideline

While precise experimental data is not available in the initial search, a qualitative and semi-quantitative solubility profile can be predicted based on chemical principles.

Solvent	Polarity Index	Expected Solubility	Rationale
Water	10.2	High	Excellent solvation of the dication and chloride ions.
Methanol	5.1	Moderate to High	Good polar protic solvent, but lower dielectric constant than water.
Ethanol	4.3	Moderate	Less polar than methanol, resulting in reduced solvation efficiency.
DMSO	7.2	Low to Moderate	Polar aprotic solvent, less effective at solvating anions.
Acetonitrile	5.8	Low	Polar aprotic solvent with limited ability to solvate ions.
Dichloromethane	3.1	Very Low	Non-polar, unable to effectively solvate the ionic compound.
Toluene	2.4	Insoluble	Non-polar aromatic solvent.[5]
Hexane	0.1	Insoluble	Non-polar aliphatic solvent.[5]

Conclusion

The solubility of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride is governed by its ionic nature, making it most soluble in polar protic solvents like water. Its aqueous solubility is highly dependent on pH, with acidic conditions favoring dissolution. Temperature also plays a role, with solubility generally increasing at higher temperatures. For researchers and drug development professionals, a thorough understanding of these principles is essential for successful experimental design, from chemical synthesis to formulation. When precise solubility data is required, the shake-flask method coupled with a sensitive and selective analytical technique like LC-MS or HPLC-CAD is the recommended approach. This guide provides the foundational knowledge and practical protocols to confidently work with this important chiral building block.

References

• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.

• MDPI. (n.d.). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Retrieved from [Link]

• Chemical Substance Information. (n.d.). (1S,3S)-cyclohexane-1,3-diamine dihydrochloride.

• PubChem. (n.d.). (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride. Retrieved from [Link]

• ResearchGate. (2025). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). Retrieved from [Link]

• (n.d.). III Analytical Methods.

• OECD. (n.d.). Test No. 105: Water Solubility. Retrieved from [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Evolution of the pH in function of the diamine conversion. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Cyclohexanediamine. Retrieved from [Link]

• (n.d.). A RAPID METHOD TO DETERMINE 1,3-DICHLOROPROPENE (1,3-D) BY GAS CHROMATOGRAPHY ION TRAP MASS SPECTROMETRY ON FRUITS AND VEGETABLES.

• MilliporeSigma. (n.d.). cis-Cyclohexane-1,3-diamine dihydrochloride. Retrieved from [Link]

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• 2. 860296-82-8 | (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride - Moldb [moldb.com]
• 3. cis-Cyclohexane-1,3-diamine dihydrochloride | 498532-32-4 [sigmaaldrich.com]
• 4. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | 498532-32-4 [sigmaaldrich.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. publ.iss.it [publ.iss.it]
• 10. documents.thermofisher.com [documents.thermofisher.com]

The Architect's Guide to Diamine Ligands in Organic Synthesis: Principles, Mechanisms, and Protocols

Executive Summary

In modern organic synthesis and drug development, the precise control of reactive intermediates is paramount. Diamine ligands—ranging from simple aliphatic architectures like N,N,N',N'-tetramethylethylenediamine (TMEDA) to complex chiral scaffolds like sparteine and spiro-diamines—serve as indispensable molecular architects. Unlike phosphine or bipyridine ligands that rely heavily on π-backbonding, diamines function primarily as robust bidentate σ-donors. This unique electronic profile allows them to drastically alter the aggregation state of main-group organometallics and stabilize transition metal catalysts, thereby unlocking previously inaccessible kinetic pathways and stereoselectivities.

This whitepaper provides an in-depth mechanistic analysis of diamine ligands, translating theoretical principles into self-validating experimental workflows for the bench scientist.

Mechanistic Foundations: The Causality of Diamine Ligands

Organolithium Deaggregation (The TMEDA Paradigm)

Organolithium reagents (e.g., n-BuLi) naturally exist as highly aggregated hexamers or tetramers in non-polar solvents, rendering them kinetically sluggish. The introduction of TMEDA fundamentally alters this landscape. TMEDA acts as a potent bidentate chelator, coordinating tightly to the lithium cation and breaking down these aggregates into highly reactive,[1].

This deaggregation increases the carbanionic character of the carbon-lithium bond. Furthermore, in Directed Metalation Group (DMG) chemistry, the TMEDA-Li complex acts as a bridge, pre-organizing the substrate and the base into a highly ordered pre-lithiation complex. This spatial arrangement drastically lowers the activation energy for ortho-deprotonation, demonstrating a clear [2].

Fig 1: TMEDA-mediated deaggregation of organolithium clusters into reactive dimers and monomers.

Transition Metal Chelation & Reactivity Tuning (The Ullmann Paradigm)

The classical Ullmann coupling historically required harsh conditions (>150°C) and stoichiometric copper, severely limiting its utility in late-stage pharmaceutical synthesis. The integration of diamine ligands (such as N,N'-dimethylethylenediamine, DMEDA) transformed this reaction into a mild, catalytic process.

Mechanistically, the diamine ligand stabilizes the Cu(I) oxidation state, preventing its disproportionation into inactive Cu(0) and Cu(II) species. By forming a soluble [Cu(diamine)(nucleophile)] complex, the ligand increases the electron density at the copper center. This electronic enrichment significantly lowers the activation barrier for the rate-limiting of the aryl halide, facilitating the smooth transition to the highly reactive Cu(III) intermediate[3]. The reaction then proceeds via rapid reductive elimination to yield the C-N coupled product[4].

Fig 2: Cu(I)/Cu(III) catalytic cycle for Ullmann C-N coupling enabled by diamine ligands.

Spatial Shielding and Chiral Induction

In asymmetric synthesis, chiral diamines (e.g., sparteine, DACH, or spiro indane-2,2′-pyrrolidines) are utilized to create a rigid, sterically demanding chiral pocket around the metal center. Because diamines lack π-acceptor orbitals, their [5]. This steric shielding forces incoming substrates to adopt a specific trajectory, dictating absolute facial selectivity in transformations ranging from asymmetric lithiation to the [6].

Quantitative Impact of Diamine Ligands

The addition of a diamine ligand is rarely just an optimization step; it is often the defining factor between reaction failure and quantitative yield. The table below summarizes the empirical impact of diamine ligands across key synthetic transformations.

Reaction Class	Metal / Reagent	Representative Ligand	Yield / Selectivity (Without Ligand)	Yield / Selectivity (With Ligand)	Mechanistic Causality
Directed Ortho-Lithiation	n-BuLi	TMEDA	< 10% (Sluggish)	> 90% (Rapid)	Deaggregation of hexamers into reactive dimers/monomers; pre-coordination to DMG.
Ullmann C-N Coupling	CuI	DMEDA	Trace at 150°C	85–95% at 90°C	Stabilizes Cu(I), prevents disproportionation, and accelerates oxidative addition.
Asymmetric Henry Reaction	Cu(OAc)₂	Spiro-diamine	Racemic mixture	Up to 99% ee	Rigid chiral backbone enforces strict facial selectivity during nucleophilic attack.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Observational cues are embedded within the steps to confirm the successful generation of reactive intermediates.

Protocol A: TMEDA-Mediated Directed Ortho-Lithiation (DoM)

Objective: Regioselective functionalization of an aromatic ring via a Directed Metalation Group (DMG).

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon.

  • Causality: Organolithiums react instantaneously with ambient moisture, destroying the reagent titer and generating hydroxide species that alter the reaction kinetics.

• Reagent Assembly: Dissolve the aromatic substrate (1.0 equiv) and freshly distilled TMEDA (1.1 equiv) in anhydrous THF (0.2 M).

  • Causality: TMEDA acts as a bidentate σ-donor, preparing the coordination environment for the incoming lithium ion.

• Lithiation (Self-Validating Step): Cool the reaction to -78°C using a dry ice/acetone bath. Add n-BuLi (1.1 equiv) dropwise over 10 minutes.

  • Causality: The low temperature provides kinetic control, suppressing the competitive deprotonation of THF, while the TMEDA-n-BuLi complex selectively targets the ortho-proton.

  • Validation Check: The solution will transition from colorless to a distinct yellow, orange, or deep red (substrate-dependent). This color shift visually confirms the formation of the highly conjugated ortho-lithiated intermediate.

• Electrophilic Quench: Stir for 1 hour at -78°C, then add the desired electrophile (e.g., anhydrous DMF) dropwise.

  • Validation Check: The deep color of the lithiated intermediate will rapidly dissipate (usually turning pale or cloudy) upon successful C-E bond formation, indicating reaction completion.

Protocol B: DMEDA-Promoted Copper-Catalyzed Ullmann N-Arylation

Objective: C-N bond formation between an aryl halide and a secondary amine under mild conditions.

• Catalyst Assembly: In a glovebox or under standard Schlenk conditions, combine CuI (5 mol%), the aryl halide (1.0 equiv), the amine (1.2 equiv), K₃PO₄ (2.0 equiv), and N,N'-dimethylethylenediamine (DMEDA, 10 mol%) in anhydrous toluene.

  • Causality: K₃PO₄ is chosen as a mild, insoluble base that deprotonates the amine without hydrolyzing the aryl halide. Toluene, a non-coordinating solvent, ensures that solvent molecules do not compete with DMEDA for the Cu(I) center.

• Heating & Catalysis (Self-Validating Step): Seal the vessel and heat to 90°C–100°C with vigorous stirring.

  • Causality: Thermal energy is required to overcome the activation barrier of the oxidative addition step.

  • Validation Check: Upon reaching the target temperature, the initially heterogeneous, pale mixture will transition to a deep blue or green homogeneous solution. This color change is a self-validating indicator that the active [Cu(DMEDA)(amide)]- complex has formed and the catalytic cycle is active.

• Workup & Catalyst Stripping: Cool the reaction to room temperature, dilute with ethyl acetate, and wash vigorously with a 10% aqueous ammonia solution.

  • Causality: Ammonia forms highly water-soluble, deep-blue [Cu(NH₃)₄]²⁺ complexes. This effectively strips the copper catalyst from the organic product, preventing heavy-metal contamination in the isolated yield.

Sources

• 1. Solution Structures of Lithium Enolates, Phenolates, Carboxylates, and Alkoxides in the Presence of N,N,N’,N’-Tetramethylethylenediamine: A Prevalence of Cyclic Dimers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of Chiral Ligands from (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride: An Application and Protocol Guide

Abstract

Chiral diamines are foundational building blocks in the field of asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds crucial for the pharmaceutical and fine chemical industries.[1] Among these, (1S,3S)-cyclohexane-1,3-diamine, a C2-symmetric scaffold, offers a unique stereochemical arrangement that has been successfully exploited in a variety of chiral ligands. This guide provides a comprehensive overview of the synthetic routes to valuable chiral ligands starting from (1S,3S)-cyclohexane-1,3-diamine dihydrochloride. We will delve into the practical aspects of synthesizing two prominent classes of ligands: chiral Salen-type ligands and N-substituted chiral diamine ligands. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile chiral precursor in their synthetic endeavors.

Introduction: The Significance of (1S,3S)-Cyclohexane-1,3-diamine in Asymmetric Synthesis

The precise control of stereochemistry is a paramount challenge in modern organic synthesis. Chiral ligands, when complexed with metal catalysts, can create a chiral environment that directs the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer over the other.[1] Chiral vicinal diamines, such as derivatives of 1,2-diaminocyclohexane, have been extensively studied and utilized in asymmetric synthesis.[2][3] However, the 1,3-disposition of amino groups in (1S,3S)-cyclohexane-1,3-diamine offers a distinct and often advantageous coordination geometry.

The dihydrochloride salt form of (1S,3S)-cyclohexane-1,3-diamine is a common and stable commercially available starting material.[4][5] The initial step in most synthetic procedures involves the liberation of the free diamine, which can then be further functionalized. The bifunctional nature of this diamine makes it a key precursor for a wide range of complex molecules, including heterocyclic compounds and ligands for metal complexes.[6]

This guide will focus on two key transformations of (1S,3S)-cyclohexane-1,3-diamine:

• Synthesis of Chiral Salen-type Ligands: Through condensation with salicylaldehyde derivatives.

• Synthesis of N-Substituted Chiral Diamine Ligands: Via N-alkylation reactions.

These ligand classes have demonstrated broad applicability in a multitude of asymmetric reactions, including oxidations, reductions, and carbon-carbon bond-forming reactions.

General Considerations and Liberation of the Free Diamine

Prior to its use in ligand synthesis, the free (1S,3S)-cyclohexane-1,3-diamine must be liberated from its dihydrochloride salt. This is a critical first step that requires careful execution to ensure a good yield of the free base for subsequent reactions.

Protocol 2.1: Liberation of (1S,3S)-Cyclohexane-1,3-diamine from its Dihydrochloride Salt

Materials:

• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Deionized water

• Dichloromethane (DCM) or other suitable organic solvent

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Round-bottom flask, separatory funnel, magnetic stirrer, rotary evaporator

Procedure:

• Dissolve (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (1.0 eq) in a minimal amount of deionized water in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a concentrated aqueous solution of NaOH or KOH (2.2-2.5 eq) to the stirred diamine solution. The addition should be done dropwise to control the exotherm.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 30 minutes.

• Transfer the aqueous solution to a separatory funnel and extract the free diamine with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous Na2SO4 or MgSO4.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the free (1S,3S)-cyclohexane-1,3-diamine.

Causality Behind Experimental Choices:

• Use of a strong base: A strong base like NaOH or KOH is required to deprotonate both ammonium groups of the dihydrochloride salt.

• Excess base: A slight excess of the base ensures complete deprotonation and liberation of the free diamine.

• Extraction with an organic solvent: The free diamine is more soluble in organic solvents like dichloromethane than in water, allowing for its efficient extraction from the aqueous solution.

• Drying the organic layer: Removal of residual water is crucial as it can interfere with subsequent reactions, particularly those involving moisture-sensitive reagents.

Synthesis of Chiral Salen-type Ligands

Chiral Salen ligands are a class of privileged ligands in asymmetric catalysis, known for their ability to form stable complexes with a variety of metal ions.[7][8] The synthesis of Salen-type ligands from (1S,3S)-cyclohexane-1,3-diamine involves a straightforward condensation reaction with two equivalents of a substituted salicylaldehyde.

Protocol 3.1: Synthesis of a (1S,3S)-Cyclohexane-1,3-diylbis(azan-1-yl-1-ylidene)bis(methan-1-yl-1-ylidene)bis(2,4-di-tert-butylphenol) Ligand

This protocol describes the synthesis of a common Salen-type ligand derived from 3,5-di-tert-butylsalicylaldehyde.

Materials:

• (1S,3S)-cyclohexane-1,3-diamine (free base from Protocol 2.1)

• 3,5-di-tert-butyl-2-hydroxybenzaldehyde

• Ethanol or Methanol

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• Dissolve (1S,3S)-cyclohexane-1,3-diamine (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of 3,5-di-tert-butyl-2-hydroxybenzaldehyde (2.05 eq) in ethanol to the diamine solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates out of the solution.

• Collect the solid product by filtration and wash with cold ethanol.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/dichloromethane).

Causality Behind Experimental Choices:

• Condensation Reaction: The formation of the Salen ligand proceeds through a Schiff base condensation between the amine groups of the diamine and the aldehyde groups of the salicylaldehyde.

• Alcohol as Solvent: Ethanol or methanol are good solvents for both reactants and facilitate the removal of the water byproduct, driving the reaction to completion.

• Reflux Conditions: Heating the reaction provides the necessary activation energy for the condensation reaction to occur at a reasonable rate.

Data Presentation:

Entry	Reactant 1	Reactant 2	Product	Typical Yield
1	(1S,3S)-cyclohexane-1,3-diamine	3,5-di-tert-butyl-2-hydroxybenzaldehyde	(1S,3S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)cyclohexane-1,3-diamine	>90%

Visualization of the Synthetic Workflow:

Caption: Synthetic workflow for the preparation of a chiral Salen ligand.

Synthesis of N-Substituted Chiral Diamine Ligands

N-alkylation of the primary amine groups of (1S,3S)-cyclohexane-1,3-diamine allows for the introduction of various substituents, which can fine-tune the steric and electronic properties of the resulting ligand.[9] This modularity is highly desirable for catalyst optimization in asymmetric reactions.

Protocol 4.1: Synthesis of (1S,3S)-N1,N3-Dibenzylcyclohexane-1,3-diamine

This protocol outlines a general procedure for the N-benzylation of the diamine.

Materials:

• (1S,3S)-cyclohexane-1,3-diamine (free base from Protocol 2.1)

• Benzyl bromide or Benzyl chloride

• Potassium carbonate (K2CO3) or Triethylamine (Et3N)

• Acetonitrile (CH3CN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a solution of (1S,3S)-cyclohexane-1,3-diamine (1.0 eq) in acetonitrile, add a base such as potassium carbonate (2.5 eq).[9]

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (2.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• Once the starting material is consumed, cool the reaction to room temperature.

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Base: A base is required to neutralize the hydrobromic acid (HBr) or hydrochloric acid (HCl) that is formed as a byproduct of the N-alkylation reaction.

• Alkylating Agent: Benzyl bromide is a reactive alkylating agent suitable for this transformation. Other alkyl halides can also be used.[10]

• Polar Aprotic Solvent: Acetonitrile or DMF are suitable solvents for this type of nucleophilic substitution reaction.

Data Presentation:

Entry	Reactant 1	Reactant 2	Base	Product	Typical Yield
1	(1S,3S)-cyclohexane-1,3-diamine	Benzyl bromide	K2CO3	(1S,3S)-N1,N3-Dibenzylcyclohexane-1,3-diamine	70-85%

Visualization of the Synthetic Workflow:

Caption: Synthetic workflow for the N-alkylation of the chiral diamine.

Conclusion

(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is a readily accessible and versatile chiral building block for the synthesis of a diverse array of chiral ligands. The protocols outlined in this guide for the preparation of Salen-type and N-substituted diamine ligands provide a solid foundation for researchers to explore the potential of this scaffold in asymmetric catalysis. The modularity of these synthetic routes allows for the facile generation of ligand libraries, which is a powerful strategy for the discovery of new and highly efficient catalysts for a wide range of enantioselective transformations.

References

• Lin, Y., et al. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society. Retrieved from [Link]

• Patti, A., et al. (2009). Synthesis and Characterization of Some Chiral Metal-Salen Complexes Bearing a Ferrocenophane Substituent. Molecules. Retrieved from [Link]

• Salvatore, R. N., et al. (1999). Cesium Hydroxide Promoted Selective N-Monoalkylation of Primary Amines. Organic Letters. Retrieved from [Link]

• Zeng, F., et al. (2022). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Retrieved from [Link]

• Chemspace. (n.d.). (1S,3S)-cyclohexane-1,3-diamine dihydrochloride — Chemical Substance Information. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral diamines in asymmetric synthesis | Request PDF. Retrieved from [Link]

• Panda, A., et al. (n.d.). Salen and Related Ligands. SciSpace. Retrieved from [Link]

• Bentham Science. (n.d.). Synthesis, Development, and Applications of Chiral Salen Ligands in Asymmetric Catalysis. Retrieved from [Link]

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• 10. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]

Application of Chiral Diamine Scaffolds in the Asymmetric Kinetic Resolution of Terminal Epoxides

An Application Guide for Researchers

This guide provides a detailed exploration of the application of chiral diamines in the synthesis of catalysts for the kinetic resolution of terminal epoxides, a cornerstone reaction in modern asymmetric synthesis. While the principles discussed are broadly applicable, we will focus on the exceptionally efficient and widely adopted Hydrolytic Kinetic Resolution (HKR) catalyzed by chiral (salen)cobalt complexes. These protocols are designed for researchers, scientists, and drug development professionals seeking to produce enantiomerically pure epoxides and 1,2-diols, which are invaluable chiral building blocks.

Introduction: The Imperative for Enantiopure Epoxides

Enantiomerically pure epoxides are highly sought-after intermediates in the pharmaceutical and fine chemical industries due to their versatility in constructing complex chiral molecules. Kinetic resolution of inexpensive racemic terminal epoxides represents one of the most practical and scalable strategies to access these materials. The Hydrolytic Kinetic Resolution (HKR), developed by Jacobsen and coworkers, stands out for its operational simplicity, use of water as a reagent, low catalyst loadings, and extraordinary substrate scope.[1][2][3]

At the heart of this powerful catalytic system lies a chiral salen ligand, the stereochemistry of which is dictated by a chiral diamine backbone. The precise geometry and conformational rigidity of this diamine are paramount to achieving the high levels of stereoselectivity observed in the reaction.

Part 1: The Catalyst - Structure, Mechanism, and the Critical Role of the Diamine Backbone

The success of the Jacobsen HKR is fundamentally rooted in the structure of the (salen)Co(III) catalyst. This catalyst is an octahedral cobalt complex coordinated to a tetradentate salen ligand and two axial ligands (e.g., an acetate and a water molecule).

The Chiral Salen Ligand: A Deeper Look

The "salen" ligand is a Schiff base formed from a salicylaldehyde derivative and a diamine. In the context of Jacobsen's catalyst, this is typically N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine.

• The Diamine Scaffold: The most significant feature of the catalyst is the chiral diamine. The vast majority of highly successful applications employ a C₂-symmetric 1,2-diamine, such as (1R,2R)- or (1S,2S)-1,2-cyclohexanediamine.[4] This specific scaffold forces the salen ligand and the resulting complex into a rigid, non-planar "stepped" conformation. This constrained geometry creates a well-defined chiral pocket around the metal center, which is essential for differentiating between the two enantiomers of the racemic epoxide.

• A Note on (1S,3S)-cyclohexane-1,3-diamine: The user's query specifically mentions the 1,3-diamine scaffold. While chiral 1,3-diamines are valuable ligands in other areas of asymmetric catalysis, their application in epoxide kinetic resolution is not widely documented.[5] A 1,3-diamine would create a different ligand geometry (a larger, more flexible chelate ring) compared to the 1,2-diamine. This would fundamentally alter the shape and chirality of the catalytic pocket, likely leading to lower enantioselectivity in the context of the established HKR mechanism. The proven success and mechanistic understanding are overwhelmingly based on the 1,2-diamine scaffold, which will be the focus of the protocols herein.

The Cooperative Bimetallic Mechanism of HKR

Kinetic and mechanistic studies have revealed that the HKR does not operate through a simple monomeric catalyst. Instead, it involves a cooperative bimetallic mechanism where two chiral (salen)Co(III) complexes work in concert.[6][7][8]

• Lewis Acid Activation: One (salen)Co(III) complex acts as a Lewis acid, binding to and activating one enantiomer of the epoxide, making it more susceptible to nucleophilic attack.

• Nucleophile Delivery: A second (salen)Co(III) complex, bearing a hydroxide ligand, acts as a Brønsted base, delivering the water (as a hydroxide nucleophile) to the activated epoxide.[6]

This dual activation model, where both the electrophile (epoxide) and the nucleophile (water) are simultaneously activated and precisely oriented by two chiral catalyst molecules, is the basis for the reaction's high stereoselectivity and broad substrate scope.[6] The catalyst essentially creates an "enantioselective enzyme-like pocket" using two collaborating metal centers.

Figure 1: Simplified representation of the cooperative bimetallic mechanism in the Hydrolytic Kinetic Resolution (HKR) of a racemic epoxide.

Part 2: Experimental Protocols

These protocols provide a step-by-step guide for the preparation of a Jacobsen-type catalyst and its application in the HKR of a model substrate.

Protocol 1: Synthesis of (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

This procedure details the formation of the chiral salen ligand.

Materials:

• (1R,2R)-(−)-1,2-Diaminocyclohexane

• 3,5-Di-tert-butyl-2-hydroxybenzaldehyde (3,5-di-tert-butylsalicylaldehyde)

• Absolute Ethanol

Procedure:

• In a 250 mL round-bottom flask, dissolve 3,5-di-tert-butyl-2-hydroxybenzaldehyde (2.0 eq) in absolute ethanol (approx. 3 mL per gram of aldehyde).

• To this solution, add a solution of (1R,2R)-(−)-1,2-diaminocyclohexane (1.0 eq) in absolute ethanol dropwise with stirring.

• A bright yellow precipitate should form immediately.

• Heat the mixture to a gentle reflux for 1 hour to ensure complete reaction.

• Cool the mixture to room temperature, and then further cool in an ice bath for 30 minutes.

• Collect the yellow solid by vacuum filtration, washing with cold ethanol to remove any unreacted starting materials.

• Dry the solid under vacuum to yield the pure salen ligand. The product is typically used without further purification.

Protocol 2: Preparation of the (R,R)-(salen)Co(II) Pre-catalyst

This procedure describes the metallation of the salen ligand.

Materials:

• (R,R)-salen ligand (from Protocol 1)

• Cobalt(II) acetate tetrahydrate

• Toluene

• Methanol

Procedure:

• Add the (R,R)-salen ligand (1.0 eq) and toluene to a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Heat the mixture to a gentle reflux to dissolve the ligand completely.

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1.05 eq) in methanol with gentle warming.

• Add the warm, pink cobalt acetate solution to the hot, yellow ligand solution. The color should immediately change to a deep red/orange.

• Reflux the mixture for 1-2 hours.

• Allow the solution to cool to room temperature, then remove the solvent under reduced pressure using a rotary evaporator.

• The resulting red-brown solid is the (salen)Co(II) pre-catalyst, which can be used directly in the next step.

Protocol 3: Hydrolytic Kinetic Resolution of Racemic Styrene Oxide

This protocol outlines the general procedure for the HKR of a terminal epoxide.

Materials:

• (R,R)-(salen)Co(II) pre-catalyst (from Protocol 2)

• Racemic styrene oxide

• Deionized water

• Acetic acid (glacial)

• Tetrahydrofuran (THF, optional, for viscous epoxides)

Procedure:

• Catalyst Activation: To a clean, dry flask, add the (R,R)-(salen)Co(II) pre-catalyst (0.5 mol % relative to the racemic epoxide).

• Expose the flask to air and add a stir bar. Add glacial acetic acid (1.1 eq relative to the Co(II) complex) to the solid catalyst. Stir for 30-60 minutes. The color will change from red-orange to a dark brown, indicating the oxidation of Co(II) to the active Co(III)-OAc species.

• Reaction Setup: Cool the activated catalyst to 0 °C in an ice bath.

• Add the racemic styrene oxide (1.0 eq, e.g., 10 mmol). If the epoxide is particularly viscous, a minimal amount of solvent like THF can be added (e.g., 1 mL).[1]

• With vigorous stirring, add deionized water (0.5 eq, e.g., 5 mmol) dropwise over 2-3 minutes. Note: Using 0.5 equivalents of water targets a theoretical maximum conversion of 50%, which is ideal for achieving high enantiopurity in both the recovered epoxide and the diol product.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel using diethyl ether or ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • The resulting mixture contains the unreacted (S)-styrene oxide and the product (R)-1-phenyl-1,2-ethanediol. These can be separated by column chromatography on silica gel.

Figure 2: Overall experimental workflow for the Hydrolytic Kinetic Resolution of a terminal epoxide.

Part 3: Data Analysis and Performance Metrics

The effectiveness of a kinetic resolution is quantified by the enantiomeric excess (ee) of the products and the selectivity factor (k_rel).

• Enantiomeric Excess (% ee): Determined using chiral HPLC or GC analysis. For a successful resolution, the % ee of both the recovered starting material (epoxide) and the product (diol) should be high.

• Conversion (c): The fraction of the initial racemic epoxide that has been converted to the diol. It can be determined by ¹H NMR or GC analysis of the crude reaction mixture.

• Selectivity Factor (k_rel): This is the ratio of the rate constants for the fast-reacting enantiomer (k_fast) and the slow-reacting enantiomer (k_slow). A high k_rel value is indicative of a highly selective resolution. It can be calculated from the conversion (c) and the enantiomeric excess of the recovered epoxide (ee_sm) using the following equation:

  k_rel = ln[ (1 - c)(1 - ee_sm) ] / ln[ (1 - c)(1 + ee_sm) ]

A k_rel > 50 is considered very good, while many substrates in the Jacobsen HKR exhibit k_rel values well in excess of 200.[2]

Table 1: Representative Results for the HKR of Various Terminal Epoxides

The following table summarizes the performance of the (salen)Co(III)-catalyzed HKR for a range of substrates, demonstrating its broad applicability.

Racemic Epoxide Substrate	% ee (Recovered Epoxide)	% ee (1,2-Diol)	Selectivity (k_rel)
Propylene Oxide	>99%	98%	>400
1,2-Epoxyhexane	>99%	98%	>200
Styrene Oxide	>99%	98%	>200
Epichlorohydrin	>99%	98%	>200
Glycidyl Butyrate	>99%	97%	170
Phenyl Glycidyl Ether	>99%	98%	>200
Data adapted from Schauss, C. S.; Jacobsen, E. N. et al. J. Am. Chem. Soc. 2002.[2]

References

• Hansen, K. B., Leighton, J. L., & Jacobsen, E. N. (2004). Mechanistic Basis for High Stereoselectivity and Broad Substrate Scope in the (salen)Co(III)-Catalyzed Hydrolytic Kinetic Resolution. Journal of the American Chemical Society, 126(42), 13647–13654. [Link]

• Nielsen, L. P. C., Stevenson, C. P., Blackmond, D. G., & Jacobsen, E. N. (2004). Mechanistic Investigation Leads to a Synthetic Improvement in the Hydrolytic Kinetic Resolution of Terminal Epoxides. Journal of the American Chemical Society, 126(5), 1360–1362. [Link]

• Ready, J. M., & Jacobsen, E. N. (2002). Mechanistic investigation leads to a synthetic improvement in the hydrolytic kinetic resolution of terminal epoxides. PubMed Central. [Link]

• White, D. E., & Jacobsen, E. N. (2012). Mechanistic Basis for High Reactivity of (salen)Co–OTs in the Hydrolytic Kinetic Resolution of Terminal Epoxides. The Journal of Organic Chemistry, 77(4), 1936–1946. [Link]

• Kemper, S., Hrobárik, P., Kaupp, M., & Schlörer, N. E. (2009). Jacobsen's catalyst for hydrolytic kinetic resolution: structure elucidation of paramagnetic Co(III) salen complexes in solution via combined NMR and quantum chemical studies. Journal of the American Chemical Society, 131(12), 4172-4173. [Link]

• Kemper, S., Hrobárik, P., Kaupp, M., & Schlörer, N. E. (2009). Jacobsen's Catalyst for Hydrolytic Kinetic Resolution: Structure Elucidation of Paramagnetic Co(III) Salen Complexes in Solution via Combined NMR and Quantum Chemical Studies. Journal of the American Chemical Society, 131(12), 4172-4173. [Link]

• Schaus, C. S., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., Furrow, M. E., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 124(7), 1307–1315. [Link]

• Schaus, C. S., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., Furrow, M. E., & Jacobsen, E. N. (2002). Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)Co(III) complexes. Practical synthesis of enantioenriched terminal epoxides and 1,2-diols. PubMed. [Link]

• North, M. (2014). Investigation of the Kinetic Resolution of Terminal Epoxides by Al(III), Co(III), and Cr(III)salen Complexes. University of York. [Link]

• Kumar, P., et al. (2013). Asymmetric Aminolytic Kinetic Resolution of Racemic Epoxides Using Recyclable Chiral Polymeric Co(III)-Salen Complexes. ACS Catalysis, 3(8), 1855–1863. [Link]

• ResearchGate. (2009). Jacobsen's Catalyst for Hydrolytic Kinetic Resolution: Structure Elucidation of Paramagnetic Co(III) Salen Complexes in Solution via Combined NMR and Quantum Chemical Studies. [Link]

• ResearchGate. (2002). Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)CoIII complexes. Practical synthesis of enantioenriched terminal epoxides and 1,2-diols. [Link]

• Jacobsen, E. N. (2009). Jacobsen's Catalyst for Hydrolytic Kinetic Resolution: Structure Elucidation of Paramagnetic Co(III) Salen Complexes in Solution via Combined NMR and Quantum Chemical Studies (Addition/Correction). Journal of the American Chemical Society, 131(15), 5764-5764. [Link]

• SciSpace. (n.d.). Kinetic resolution. [Link]

• Mori, K., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry, 88(15), 10567–10579. [Link]

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The Strategic deployment of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride in the Asymmetric Synthesis of Pharmaceutical Intermediates

Abstract

(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is a C₂-symmetric chiral diamine that has emerged as a valuable building block and precursor to organocatalysts in modern pharmaceutical development. Its rigid cyclohexane backbone provides a well-defined stereochemical environment, crucial for inducing high levels of enantioselectivity in a variety of chemical transformations. This guide provides an in-depth exploration of its application, focusing on its role in the synthesis of chiral β-amino carbonyl compounds—key intermediates for a range of active pharmaceutical ingredients (APIs), including antivirals and diabetes medications. Detailed protocols, mechanistic insights, and safety considerations are presented for researchers, chemists, and process development scientists.

Introduction: The Significance of Chiral 1,3-Diamines in Asymmetric Catalysis

Chiral diamines are a cornerstone of asymmetric synthesis, serving as ligands for metal catalysts and as organocatalysts in their own right.[1][2] The 1,3-disposition of the amino groups on the cyclohexane scaffold in (1S,3S)-cyclohexane-1,3-diamine allows for the formation of a stable six-membered ring transition state in many catalytic cycles. This geometric constraint is paramount for effective stereochemical communication between the catalyst and the reacting substrates.

While 1,2-diamines have been extensively studied, 1,3-diamines are gaining prominence for their unique ability to catalyze reactions at different positions and with distinct selectivities.[3][4] When derivatized, these molecules can act as powerful bifunctional catalysts, where one amine group forms a nucleophilic enamine intermediate with a carbonyl compound, while the other amine (often protonated) acts as a Brønsted acid to activate the electrophile and guide its approach.[3] This cooperative catalysis is key to achieving high enantioselectivity.[3]

This document will focus on a representative application: the asymmetric Mannich reaction, a powerful carbon-carbon bond-forming reaction that provides direct access to chiral β-amino ketones and esters. These products are highly valuable intermediates in the synthesis of β-amino acids, which are integral components of numerous pharmaceuticals.

Core Application: Asymmetric Mannich Reaction for the Synthesis of Chiral β-Amino Ketones

The Mannich reaction is a three-component condensation of an aldehyde, an amine, and a carbonyl compound with an enolizable proton. The asymmetric variant, using a chiral catalyst, is a highly efficient method for producing enantiomerically enriched β-amino carbonyl compounds.

Mechanistic Rationale

The catalytic cycle, illustrated below, showcases the cooperative action of a catalyst derived from (1S,3S)-cyclohexane-1,3-diamine. The primary amine of the catalyst condenses with a ketone to form a chiral enamine. Simultaneously, the secondary amine, after protonation by an acidic co-catalyst, hydrogen-bonds to the imine electrophile, activating it and directing the facial attack of the enamine. This dual activation and steric shielding by the bulky catalyst backbone leads to the formation of the desired stereoisomer.

Caption: Proposed catalytic cycle for the asymmetric Mannich reaction.

Experimental Protocols

The following protocols are based on established methodologies for asymmetric Mannich reactions catalyzed by chiral 1,3-diamine derivatives.[3][5]

Handling and Preparation of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

The dihydrochloride salt is the common commercial form of the diamine. For use as a catalyst, it typically needs to be converted to the free base or a derivatized form.

Protocol 3.1.1: Generation of the Free Diamine

• Dissolution: Dissolve (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (1.0 eq) in a minimal amount of deionized water.

• Basification: Cool the solution in an ice bath and add a 2 M aqueous solution of sodium hydroxide (2.2 eq) dropwise with stirring.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free diamine as an oil or low-melting solid. Use immediately or store under an inert atmosphere.

Safety Note: (1S,3S)-Cyclohexane-1,3-diamine is a corrosive substance.[6] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood.

Protocol for a Representative Asymmetric Mannich Reaction

This protocol describes the reaction between a cyclic ketone and an N-Boc-protected imine, a common transformation for generating precursors to constrained β-amino acids.

Materials:

• (1S,3S)-Cyclohexane-1,3-diamine (as the free base, 10 mol%)

• Benzoic acid (co-catalyst, 10 mol%)

• Cyclohexanone (1.2 eq)

• N-Boc-benzaldimine (1.0 eq)

• Dichloromethane (anhydrous, as solvent)

Procedure:

• Catalyst Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add (1S,3S)-cyclohexane-1,3-diamine (0.10 mmol) and benzoic acid (0.10 mmol) in anhydrous dichloromethane (2.0 mL). Stir the mixture at room temperature for 30 minutes.

• Reaction Setup: Add cyclohexanone (1.2 mmol) to the catalyst solution and stir for an additional 15 minutes.

• Initiation: Add N-Boc-benzaldimine (1.0 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the layers and extract the aqueous phase with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Workflow Diagram:

Caption: Experimental workflow for the asymmetric Mannich reaction.

Data Presentation and Expected Outcomes

The efficiency and selectivity of the asymmetric Mannich reaction are highly dependent on the specific substrates and reaction conditions. The table below provides representative data based on published results for similar 1,3-diamine catalyzed reactions.[3][5]

Entry	Ketone	Imine Electrophile	Yield (%)	ee (%)
1	Cyclohexanone	N-Boc-benzaldimine	85-95	90-98
2	Cyclopentanone	N-Boc-benzaldimine	80-90	88-96
3	Acetone	N-Boc-benzaldimine	70-85	85-95
4	Cyclohexanone	N-PMP-benzaldimine	82-92	89-97

PMP = p-methoxyphenyl

Key Performance Indicators:

• High Yields: The reaction is generally high-yielding, making it suitable for preparative scale synthesis.

• Excellent Enantioselectivity: The chiral diamine catalyst effectively controls the stereochemical outcome, leading to high enantiomeric excess.

• Broad Substrate Scope: The methodology is applicable to a range of ketones and imines, allowing for the synthesis of diverse chiral β-amino carbonyl compounds.

Conclusion and Future Outlook

(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is a versatile and powerful tool in the arsenal of the modern synthetic chemist. Its application in asymmetric organocatalysis, particularly in the Mannich reaction, provides a direct and efficient route to valuable chiral intermediates for the pharmaceutical industry. The straightforward protocols, high yields, and excellent enantioselectivities associated with its use underscore its importance. Future research will likely focus on the development of novel derivatives of this diamine scaffold to further enhance catalytic activity and expand the scope of its applications in the synthesis of complex APIs.

References

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• Davies, H. M. L., & Ni, A. (2006). Enantioselective synthesis of beta-amino esters and its application to the synthesis of the enantiomers of the antidepressant Venlafaxine.
• Thieme. (n.d.). Mannich Reaction. Science of Synthesis.
• Chippindale, A., Davies, S., et al. (2003).
• BenchChem. (2025). Chiral Diamines: A Linchpin in Modern Asymmetric Synthesis. BenchChem.
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• Tanaka, F., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry.
• Beilstein Journal of Organic Chemistry. (2025).
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 1,2-Cyclohexanediamine. Thermo Fisher Scientific.
• Liu, Y., et al. (n.d.). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. PMC.
• Smith, A. D., et al. (n.d.).
• UCHEM. (2024).
• Maruoka, K., & Ooi, T. (2016).
• Johnston, J. N., et al. (2008). A Diastereo- and Enantioselective Synthesis of α-Substituted syn-α,β-Diamino Acids. Journal of the American Chemical Society.
• Alexakis, A., & Andrey, O. (2002). Diamine-catalyzed asymmetric Michael additions of aldehydes and ketones to nitrostyrene. Organic Letters, 4(21), 3611-3614.
• Chem-Impex. (n.d.). (1S,2S)-(+)-N,N-Dimethylcyclohexane-1,2-diamine. Chem-Impex.
• Forró, E., & Fülöp, F. (n.d.).
• OIST. (n.d.). Novel 1,3-diamine catalysts for highly selective Mannich reactions. OIST Groups.
• Macmillan, D. W. C., et al. (2015). Selective Radical−Radical Cross-Couplings: Design of a Formal β‑Mannich Reaction. Journal of the American Chemical Society.
• Tanaka, F., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones.
• Strohmann, C., & Gessner, V. H. (n.d.). (1R,2R)-N,N′-Dimethylcyclohexane-1,2-diamine. PMC.
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• 6. pubs.acs.org [pubs.acs.org]

Protocol for the preparation of metal complexes with (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Application Note: Protocol for the Preparation of Metal Complexes with (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Audience: Researchers, Inorganic Chemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

In the design of metallopharmaceuticals and asymmetric catalysts, the stereochemistry and topology of the carrier ligand dictate the ultimate efficacy of the complex. While 1,2-diaminocyclohexane (1,2-DACH) is widely recognized as the cornerstone of the blockbuster oncology drug oxaliplatin, its 1,3-isomer—specifically the rigid, chiral (1S,3S)-cyclohexane-1,3-diamine ((1S,3S)-CHDA) —offers a distinct and highly valuable coordination paradigm.

When (1S,3S)-CHDA coordinates to transition metals, it forms a six-membered chelate ring, fundamentally altering the coordination plane compared to the five-membered ring of 1,2-DACH[1]. As a Senior Application Scientist, I emphasize that this structural divergence dictates the causality behind our experimental choices:

• Bite Angle Expansion: The N−M−N bite angle expands from ~83.2° (in 1,2-DACH) to approximately 92.2° in 1,3-CHDA platinum complexes[2]. This larger bite angle increases the steric bulk of the diamine, which is asymmetric with respect to the metal-coordination plane. In drug development, this profoundly influences DNA-adduct conformations, favoring Head-to-Tail (HT) conformers during nucleic acid binding[2].

• Electronic Modulation: In copper and nickel complexes, the six-membered backbone alters orbital overlap. For instance, the oxidation of Cu(II)-1,3-CHDA derivatives shifts the oxidation locus directly to the metal, forming highly reactive Cu(II)-phenoxyl radical species rather than the Cu(III) ground states seen in 1,2-DACH analogs[1].

• Axial Steric Shielding: The flexible aliphatic nature of the 1,3-CHDA ligand induces close M⋯H interactions (ranging from 2.58 to 2.83 Å for Pt and Pd). This balances attractive and repulsive forces, effectively shielding the axial positions of the metal center from unwanted solvent interactions[3].

Why use the Dihydrochloride Salt? Free aliphatic diamines are highly hygroscopic, prone to air oxidation, and rapidly form carbamates upon exposure to atmospheric CO2​ . Utilizing the dihydrochloride salt ((1S,3S)-CHDA·2HCl) ensures long-term reagent stability and enables precise stoichiometric control. However, this necessitates a controlled, in situ deprotonation step within the protocol to prevent premature metal-hydroxide precipitation.

Experimental Workflows

The following diagram illustrates the parallel synthesis pathways for Platinum(II) and Copper(II) complexes, highlighting the critical deprotonation and activation phases.

Workflow for Pt(II) and Cu(II) complex synthesis using (1S,3S)-CHDA·2HCl.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Synthesis of [PtCl2​((1S,3S)−CHDA)] via Modified Dhara's Procedure

Direct reaction of platinum salts with diamines often yields polymeric byproducts. This protocol leverages the strong trans-effect of iodide to ensure the formation of the monomeric, cis-coordinated platinum intermediate[2].

• Iodide Substitution: Dissolve 1.0 eq of K2​PtCl4​ in deionized water. Add 10.0 eq of KI . Stir in the dark at room temperature for 30 minutes until the solution turns deep red, indicating the quantitative formation of K2​PtI4​ .

• Ligand Coordination: In a separate vial, dissolve 1.0 eq of (1S,3S)-CHDA·2HCl in water. Carefully neutralize the hydrochloride salt with exactly 2.0 eq of NaOH . Add this free ligand solution dropwise to the K2​PtI4​ solution.

• First Self-Validation Checkpoint: Stir for 2 hours. A yellow/orange precipitate of [PtI2​((1S,3S)−CHDA)] will form. The complete cessation of precipitation indicates the reaction has reached equilibrium. Filter and wash the solid with cold water.

• Silver Activation: Suspend the [PtI2​((1S,3S)−CHDA)] in water and add 1.95 eq of AgNO3​ . Crucial causality: Using a slight under-stoichiometry (1.95 instead of 2.0) prevents excess Ag+ from contaminating the final product. Stir in the dark for 24 hours.

• Second Self-Validation Checkpoint: The yellow suspension will convert to a dense white precipitate ( AgI ) and a clear supernatant containing the highly reactive diaqua complex [Pt(OH2​)2​((1S,3S)−CHDA)]2+ . Filter through a 0.22 μm membrane. Self-Test: Add a drop of 0.1 M HCl to 1 mL of the filtrate; if it remains clear, no free Ag+ is present.

• Chloride Coordination: Add an excess of KCl (or dilute HCl ) to the filtrate and heat to 50°C for 2 hours. The target [PtCl2​((1S,3S)−CHDA)] will precipitate as a pale yellow solid[2].

Protocol B: Synthesis of Cu(II) Complexes via Potentiometric Titration

This method is optimized for generating high-purity Cu(II) complexes while simultaneously allowing for the determination of stability constants[4].

• Precursor Mixing: Prepare a 5×10−3 M solution of (1S,3S)-CHDA·2HCl in degassed, deionized water. Add 0.9 molar equivalents of Cu(ClO4​)2​⋅6H2​O [4].

• Controlled Deprotonation: Using an automated Dosimat burette, titrate the solution with 0.1 M NaOH under a nitrogen atmosphere to prevent CO2​ interference.

• Self-Validation Checkpoint: Monitor the pH continuously. The pH will plateau around ~7.0 as the protons from the dihydrochloride salt are neutralized and the Cu(II) ion chelates the newly freed amine groups. A stable pH of 7.0 for up to one hour confirms complete equilibration and complexation, as unreacted free ligand would drive the pH higher (towards ~12)[4].

• Isolation: Concentrate the solution under reduced pressure and crystallize the resulting complex from a methanol/dichloromethane mixture[1].

Quantitative Data Summary

The table below summarizes the physicochemical and structural divergence between standard 1,2-DACH complexes and the 1,3-CHDA complexes synthesized via the protocols above.

Property	1,2-DACH Complexes (e.g., Oxaliplatin)	1,3-CHDA Complexes	Mechanistic Impact on Complex
Chelate Ring Size	5-membered	6-membered[1]	Induces coordination plane distortion and alters orbital overlap.
N-Pt-N Bite Angle	~83.2°[2]	~92.2°[2]	Increases steric bulk; alters DNA-adduct conformations (favors HT).
Oxidation Locus (Cu)	Ligand-centered	Metal-centered[1]	Shifts redox reactivity, enhancing catalytic alcohol oxidation.
M⋯H Interaction	Minimal	2.58 - 2.83 Å[3]	Induces axial steric shielding, protecting the metal center.

References

• Interactions with DNA Models of the Oxaliplatin Analog (cis-1,3-DACH)PtCl2 MDPI - International Journal of Molecular Sciences[Link]

• New Insights into the Electronic Structure and Reactivity of One-Electron Oxidized Copper(II)-(Disalicylidene)diamine Complexes ACS - Inorganic Chemistry[Link]

• Determination of Stability Constants of Aminoglycoside Antibiotics with Their Metal Complexes AIP Publishing[Link]

• van der Waals Radii of Pt(II) and Pd(II) in Molecular Mechanics Models and an Analysis of Their Relevance to the Description of Axial Interactions ACS - Inorganic Chemistry[Link]

Sources

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• 2. mdpi.com [mdpi.com]
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Application Note: High-Fidelity Determination of Enantiomeric Excess Using (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Executive Summary

The accurate determination of enantiomeric excess (ee) is a critical quality control step in asymmetric synthesis and drug development. While chiral chromatography (HPLC/SFC) is the industry standard, Nuclear Magnetic Resonance (NMR) spectroscopy utilizing chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs) offers a rapid, highly reliable orthogonal method.

This application note details the use of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride as a premier C2-symmetric chiral building block for ee determination [2]. By leveraging its rigid stereochemical pocket, researchers can induce significant chemical shift non-equivalence (Δδ) in racemic mixtures, allowing for precise integration and ee calculation.

Mechanistic Causality & Reagent Design

As a Senior Application Scientist, it is vital to understand why a reagent behaves the way it does, rather than simply following a recipe. The efficacy of (1S,3S)-cyclohexane-1,3-diamine relies on three fundamental chemical principles:

The C2-Symmetry Advantage

The (1S,3S) configuration on the cyclohexane ring forces the molecule into a highly defined, rigid chair conformation where the two amino groups occupy specific stereochemical spaces. Because the molecule possesses a C2 axis of symmetry, the two amine groups are homotopic. This is critical for NMR analysis: it prevents the formation of complex, overlapping multiplets that occur with non-symmetric agents, ensuring that the resulting diastereomeric peaks are clean, distinct, and easy to integrate [1].

The Dihydrochloride Imperative (Stability vs. Reactivity)

Aliphatic free diamines are highly nucleophilic and basic. If stored as free bases, they rapidly absorb atmospheric carbon dioxide and moisture to form insoluble carbamate salts and carbonates. This degradation alters the stoichiometry and introduces artifact peaks into the NMR spectrum. Utilizing the dihydrochloride salt ensures absolute stereochemical integrity and long-term shelf stability [2]. The salt must be quantitatively "free-based" immediately prior to use to liberate the active nucleophilic amines.

Solvent Effects on Ion-Pairing (The CSA Mechanism)

When used as a Chiral Solvating Agent (CSA) for chiral carboxylic acids, the diamine forms a non-covalent diastereomeric ammonium carboxylate salt. Causality of Solvent Choice: This method strictly requires a non-polar, non-competing solvent (e.g., CDCl3 or C6D6). In non-polar media, the salt exists as a tightly bound ion pair, maximizing the stereochemical interaction between the host and guest. If a polar solvent (like CD3OD or D2O) is used, the ion pair dissociates, the chiral environment is lost, and the Δδ collapses to zero.

Visualizing the Analytical Workflow

Workflow for converting the stable dihydrochloride salt into an active chiral selector.

Mechanistic formation of diastereomeric complexes and calculation of enantiomeric excess.

Self-Validating Experimental Protocols

Protocol I: Quantitative Liberation of the Free Base

Causality: To utilize the diamine for complexation or derivatization, the HCl must be removed without volatilizing the free amine.

• Dissolution: Suspend 1.0 mmol (187.1 mg) of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 2.0 mL of deionized water.

• Neutralization: Cool the solution to 0 °C (to prevent evaporative loss of the free amine) and add 2.5 mmol of 2M NaOH dropwise.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 × 5 mL).

• Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure (avoid high heat) to yield the free diamine as a pale oil.

• System Validation: Test the pH of the residual aqueous layer; it must remain >12 to ensure complete deprotonation and maximum yield.

Protocol II: ee Determination of Chiral Carboxylic Acids (CSA Method)

Causality: The two basic amine groups will pair with two equivalents of a chiral mono-carboxylic acid, creating a tight diastereomeric complex in a non-polar solvent.

• Preparation: In a clean, dry NMR tube, dissolve 0.10 mmol of the target chiral carboxylic acid (e.g., Ibuprofen) in 0.5 mL of CDCl₃.

• Complexation: Add 0.05 mmol of the freshly prepared free (1S,3S)-cyclohexane-1,3-diamine.

• Equilibration: Cap and invert the tube 5–10 times to ensure complete ion-pair formation.

• Acquisition: Acquire a ¹H NMR spectrum (≥400 MHz).

• System Validation: Verify the stoichiometry by integrating the cyclohexane ring protons against the acid's aliphatic protons. The ratio should perfectly reflect a 1:2 (diamine:acid) complex. If uncomplexed acid remains, the Δδ will be artificially minimized due to rapid chemical exchange.

Protocol III: ee Determination of Chiral Aldehydes via Aminal Formation (CDA Method)

Causality: 1,3-diamines react rapidly with aldehydes to form stable hexahydropyrimidines (cyclic aminals). The stereocenter of the aldehyde dictates the axial/equatorial positioning of the aminal substituent, yielding massive Δδ values for the aminal proton [3].

• Reaction: Mix 0.10 mmol of the chiral aldehyde and 0.10 mmol of free (1S,3S)-cyclohexane-1,3-diamine in 0.5 mL of CDCl₃.

• Dehydration: Add 50 mg of anhydrous MgSO₄ to the vial to drive the condensation reaction by scavenging water. Stir for 15 minutes at room temperature.

• Filtration: Filter the mixture through a small plug of cotton directly into an NMR tube.

• Acquisition: Acquire a ¹H NMR spectrum.

• System Validation: The protocol is validated by the complete disappearance of the highly deshielded aldehyde proton signal (~9.5–10.5 ppm) and the appearance of the new aminal C-H proton signal (~3.5–5.0 ppm).

Quantitative Data Synthesis & ee Calculation

Once the NMR spectrum is acquired, locate the distinct peaks for the (R) and (S) diastereomers. The enantiomeric excess is calculated using the integration values ( I ) of these peaks:

ee(%)=(Imajor​+Iminor​∣Imajor​−Iminor​∣​)×100

Table 1: Representative NMR Chemical Shift Differences (Δδ) for Diastereomeric Complexes

Analyte Class	Derivatization Strategy	Active Chiral Agent	Target NMR Nucleus	Typical Δδ Range (ppm)
Chiral Carboxylic Acids	Ion-Pairing (CSA)	Free (1S,3S)-Diamine	¹H (α-proton)	0.02 – 0.06
Chiral Aldehydes	Cyclic Aminal Formation	Free (1S,3S)-Diamine	¹H (Aminal C-H)	0.05 – 0.15
Chiral Alcohols	Phosphorus Derivatization	Silylated (1S,3S)-Diamine	³¹P NMR	0.50 – 1.20

Note: For chiral alcohols, the diamine is typically first derivatized with a phosphorus reagent (e.g., PCl₃) to form a diaza-phospholidine, which then reacts with the alcohol. This shifts the analysis to ³¹P NMR, which benefits from a massive chemical shift dispersion and zero background interference [1].

References

• Chiral trimethylsilylated C2-symmetrical diamines as phosphorous derivatizing agents for the determination of the enantiomeric excess of chiral alcohols by 1H NMR.National Institutes of Health (PMC).
• Cyclohexane-1,3-diamine dihydrochloride: Significance and Role in Contemporary Chemical Synthesis.Benchchem.
• Reversible Aminal Formation: Controlling the Evaporation of Bioactive Volatiles by Dynamic Combinatorial/Covalent Chemistry.ResearchGate.

Application Notes and Protocols: (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride in Organocatalysis

Introduction: The Untapped Potential of 1,3-Diamine Scaffolds in Asymmetric Catalysis

In the landscape of organocatalysis, chiral 1,2-diamines, particularly those based on the cyclohexane backbone, have established themselves as "privileged" scaffolds. Their derivatives have been extensively employed to catalyze a myriad of asymmetric transformations with high efficiency and stereocontrol. In contrast, the corresponding 1,3-diamine scaffolds have remained largely underexplored, representing a significant opportunity for the development of novel catalytic systems.[1][2] This guide delves into the strategic application of the (1S,3S)-cyclohexane-1,3-diamine motif in organocatalysis, providing researchers, scientists, and drug development professionals with a comprehensive overview of its potential, grounded in field-proven insights and detailed protocols.

While direct catalytic applications of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride are not yet widely documented, its rigid, chiral cyclohexane framework makes it an exemplary starting material for the synthesis of sophisticated bifunctional organocatalysts. This document will focus on a well-documented example of a catalyst system derived from a trans-1,3-diamine-substituted cyclohexane scaffold to illustrate the design principles, mechanistic rationale, and practical application in a highly enantioselective Mannich reaction. This serves as a blueprint for leveraging the untapped potential of the (1S,3S)-cyclohexane-1,3-diamine core in asymmetric synthesis.

Catalyst Design and Mechanistic Rationale: A Case Study in Asymmetric Mannich Reactions

The research by Tanaka and coworkers provides an exceptional illustration of the design and application of a 1,3-diamine-derived organocatalyst.[3][4] Their work highlights how the spatial arrangement of a primary and a tertiary amine in a 1,3-relationship on a cyclohexane ring can cooperatively catalyze asymmetric C-C bond formation with high precision.

The Catalyst: A Bifunctional Approach

The catalyst, designated as 1a in the original publication, features a primary amine and a tertiary amine positioned in a trans relationship on a cyclohexane ring.[3] This specific 1,3-disposition is crucial for its catalytic activity. The design hypothesis posits that the primary amine engages the ketone substrate to form a nucleophilic enamine intermediate. Simultaneously, the tertiary amine, upon protonation by an acid co-catalyst, acts as a directing group, activating the electrophilic imine and controlling the facial selectivity of the enamine attack through hydrogen bonding and steric hindrance.[2][3]

The dihydrochloride salt of (1S,3S)-cyclohexane-1,3-diamine can be envisioned as a precursor to similar catalytic structures. The salt form ensures stability and ease of handling, and the free diamine can be obtained by a simple acid-base workup, ready for derivatization into a bifunctional catalyst.

The Catalytic Cycle: A Cooperative Mechanism

The proposed catalytic cycle for the asymmetric Mannich reaction of a ketone with an imine, catalyzed by a 1,3-diamine derivative in the presence of an acid, is a prime example of cooperative catalysis.[3][4]

• Enamine Formation: The primary amine of the catalyst reacts with the ketone to form a chiral enamine intermediate.

• Acid Activation: The tertiary amine of the catalyst is protonated by the acid co-catalyst, forming an ammonium ion.

• Ternary Complex Formation: The protonated tertiary amine then interacts with the imine electrophile, likely through hydrogen bonding, bringing it into proximity with the enamine. This forms a highly organized, chiral ternary complex.

• Stereoselective C-C Bond Formation: The enamine attacks one of the prochiral faces of the activated imine, leading to the formation of the C-C bond with high stereoselectivity. The specific orientation of the substrates within the chiral environment of the catalyst dictates the stereochemical outcome.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the final Mannich product and regenerate the catalyst for the next cycle.

Figure 1: Proposed catalytic cycle for the 1,3-diamine catalyzed asymmetric Mannich reaction.

Application Protocol: Enantioselective Mannich Reaction of β-Ketophosphonates

This protocol is adapted from the work of Tanaka and coworkers and describes the highly enantioselective γ-position-selective Mannich reaction of β-ketophosphonates.[3][4]

Materials and Reagents

• 1,3-Diamine-derived catalyst 1a (or a derivative synthesized from (1S,3S)-cyclohexane-1,3-diamine)

• Trifluoroacetic acid (TFA) salt of the catalyst (1a·CF₃COOH )

• Dibenzyl phosphate

• β-Ketophosphonate (e.g., diethyl (2-oxocyclohexyl)phosphonate)

• N-Boc-imine (e.g., tert-butyl (phenyl(tosyl)methyl)carbamate)

• Toluene (anhydrous)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Experimental Workflow

Sources

• 1. mdpi.com [mdpi.com]
• 2. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones - PMC [pmc.ncbi.nlm.nih.gov]

HPLC and GC methods for analyzing reactions with (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Application Note: Advanced Chromatographic Strategies for the Analysis of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Introduction & Analytical Challenges

(1S,3S)-cyclohexane-1,3-diamine is a highly valuable chiral building block utilized in asymmetric synthesis, organocatalysis, and active pharmaceutical ingredient (API) development. However, analyzing reaction mixtures involving this compound—especially when isolated as a dihydrochloride salt—presents a triad of analytical bottlenecks:

• Lack of a UV Chromophore: The aliphatic cyclohexane backbone possesses no conjugated π -electrons, rendering the molecule practically invisible to standard UV-Vis detectors.

• High Polarity & Salt State: The dihydrochloride salt is non-volatile and highly polar. This precludes direct Gas Chromatography (GC) analysis and causes severe retention and peak-shape anomalies in standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Stereochemical Complexity: Verifying the (1S,3S) configuration against its (1R,3R) enantiomer and meso diastereomers requires specialized chiral stationary phases.

To achieve robust quantitation and chiral purity determination, the analytical workflow must incorporate strategic chemical derivatization[1]. This guide outlines self-validating protocols for both HPLC and GC, detailing the mechanistic causality behind each experimental choice.

Causality in Experimental Design: The "Why" Behind the Protocol

A scientifically sound method requires understanding the physical chemistry of the analyte. Do not simply execute steps; understand the chemical transformations driving the analysis:

• Neutralization (Free-Basing): The dihydrochloride salt is unreactive toward electrophilic derivatizing agents. Introducing a strong base (e.g., NaOH) deprotonates the ammonium ions, liberating the nucleophilic free diamine required for subsequent reactions.

• HPLC Derivatization (Cbz-Cl): To enable UV detection, the free amine is reacted with Benzyl chloroformate (Cbz-Cl). This Schotten-Baumann acylation tags the molecule with strongly absorbing phenyl rings, allowing sensitive detection at 254 nm and significantly improving retention on non-polar stationary phases[2].

• GC Derivatization (TFAA): Free amines interact strongly with active silanol groups on GC column walls, leading to irreversible adsorption and severe peak tailing. Acylation with Trifluoroacetic anhydride (TFAA) masks the polar amine groups, converting the diamine into a highly volatile, thermally stable bis-trifluoroacetamide[3].

Workflow Visualization

Workflow for the neutralization, derivatization, and chromatographic analysis of the diamine.

Step-by-Step Methodologies

Protocol A: HPLC-UV Analysis via Cbz-Derivatization

Self-Validation Mechanism: The inclusion of an internal standard (e.g., 1,4-butanediamine) prior to derivatization ensures that any variations in extraction efficiency or reaction completeness are mathematically normalized.

Procedure:

• Sample Preparation: Dissolve 10 mg of the reaction mixture containing (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 1.0 mL of 1 M aqueous NaOH to achieve complete free-basing.

• Derivatization: Add 2.0 mL of dichloromethane (DCM) and 50 µL of Benzyl chloroformate (Cbz-Cl). Stir vigorously at room temperature for 30 minutes to ensure complete conversion to the bis-Cbz derivative.

• Quenching & Extraction: Add 1.0 mL of 1 M HCl to quench any unreacted Cbz-Cl. Vigorously mix and allow phase separation. Extract the lower organic (DCM) layer.

• Solvent Exchange: Evaporate the DCM extract under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of HPLC-grade Methanol and filter through a 0.22 µm PTFE syringe filter prior to injection.

Table 1: HPLC Chromatographic Conditions

Parameter	Specification
Column	Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent
Mobile Phase	Hexane / Isopropanol (80:20, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	25 °C
Injection Volume	10 µL

Protocol B: Chiral GC-FID Analysis via TFAA Acylation

Self-Validation Mechanism: Running a "reagent blank" (performing the entire protocol without the sample) is mandatory to confirm that no derivatization byproducts co-elute with the target bis-trifluoroacetamide peaks.

Procedure:

• Sample Preparation: Dissolve 5 mg of the diamine dihydrochloride in 0.5 mL of 2 M NaOH. Extract with 1.0 mL of ethyl acetate to isolate the free base. Dry the organic layer over anhydrous Na2​SO4​ .

• Derivatization: Transfer 0.5 mL of the dried organic extract to a heavy-walled GC vial. Add 50 µL of anhydrous Pyridine (acting as an acid scavenger and catalyst) followed by 100 µL of Trifluoroacetic anhydride (TFAA)[3].

• Incubation: Cap the vial tightly with a PTFE-lined septum and heat at 60 °C for 30 minutes.

• Preparation for Injection: Allow the vial to cool to room temperature. Evaporate the mixture to dryness under a gentle nitrogen stream to remove excess TFAA and pyridine. Reconstitute the derivatized sample in 1.0 mL of anhydrous dichloromethane.

Table 2: GC Chromatographic Conditions

Parameter	Specification
Column	CP-Chirasil-Dex CB (25 m × 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1.5 mL/min (Constant Flow)
Injector	250 °C, Split ratio 20:1
Oven Program	100 °C (hold 2 min), ramp 5 °C/min to 200 °C (hold 5 min)
Detector (FID)	280 °C
Injection Volume	1 µL

System Suitability & Data Interpretation

To guarantee the trustworthiness of the analytical data, the system must meet strict suitability criteria prior to analyzing reaction mixtures:

• Resolution ( Rs​ ): For chiral assays, the critical pair (e.g., the (1S,3S) enantiomer versus the (1R,3R) enantiomer) must exhibit a baseline resolution of Rs​≥1.5 .

• Tailing Factor ( Tf​ ): The derivatized peaks must display a tailing factor between 0.9 and 1.2. A Tf​>1.5 in the GC method strongly indicates incomplete derivatization, degraded TFAA reagent, or active sites within the GC inlet liner.

References

• Benchchem. "A Comparative Guide to Cross-Validation of Analytical Methods for Chiral Purity in trans-1,2-Cyclohexanediamine Reactions." 4

• ACS Publications. "Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition." 1

• PMC. "{(1R,2R,4R)-4-Methyl-1,2-cyclohexanediamine}oxalatoplatinum(II): A Novel Enantiomerically Pure Oxaliplatin Derivative Showing Improved Anticancer Activity in Vivo." 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. {(1R,2R,4R)-4-Methyl-1,2-cyclohexanediamine}oxalatoplatinum(II): A Novel Enantiomerically Pure Oxaliplatin Derivative Showing Improved Anticancer Activity in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving yield in reactions with (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Welcome to the Technical Support Center for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride . As a Senior Application Scientist, I frequently see researchers struggle with low yields, poor mass recovery, and unexpected byproducts when utilizing chiral diamine salts in synthetic workflows.

This guide abandons generic advice to focus on the specific physicochemical realities of (1S,3S)-cyclohexane-1,3-diamine. We will address the root causes of yield attrition—namely, the extreme hydrophilicity of the free base, the stereoelectronic effects of the trans-1,3-diaxial/equatorial conformation, and the kinetic competition between mono- and bis-substitution.

Part 1: Mechanistic Insights & The "Free-Base" Bottleneck

The most common point of failure when working with (1S,3S)-cyclohexane-1,3-diamine dihydrochloride is the initial liberation of the free amine. Because the molecule is a low-molecular-weight, highly polar diamine, the free base is completely miscible with water.

The Causality of Yield Loss: If you attempt a standard aqueous workup (e.g., neutralizing the dihydrochloride salt with aqueous NaOH and extracting with dichloromethane or ethyl acetate), the partition coefficient ( Kow​ ) heavily favors the aqueous layer. The free amine forms strong hydrogen bonds with water, resisting extraction into the organic phase. This typically results in mass recoveries of less than 30% [1]. To achieve quantitative yields, you must bypass aqueous partitioning entirely by utilizing non-aqueous neutralization or ion-exchange chromatography [2].

Workflow: Optimizing Diamine Recovery

Fig 1. Comparative workflows for free-basing diamine dihydrochloride salts.

Part 2: Experimental Protocols

To ensure self-validating and reproducible results, use the following non-aqueous protocol to liberate the free base, followed by a controlled mono-protection step.

Protocol A: Quantitative Non-Aqueous Free-Basing

Objective: Liberate the free amine without aqueous extraction.

• Preparation: Suspend 10.0 mmol (1.87 g) of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 20 mL of anhydrous methanol under an inert nitrogen atmosphere.

• Neutralization: Slowly add 20.0 mmol of Sodium Methoxide (NaOMe) as a 25% w/w solution in methanol. Mechanistic note: The strong alkoxide base immediately deprotonates the ammonium salts, generating the free diamine, methanol, and insoluble sodium chloride.

• Precipitation: Stir the suspension vigorously at room temperature for 2 hours. The reaction mixture will become a thick white slurry as NaCl precipitates.

• Filtration: Filter the suspension through a pad of Celite to remove the NaCl. Wash the filter cake with an additional 10 mL of cold, anhydrous methanol.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporator, bath temp < 40 °C) to yield the crude free base as a viscous, pale-yellow oil.

• Validation: The resulting oil should be used immediately in the next step to prevent atmospheric CO2​ absorption (carbamate formation).

Protocol B: Selective Mono-Boc Protection

Objective: Prevent bis-alkylation/acylation by exploiting stoichiometry and dilution.

• Dilution: Dissolve the crude free base (approx. 10.0 mmol) from Protocol A in 100 mL of anhydrous dichloromethane (DCM). Mechanistic note: High dilution minimizes the probability of a mono-protected intermediate encountering another equivalent of the electrophile.

• Electrophile Addition: Dissolve 0.8 equivalents (8.0 mmol, 1.74 g) of Di-tert-butyl dicarbonate ( Boc2​O ) in 50 mL of DCM.

• Controlled Reaction: Using a syringe pump, add the Boc2​O solution dropwise to the vigorously stirred diamine solution at 0 °C over a period of 4 hours.

• Quenching & Isolation: Stir for an additional 1 hour at room temperature. Wash the organic layer with a minimal amount of brine (10 mL) to remove unreacted free diamine, dry over Na2​SO4​ , and concentrate.

Part 3: Troubleshooting & Data Presentation

Quantitative Yield Optimization Table

The following table summarizes the expected yield outcomes based on the extraction/isolation methodology chosen during the free-basing step.

Methodology	Reagents Used	Phase Separation	Typical Yield	Primary Cause of Yield Loss
Standard Aqueous	aq. NaOH, DCM	Liquid-Liquid	15 - 30%	Amine remains partitioned in the aqueous layer.
Polar Aqueous	aq. KOH, CHCl3​ /iPrOH (3:1)	Liquid-Liquid	60 - 75%	Improved Kow​ , but emulsion formation traps product.
Ion-Exchange	Amberlite IRA-400 (OH- form)	Solid-Liquid	85 - 90%	Minor retention of product on the resin matrix.
Non-Aqueous	NaOMe, Anhydrous MeOH	Solid-Liquid	> 95%	Highly efficient; NaCl precipitation drives equilibrium.

Understanding Substitution Selectivity

Fig 2. Kinetic pathways governing mono- vs. bis-substitution of the diamine.

Part 4: Frequently Asked Questions (FAQs)

Q: I performed an aqueous extraction and my yield is 20%. Can I recover the rest of my product from the aqueous layer? A: Yes, but it is labor-intensive. You must saturate the aqueous layer completely with NaCl to salt out the amine, raise the pH to >12 using solid KOH, and perform a continuous liquid-liquid extraction (using a Dean-Stark or continuous extractor) with a polar solvent mixture like CHCl3​ :Isopropanol (3:1) for 24-48 hours. It is far more efficient to restart using the non-aqueous protocol described above.

Q: Why am I getting a mixture of mono- and bis-alkylated products even when I use exactly 1.0 equivalent of my electrophile? A: This is a classic kinetic issue. Once the first amine group reacts, the second amine group on the same molecule remains highly nucleophilic. If the local concentration of the electrophile is high (e.g., if you dump the reagent in all at once), the mono-alkylated product will compete with the unreacted starting material for the remaining electrophile [3]. To solve this, use a slight deficit of the electrophile (0.8 eq), highly dilute conditions, and a syringe pump to ensure the unreacted diamine is always in vast excess relative to the electrophile.

Q: Does the (1S,3S) stereochemistry affect the reactivity compared to the 1,2-diamine or 1,4-diamine isomers? A: Yes. The (1S,3S) isomer of cyclohexane-1,3-diamine is the trans isomer. In its lowest-energy chair conformation, one amino group is axial and the other is equatorial. The axial amino group experiences 1,3-diaxial steric hindrance from the ring protons, making it slightly less nucleophilic than the equatorial amine. While they rapidly interconvert via ring-flipping at room temperature, very bulky electrophiles may react slower with the 1,3-isomer compared to the unhindered 1,4-isomer.

Q: My free base turned into a white, insoluble solid after sitting on the bench overnight. What happened? A: Free aliphatic amines are strong bases and excellent nucleophiles. When exposed to ambient air, they rapidly absorb carbon dioxide ( CO2​ ) and moisture to form insoluble carbamate salts. Always store the free base under argon or nitrogen, or ideally, generate it in situ and use it immediately in your coupling reaction.

References

• Cal Pac Lab. (n.d.). (1S, 3S)-cyclohexane-1, 3-diamine dihydrochloride. Retrieved March 22, 2026, from [Link]

• ScienceMadness Discussion Board. (2013). Recover ethylene diamine from its dihydrochloride salt. Retrieved March 22, 2026, from [Link]

• ACS Publications: Organic Process Research & Development. (2007). Process Development for ABT-472, a Benzimidazole PARP Inhibitor. Retrieved March 22, 2026, from [Link]

Common side reactions with (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride and how to avoid them

Technical Support Center: Troubleshooting (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride Workflows

Welcome to the Technical Support Center. As a chiral building block, (1S,3S)-cyclohexane-1,3-diamine dihydrochloride is indispensable in the design of asymmetric catalysts, bisimidazoline ligands, and active pharmaceutical ingredients (APIs) such as edoxaban[1]. However, its symmetric diamine nature and dihydrochloride salt formulation present unique synthetic challenges. This guide provides field-proven troubleshooting strategies and mechanistic insights to help you mitigate common side reactions and optimize your workflows.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why am I observing epimerization (loss of enantiomeric/diastereomeric purity) during amide coupling or free-basing?

• The Causality: The chiral centers at C1 and C3 are highly susceptible to base-catalyzed epimerization. When neutralizing the dihydrochloride salt with strong inorganic bases (e.g., NaOH, KOH) or applying extended heating in unbuffered strong organic bases (e.g., DBU), the localized high pH triggers reversible deprotonation at the alpha-carbon. This converts the pure (1S,3S)-cis isomer into the thermodynamically stable trans-(1R,3S) or (1S,3R) epimers.

• The Solution: Maintain a strictly controlled pH environment. Recent process chemistry optimizations for cyclohexane cis-diamines demonstrate that coupling and neutralization reactions should be conducted at a pH of approximately 8.0 to 9.0[1]. Replace strong bases with mild, sterically hindered organic bases like N,N-Diisopropylethylamine (DIPEA) or use a biphasic inorganic buffer (e.g., NaHCO₃).

Q2: How do I prevent over-protection (di-Boc formation) when synthesizing the mono-Boc derivative?

• The Causality: Because both primary amines on the cyclohexane ring possess identical nucleophilicity, protecting one amine does not sufficiently deactivate the second amine electronically or sterically. If the local concentration of the protecting agent (e.g., Boc₂O) is too high in a homogenous solution, the second amine will inevitably react, yielding the undesired di-protected byproduct[2].

• The Solution: Implement a kinetic and spatial separation strategy. Use a biphasic solvent system (e.g., DCM and aqueous NaHCO₃) combined with a highly diluted, dropwise addition of Boc₂O. The biphasic interface limits the reaction rate, and the mono-protected product partitions into the organic layer, physically isolating it from the aqueous diamine reservoir.

Q3: My reductive amination or coupling yields are unexpectedly low. What is going wrong?

• The Causality: Incomplete free-basing. (1S,3S)-cyclohexane-1,3-diamine is supplied as a dihydrochloride salt to prevent atmospheric degradation and hydrate formation. In its protonated ammonium state, it is entirely non-nucleophilic. If the exact stoichiometry of the base is miscalculated—often by failing to account for both HCl equivalents—a significant portion of the diamine remains unreactive[3].

• The Solution: Always use a minimum of 2.1 to 2.5 equivalents of your chosen base per equivalent of the dihydrochloride salt. Pre-stir the salt with the base in your reaction solvent for 15–30 minutes prior to adding the electrophile to ensure complete neutralization.

Part 2: Quantitative Data & Reaction Parameters

The following table summarizes the effect of base selection and pH on the yield and diastereomeric excess (d.e.) during the mono-functionalization of (1S,3S)-cyclohexane-1,3-diamine.

Base / Reagent	Equivalents	Target pH	Epimerization Risk	Target Mono-Product Yield	Di-functionalized Byproduct
NaOH (aq)	2.5 eq	> 12.0	High (< 80% d.e.)	Low (20-30%)	High
DBU	2.5 eq	~ 11.0	Moderate (85-90% d.e.)	Moderate (40-50%)	Moderate
DIPEA	2.2 eq	~ 8.5	Low (> 99% d.e.)	High (75-85%)	Low
NaHCO₃ (Biphasic)	3.0 eq	~ 8.0	Low (> 99% d.e.)	Optimal (> 85%)	Very Low

Part 3: Self-Validating Experimental Protocol

Workflow: Highly Selective Mono-Boc Protection of (1S,3S)-Cyclohexane-1,3-diamine This protocol utilizes a continuous-dilution and biphasic strategy to maximize mono-protection while preventing di-Boc formation and epimerization.

• Step 1: Preparation of the Free Base Dissolve 10.0 mmol (1.87 g) of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 20 mL of deionized water. Add 25.0 mmol (2.10 g) of solid NaHCO₃ slowly to control effervescence. The pH will buffer naturally to ~8.0-8.5, safely neutralizing both HCl equivalents without risking epimerization.

• Step 2: Biphasic Setup Add 40 mL of Dichloromethane (DCM) to the aqueous solution. Cool the rapidly stirring biphasic mixture to 0 °C in an ice bath.

• Step 3: Controlled Addition Dissolve 2.0 mmol (0.44 g) of Boc₂O in 20 mL of DCM. Load this into a syringe pump. Add the Boc₂O solution dropwise over a period of 2 hours (approx. 0.16 mL/min) under vigorous stirring. Causality Check: Extreme dilution and slow addition ensure the Boc₂O reacts immediately with the vast excess of free diamine at the phase boundary, preventing double-alkylation.

• Step 4: Phase Separation & Extraction Once addition is complete, stir for an additional 1 hour at room temperature. Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

• Step 5: System Validation (Ninhydrin Test) Spot the organic layer on a TLC plate and stain with Ninhydrin. The target mono-Boc product will appear as a distinct, dark spot (indicating the presence of the unreacted primary amine). If a di-Boc byproduct has formed, it will not stain strongly with Ninhydrin (as both primary amines are masked). This provides immediate, self-validating proof of selectivity.

• Step 6: Purification Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The unreacted diamine remains largely in the aqueous layer, allowing for easy recovery and recycling.

Part 4: Mechanistic Visualization

The following diagram illustrates the divergent reaction pathways of the dihydrochloride salt based on your experimental choices.

Reaction pathways of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride under varying conditions.

References

• New Method to Large-Scalable Preparation of the Key Chiral Cyclohexane cis-Diamine Intermediate for Edoxaban - Organic Process Research & Development - ACS Publications:[Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine - Catalysts - MDPI:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tert-butyl N-[(1R,3R)-3-aminocyclohexyl]carbamate | 1788036-23-6 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride Catalysts

Welcome to the advanced technical support center for (1S,3S)-cyclohexane-1,3-diamine dihydrochloride . Designed for researchers and drug development professionals, this guide bypasses generic advice to focus on the mechanistic causality, precise reaction optimization, and self-validating protocols required for high-fidelity asymmetric synthesis.

Mechanistic Grounding: The "Why" Behind Optimization

To optimize a catalytic system, one must first understand the physical organic chemistry governing its behavior. The (1S,3S)-cyclohexane-1,3-diamine dihydrochloride salt is a robust, bench-stable precatalyst[1]. However, it is catalytically inert until activated.

• The 1,3-Diamine Advantage: While 1,2-diamines are ubiquitous in organocatalysis, the 1,3-diamine architecture provides a wider spatial pocket. This expanded bite angle is critical for accommodating bulky electrophiles, allowing for highly regio- and enantioselective Mannich reactions (e.g., with β-ketophosphonates)[2]. The primary amine forms the reactive enamine, while the secondary/tertiary amine acts cooperatively as a hydrogen-bond donor[3].

• Bifunctional Activation: When liberated from its hydrochloride salt, the free diamine acts as a bifunctional hydrogen-bond donor organocatalyst, simultaneously raising the HOMO of the nucleophile (via enamine formation) and lowering the LUMO of the electrophile[4].

• The Stoichiometric Imperative: Because it is a dihydrochloride salt, exactly 2.0 equivalents of a non-nucleophilic base are required. Using 1.9 equivalents leaves a portion of the catalyst protonated (altering the transition state), while 2.1 equivalents introduces free base into the system, triggering a racemic background reaction.

Self-Validating Experimental Protocol: In Situ Activation & Aldol Addition

This protocol includes built-in visual and chemical validation checks to ensure the system is operating correctly at each phase.

Step 1: Precatalyst Suspension

• Action: Add (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (0.05 mmol, 10 mol%) to a dry 10 mL flask. Suspend in 2.0 mL of anhydrous dichloromethane (DCM).

• Validation Check: The mixture will be a cloudy, heterogeneous suspension. The salt is highly insoluble in DCM[1].

Step 2: Stoichiometric Neutralization

• Action: Add exactly 0.10 mmol (2.0 eq, 20 mol%) of N,N-Diisopropylethylamine (DIPEA) dropwise at 25 °C. Stir for 30 minutes.

• Validation Check: The cloudy suspension must transition into a clear, homogeneous solution . This visual cue confirms the complete liberation of the active free diamine. If it remains cloudy, water contamination or inaccurate base stoichiometry has occurred.

Step 3: Enamine Formation

• Action: Cool the solution to -20 °C. Add the ketone donor (e.g., cyclohexanone, 2.5 mmol) and stir for 15 minutes.

• Validation Check: A subtle shift to a pale yellow color often indicates successful enamine formation.

Step 4: Electrophilic Addition & Monitoring

• Action: Add the aldehyde acceptor (0.5 mmol) in one portion. Stir at -20 °C for 24 hours.

• Validation Check: Monitor via TLC. The aldehyde (limiting reagent) should disappear. If the ketone disappears, a side-reaction (e.g., base-catalyzed self-condensation) is occurring.

Quantitative Optimization Data

The following table synthesizes the causal relationship between reaction conditions and catalytic outcomes.

Table 1: Effects of Optimization Parameters on Yield and Enantiomeric Excess (ee%)

Entry	Solvent	Base Additive (eq.)	Temp (°C)	Yield (%)	ee (%)	Mechanistic Causality / Observation
1	DCM	None	25	<5	N/A	Precatalyst remains protonated; no enamine formation occurs.
2	DCM	DIPEA (2.0)	25	88	62	Free base is active, but thermal energy allows transition state flexibility.
3	DCM	DIPEA (2.0)	-20	82	91	Lower temperature rigidifies the hydrogen-bonded transition state.
4	DCM	DIPEA (2.5)	-20	85	45	Excess base catalyzes a competing, non-stereoselective background reaction.
5	THF	DIPEA (2.0)	-20	60	70	Protic/coordinating solvents disrupt the catalyst's internal hydrogen bonding.
6	Brine	K₂CO₃ (2.0)	0	81	82	Hydrophobic packing in aqueous media accelerates the reaction rate[5].

Troubleshooting & FAQs

Q: My reaction is yielding a racemic mixture (low ee%). What is the primary cause? A: The most common culprit is a background reaction driven by excess base. If you use >2.0 equivalents of DIPEA to neutralize the dihydrochloride salt, the unreacted base will catalyze the aldol/Mannich reaction via a standard, non-chiral enolate pathway. Ensure strict stoichiometric control. Alternatively, your solvent may be too polar (e.g., MeOH), which outcompetes the catalyst's hydrogen-bonding network.

Q: The precatalyst is not dissolving in DCM even after adding the base. How do I fix this? A: (1S,3S)-cyclohexane-1,3-diamine dihydrochloride has poor solubility in non-polar solvents[1]. If the solution doesn't clear up after 30 minutes of stirring with DIPEA, your DCM may be wet, causing the salt to clump. Ensure you are using anhydrous solvents. If the issue persists, pre-stirring the catalyst in DCM with 2-5% anhydrous methanol can aid dissolution before adding the ketone.

Q: Why do we use the dihydrochloride salt instead of purchasing the free base directly? A: The free primary diamine is prone to rapid oxidation and readily absorbs atmospheric CO₂ to form inactive carbamates, severely degrading its catalytic efficacy over time. The dihydrochloride salt is bench-stable indefinitely. Generating the active species in situ ensures maximum catalyst fidelity.

Q: Can this catalyst be recovered and recycled? A: Yes. Cyclohexanediamine-derived organocatalysts can often be recovered via acid-base extraction. Post-reaction, the organic layer can be washed with dilute HCl to re-precipitate the catalyst as the water-soluble hydrochloride salt, which can then be lyophilized and reused[5].

Visual Workflows

Fig 1: In situ catalyst activation and enamine-mediated catalytic cycle workflow.

Fig 2: Troubleshooting logic tree for resolving low enantiomeric excess (ee%) issues.

References

• Title: 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors Source: Molecules (MDPI) URL: [Link]

• Title: Recyclable Cyclohexanediamine Derivatives as Organocatalysts: Organocatalytic Reduction with Trichlorosilane and Aldol Reaction Source: Scientific Research Publishing URL: [Link]

Sources

• 1. 860296-82-8 | (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride - Moldb [moldb.com]
• 2. 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Recyclable Cyclohexanediamine Derivatives as Organocatalysts: Organocatalytic Reduction with Trichlorosilane and Aldol Reaction [file.scirp.org]

How to prevent catalyst deactivation with (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

Technical Support Center: Preventing Catalyst Deactivation with (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Executive Summary

As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding chiral diamine ligands. (1S,3S)-Cyclohexane-1,3-diamine is a highly effective chiral building block for asymmetric catalysis, including transfer hydrogenations and cross-coupling reactions[1]. However, because it is supplied as a highly stable dihydrochloride salt to prevent air oxidation, improper handling during the catalyst activation phase is the leading cause of catalytic failure. This guide provides a mechanistic approach to diagnosing and preventing catalyst deactivation.

Part 1: Mechanistic Deactivation Pathways

To troubleshoot effectively, you must understand the logical flow of catalyst activation and the specific points where deactivation occurs.

Logical workflow of catalyst activation and primary deactivation pathways for diamine salts.

Part 2: Diagnostic FAQs & Troubleshooting

Q1: Why does catalyst deactivation occur immediately after adding the ligand salt to the metal precursor? Causality: The dihydrochloride salt ( L⋅2HCl ) is catalytically inactive. The lone pairs on the nitrogen atoms are protonated, rendering them incapable of coordinating to transition metals (e.g., Ru, Ir, Cu). If the metal precursor is introduced before complete neutralization, the excess chloride ions act as competitive poisoning ligands. This displaces the desired chiral ligand or shifts the equilibrium toward inactive anionic metal complexes[2]. Solution: Pre-neutralization is mandatory. You must liberate the free amine in situ and physically remove the resulting chloride salts before introducing the transition metal.

Q2: How does the choice of neutralization base impact catalyst longevity? Causality: The base used to neutralize the dihydrochloride salt dictates the microenvironment of the catalyst. Harsh bases (e.g., NaOtBu) can lead to substrate degradation or alter the chemoselectivity of the active catalyst (e.g., promoting C-O coupling instead of C-N coupling in Cu-catalysis)[3]. Conversely, weak inorganic bases (like K 2​ CO 3​ ) suffer from poor solubility in organic solvents, leading to incomplete deprotonation and residual acidic sites that rapidly quench the catalyst. Solution: Utilize mild, highly soluble bases such as Sodium trimethylsilanolate (NaOTMS) or carefully titrated Triethylamine (Et 3​ N). These ensure complete deprotonation without leaving residual harsh basicity that could trigger downstream deactivation[3].

Q3: My reaction runs well initially but stalls at 50% conversion. What causes this mid-reaction deactivation? Causality: Unlike 1,2-diamines (which form rigid 5-membered rings), 1,3-diamines form 6-membered metallacycles. These 6-membered chelates possess a wider bite angle and greater conformational flexibility. At elevated temperatures, this flexibility increases the rate of ligand dissociation. Once the chiral diamine dissociates, the coordinatively unsaturated metal center is highly susceptible to irreversible dimerization or oxidation[4]. Solution: Maintain strict temperature control (do not exceed the validated thermal threshold of your specific metal complex). Additionally, employ a slight stoichiometric excess of the diamine ligand (1.1 to 1.2 equivalents relative to the metal) to push the coordination equilibrium toward the active monomeric state.

Part 3: Quantitative Base Selection Matrix

Selecting the correct base for in situ neutralization is the most critical variable in preventing early-stage deactivation.

Neutralization Base	pKa (Conjugate Acid)	Byproduct Formed	Solubility of Byproduct (in THF/DCM)	Catalyst Impact / Deactivation Risk
NaOtBu	~17.0	NaCl + t-BuOH	Insoluble	High risk: Harsh basicity causes side-reactions (e.g., C-O coupling)[3].
NaOTMS	~10.0	NaCl + TMSOH	Insoluble	Low risk: Mild byproduct, excellent chemoselectivity and functional group tolerance[3].
Et 3​ N	~10.75	Et 3​ N·HCl	Partially Soluble	Moderate risk: Residual amine can competitively bind to the metal center.
K 2​ CO 3​	~10.3	KCl + H 2​ O + CO 2​	Insoluble	High risk: Water generation irreversibly poisons moisture-sensitive metals.

Part 4: Self-Validating Experimental Protocol

Methodology: In Situ Free-Basing and Catalyst Activation Objective: To quantitatively generate the free (1S,3S)-cyclohexane-1,3-diamine without exposing the transition metal to chloride poisoning or oxidative degradation.

Step 1: Suspension and Purging

• Action: In an oven-dried Schlenk flask under a strict argon atmosphere, suspend 1.1 equivalents of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in anhydrous, degassed dichloromethane (DCM) or tetrahydrofuran (THF).

• Causality: The salt is insoluble in these solvents. Purging removes oxygen, preventing the free amine from oxidizing into catalytically dead N-oxides or imines once neutralized[4].

Step 2: Base Addition and Neutralization

• Action: Dropwise, add 2.2 equivalents of NaOTMS (as a 1.0 M solution in THF) at 0 °C. Stir vigorously for 30 minutes, allowing the mixture to warm to room temperature.

• Causality: NaOTMS is a mild base that effectively deprotonates the ammonium salts without triggering side reactions[3].

• Self-Validation Checkpoint: Observe the physical state of the mixture. The dense, granular dihydrochloride salt will disappear, replaced by a fine, cloudy white precipitate (NaCl).

Step 3: Filtration of Chloride Salts

• Action: Pass the suspension through an oven-dried Celite pad under argon using a cannula or a Schlenk frit. Wash the pad with 2 mL of anhydrous solvent.

• Causality: Removing the NaCl byproduct is critical. Retained chloride ions act as competitive ligands that poison the metal center, shifting the equilibrium away from the active chiral complex[2].

Step 4: Metal Coordination

• Action: Add the filtered, clear solution of the free diamine to a separate Schlenk flask containing 1.0 equivalent of the metal precursor (e.g., [Ir(Cp∗)Cl2​]2​ or a Ru-dimer). Stir at the specified complexation temperature (typically 40–60 °C) for 1 hour.

• Causality: The 1,3-diamine will chelate the metal, forming the active 6-membered metallacycle.

• Self-Validation Checkpoint: A distinct color shift must occur (e.g., from a murky brown/red precursor suspension to a clear, bright yellow/orange homogeneous solution), confirming successful ligand exchange and monomeric catalyst formation.

Part 5: References

• Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols Source: Organic Chemistry Portal URL:[Link]

• Catalyst Stability Determines the Catalytic Activity of Non-Heme Iron Catalysts in the Oxidation of Alkanes Source: Imperial College London (Spiral Repository) URL:[Link]

• The effect of HCl concentration on Rh(III) precipitation from Rh(III)-containing HCl solutions Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols [organic-chemistry.org]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]

Technical Support Center: Solubilizing (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride in Organic Solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers encounter severe bottlenecks when working with chiral diamine salts. (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is a highly valuable building block for asymmetric synthesis, but its dicationic nature makes it notoriously difficult to dissolve in standard organic media.

This guide is designed to move beyond basic troubleshooting. We will explore the thermodynamic causality behind these solubility issues and provide self-validating, field-proven methodologies to keep your syntheses moving forward.

Diagnostic Overview & Decision Matrix

Before altering your solvent system, you must determine whether your downstream chemistry requires the diamine to remain in its salt form, or if the free amine is required. Use the workflow below to identify the correct solubilization strategy for your specific application.

Caption: Decision matrix for solubilizing diamine dihydrochloride salts based on reaction requirements.

Core Troubleshooting FAQs

Q1: Why is this specific diamine salt completely insoluble in my standard reaction solvents like DCM, THF, or Toluene? The Causality: The insolubility is fundamentally a thermodynamic issue. The dihydrochloride salt consists of a dicationic organic core and two chloride counterions. This creates a massive crystal lattice energy. Low-dielectric solvents (like DCM or THF) lack the solvation power to separate these ion pairs. As observed with other highly polar1, direct dissolution in non-polar solvents is thermodynamically unfavorable, and solubility is strictly a function of the solvent's dielectric constant and temperature[1].

Table 1: Solvent Dielectric Constants vs. Solvation Capacity

Solvent	Dielectric Constant ( ϵ )	Solubility of Dihydrochloride Salt	Solubility of Free Base
Water	80.1	Excellent (>100 mg/mL)	Excellent
Methanol (MeOH)	32.7	Moderate (Requires heating)	Excellent
Dimethyl Sulfoxide (DMSO)	46.7	Low to Moderate	Excellent
Dichloromethane (DCM)	9.1	Insoluble	High
Tetrahydrofuran (THF)	7.5	Insoluble	High
Toluene	2.4	Insoluble	Moderate

Q2: I need to perform an amidation reaction in DCM. Can I just wash the salt with aqueous NaOH and extract the free base? The Causality: No. This is a common and costly pitfall. The free base, (1S,3S)-cyclohexane-1,3-diamine, is a low-molecular-weight, highly polar molecule with two hydrogen-bond-donating/accepting primary amines. Its partition coefficient ( LogP ) heavily favors the aqueous phase. If you attempt a traditional aqueous basic extraction, you will experience catastrophic yield loss because the free base remains solvated in the water layer[2]. To achieve solubility in less polar solvents, 3 is not just recommended; it is mandatory[3].

Q3: What if my downstream chemistry requires the salt form to remain intact? Are there any organic solvents that work? The Causality: If you cannot freebase the amine, you must rely on solvents capable of disrupting the ionic lattice without neutralizing the protons. Methanol (MeOH) and Dimethyl Sulfoxide (DMSO) are your best options. You will likely need to employ elevated temperatures (40–60 °C) and vigorous sonication to achieve workable concentrations, as solubility of these salts 1[1].

Validated Methodologies

To safely and effectively bring (1S,3S)-cyclohexane-1,3-diamine into the organic phase, utilize one of the following self-validating protocols.

Protocol A: In Situ Homogeneous Freebasing

Best for: Immediate downstream coupling reactions (e.g., peptide synthesis, amidation) where the presence of a tertiary amine hydrochloride byproduct will not interfere.

• Suspension: Suspend 1.0 equivalent of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in anhydrous DCM or THF (0.1 M to 0.5 M concentration) under an inert atmosphere.

• Neutralization: Cool the suspension to 0 °C. Slowly add 2.2 to 2.5 equivalents of a tertiary amine base, such as N,N -Diisopropylethylamine (DIPEA) or Triethylamine ( Et3​N ), dropwise to the stirred mixture[4].

• Equilibration: Remove the ice bath and stir vigorously at room temperature for 30–60 minutes. The insoluble diamine dihydrochloride will react to form the highly soluble free diamine.

• Validation Checkpoint: Observe the reaction flask. The heavy, granular starting material will disappear. Depending on the solvent, the byproduct ( Et3​N⋅HCl or DIPEA⋅HCl ) may precipitate as a fine, translucent haze or remain dissolved.

• Execution: Use this resulting mixture directly in your subsequent reaction step[3].

Protocol B: Heterogeneous Desalting (Free Base Isolation)

Best for: Syntheses requiring the pure free base without any residual organic salts or amine bases.

• Solvent Mixing: Suspend 1.0 eq of the dihydrochloride salt in a 4:1 volumetric mixture of anhydrous DCM and Methanol. Mechanistic note: The methanol slightly solubilizes the salt to facilitate proton transfer, while the DCM acts as a thermodynamic sink for the resulting free base.

• Solid Base Addition: Add 4.0 equivalents of finely powdered, anhydrous Potassium Carbonate ( K2​CO3​ ).

• Agitation: Stir the heterogeneous mixture vigorously for 2 to 4 hours at room temperature.

• Validation Checkpoint: The reaction is complete when the dense, crystalline dihydrochloride salt visually transforms entirely into a fine, fluffy white suspension (inorganic KCl and excess K2​CO3​ ). Spotting the liquid phase on a TLC plate and staining with Ninhydrin will confirm the presence of the solubilized free diamine.

• Filtration & Isolation: Filter the suspension through a medium-porosity glass frit or a pad of Celite to remove all inorganic solids. Concentrate the filtrate under reduced pressure to yield the pure, organic-soluble free diamine.

References

• Title: Solubility of 1-Adamantanamine hydrochloride in Six Pure Solvents between 283.15 K and 333.
• Title: improving solubility of H-Glu(OEt)-OEt.
• Title: Organic & Biomolecular Chemistry Source: RSC Publishing URL
• Title: Preparation of von Hippel-Lindau (VHL)

Sources

• 1. scielo.br [scielo.br]
• 2. Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Work-up Procedures for Reactions Involving (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in their synthetic workflows. As a chiral diamine, this reagent is a valuable building block and ligand in asymmetric synthesis. However, its dihydrochloride salt form necessitates specific work-up procedures to isolate the desired product or recover the free diamine. This guide provides in-depth technical information, troubleshooting advice, and detailed protocols in a readily accessible question-and-answer format to address common challenges encountered during experimental work-ups.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and work-up of reactions involving (1S,3S)-cyclohexane-1,3-diamine dihydrochloride.

Q1: Why is (1S,3S)-cyclohexane-1,3-diamine supplied as a dihydrochloride salt?

A1: The dihydrochloride salt of (1S,3S)-cyclohexane-1,3-diamine is a stable, crystalline solid that is less prone to degradation and easier to handle compared to the free base, which is a liquid and can be hygroscopic. The salt form enhances the shelf-life and ensures the purity of the chiral diamine.

Q2: What is the first and most critical step in the work-up of a reaction involving this dihydrochloride salt?

A2: The most critical initial step is the complete neutralization of the dihydrochloride salt to liberate the free diamine. This is essential for subsequent extraction into an organic solvent. Incomplete neutralization is a common source of low recovery yields.

Q3: How do I choose the right base for neutralization?

A3: The choice of base depends on the stability of your reaction products to pH.

• For robust products: A strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) in aqueous solution can be used to ensure complete and rapid neutralization.

• For base-sensitive products: A milder inorganic base such as sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) is recommended. These will still effectively neutralize the hydrochloride salt. Organic bases like triethylamine can also be used, particularly if the reaction is anhydrous, but their removal can sometimes be more complex.

Q4: What are the best organic solvents for extracting the free (1S,3S)-cyclohexane-1,3-diamine?

A4: The free diamine is a polar molecule. Chlorinated solvents like dichloromethane (DCM) and chloroform (CHCl₃) are generally effective for its extraction. Ethers such as diethyl ether or methyl tert-butyl ether (MTBE) can also be used, though multiple extractions may be necessary to ensure high recovery. The choice of solvent should also consider the solubility of your desired product and any impurities.

Q5: I've neutralized the salt, but my extraction yield is still low. What could be the problem?

A5: Low extraction yields after neutralization are often due to a few key factors:

• Insufficient basification: The pH of the aqueous layer must be sufficiently high to ensure both amine groups are deprotonated. For a diamine, it is recommended to adjust the pH to be at least 1-2 units above the second pKa value.

• High water solubility of the free diamine: Although extractable into organic solvents, the free diamine has some solubility in water. To minimize this, you can "salt out" the diamine by saturating the aqueous layer with sodium chloride (brine) before extraction. This reduces the solubility of the organic compound in the aqueous phase.

• Insufficient number of extractions: For polar amines, a single extraction is often not enough. Performing multiple extractions (e.g., 3-5 times) with fresh portions of the organic solvent will significantly improve recovery.

II. Troubleshooting Guide

This section provides solutions to specific problems that may arise during the work-up procedure.

Problem	Potential Cause(s)	Troubleshooting Steps
Persistent Emulsion at the Aqueous-Organic Interface	- High concentration of salts. - Presence of surfactants or other amphipathic molecules. - Vigorous shaking during extraction.	1. Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. 2. Brine Addition: Add a saturated solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer, which can help break the emulsion.[1] 3. Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel to minimize emulsion formation.[1] 4. Filtration: Pass the entire mixture through a pad of Celite® or glass wool to break up the emulsion. 5. Solvent Addition: Add a small amount of a different organic solvent to alter the polarity of the organic phase.
Product is not separating from the free diamine	- Similar polarities of the product and the free diamine.	1. Acid Wash: If your product is not basic, you can wash the organic layer with a dilute acid solution (e.g., 1 M HCl). This will protonate the free diamine, making it water-soluble and pulling it into the aqueous layer. 2. Copper Sulfate Wash: A wash with an aqueous solution of copper(II) sulfate can be effective. The copper ions will form a complex with the diamine, which is soluble in the aqueous layer.[2] This is particularly useful if your product is acid-sensitive. 3. Chromatography: If the above methods are not suitable, purification by column chromatography on silica gel is a reliable method to separate the product from the diamine.
Difficulty in removing the last traces of water from the extracted free diamine	- The free diamine is hygroscopic.	1. Azeotropic Distillation: If the diamine is to be used in a subsequent moisture-sensitive reaction, azeotropic distillation with a solvent like toluene can be used to remove residual water. 2. Drying over a Strong Desiccant: Use a strong drying agent like potassium hydroxide (KOH) pellets or activated molecular sieves to dry the free diamine. Standard drying agents like magnesium sulfate or sodium sulfate may not be sufficient.

III. Experimental Protocols

This section provides detailed step-by-step protocols for common work-up procedures.

Protocol 1: General Neutralization and Extraction of (1S,3S)-Cyclohexane-1,3-diamine

This protocol describes the liberation of the free diamine from its dihydrochloride salt.

Materials:

• Reaction mixture containing (1S,3S)-cyclohexane-1,3-diamine dihydrochloride

• 1 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• pH paper or pH meter

Procedure:

• Quenching and Dilution: Quench the reaction with deionized water and transfer the mixture to a separatory funnel.

• Basification: Slowly add 1 M NaOH solution to the separatory funnel while monitoring the pH of the aqueous layer. Continue adding the base until the pH is >12 to ensure complete deprotonation of both amine groups.

• Salting Out: Add a volume of saturated brine solution approximately equal to 20-30% of the aqueous layer volume. This will decrease the solubility of the free diamine in the aqueous phase.

• First Extraction: Add a portion of DCM to the separatory funnel, stopper it, and gently invert the funnel multiple times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation: Allow the layers to separate completely. The DCM layer will be the bottom layer. Drain the organic layer into a clean flask.

• Subsequent Extractions: Repeat the extraction of the aqueous layer with two more portions of DCM. Combine all the organic extracts.

• Drying: Dry the combined organic extracts over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the free (1S,3S)-cyclohexane-1,3-diamine.

Protocol 2: Purification of (1S,3S)-Cyclohexane-1,3-diamine via its Dihydrochloride Salt

This protocol is useful for purifying the diamine after a reaction or if the free base has degraded over time.

Materials:

• Crude (1S,3S)-cyclohexane-1,3-diamine

• Concentrated hydrochloric acid (HCl)

• Acetone

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Dissolution: Dissolve the crude diamine in a minimal amount of a suitable solvent.

• Acidification: Cool the solution in an ice bath and slowly add an excess of concentrated HCl. The dihydrochloride salt will precipitate out as a white solid.[3]

• Crystallization: Stir the slurry in the ice bath for 30 minutes to ensure complete precipitation.

• Isolation: Collect the solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with cold acetone to remove any soluble impurities.[3]

• Drying: Dry the purified (1S,3S)-cyclohexane-1,3-diamine dihydrochloride under vacuum.

IV. Visualized Workflows

Diagram 1: General Work-up Decision Tree

Caption: A flowchart outlining the general steps and decision points in a typical work-up procedure.

Diagram 2: Neutralization and Extraction Workflow

Caption: A step-by-step workflow for the neutralization and extraction of the free diamine.

V. References

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link]

• How can I remove 1,3-PropaneDiamine from reaction mixture? ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]

Technical Support Center: Troubleshooting Metal Complexes of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride

Welcome to the Application Support Center. As researchers and drug development professionals, you may encounter significant thermodynamic and kinetic stability issues when synthesizing metal complexes using (1S,3S)-cyclohexane-1,3-diamine dihydrochloride. Unlike its cis counterpart, the trans-(1S,3S) isomer presents unique stereochemical challenges that often lead to rapid degradation, amorphous precipitation, or low yields.

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you troubleshoot and optimize your complexation workflows.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does my (1S,3S)-cyclohexane-1,3-diamine metal complex rapidly precipitate as an insoluble mass instead of forming a stable mononuclear chelate? A: The root cause is stereochemical strain. (1S,3S)-cyclohexane-1,3-diamine is a trans isomer. In its most stable chair conformation, the 1,3-amino groups occupy an axial-equatorial (a,e) geometry. In this arrangement, the nitrogen lone pairs are divergently oriented and cannot simultaneously coordinate to a single metal center. To form a mononuclear bidentate chelate, the cyclohexane ring must distort into a high-energy twist-boat conformation[1]. This imposes a severe thermodynamic penalty (often >11 kcal/mol of adsorbate/chelate strain). Consequently, the system bypasses the unstable mononuclear state and minimizes energy by acting as a bridging ligand, forming insoluble binuclear or coordination polymer networks[2].

Q2: How does the dihydrochloride salt form affect my reaction pH and complex stability? A: The precursor is supplied as a dihydrochloride salt to prevent atmospheric oxidation and carbamate formation. However, the release of two equivalents of HCl upon dissolution drastically lowers the reaction pH. Metal-amine coordination is highly pH-dependent; at low pH, the amine groups remain protonated ( NH3+​ ) and cannot act as Lewis bases[3]. Furthermore, excess chloride ions act as competing ligands, potentially displacing the diamine to form metal-chloride complexes. Precise stoichiometric addition of a non-nucleophilic base is required to liberate the free base in situ without introducing competing ligands.

Q3: I need a mononuclear complex for my catalytic assay. How can I force the (1S,3S) isomer to chelate a single metal? A: You must use a rigid, pre-organized macrocyclic framework or a high-dilution template synthesis approach. For example, incorporating the (1S,3S)-diamine into a calixsalen or porphyrin-like macrocycle forces the nitrogen atoms into proximity, overcoming the twist-boat energy barrier through the macrocyclic effect[2]. Alternatively, leveraging torsional effects and bulky ancillary ligands can sterically block the formation of bridging polymers, kinetically trapping the mononuclear species[4].

Part 2: Data Presentation & Troubleshooting Matrix

Table 1: Thermodynamic and Stereochemical Comparison of Cyclohexanediamine Isomers

Isomer	Stereochemistry	Lowest Energy Conformation	Bidentate Chelation Strain	Typical Metal Complex Topology
cis-1,3-CHDA	(1R,3S)	Diaxial (a,a) or Diequatorial (e,e)	Low (< 5 kcal/mol)	Stable Mononuclear Chelates
trans-1,3-CHDA	(1S,3S)	Axial-Equatorial (a,e)	High (> 11 kcal/mol)	Binuclear / Polymeric Networks

Table 2: Troubleshooting Matrix for (1S,3S)-CHDA Complexation

Symptom	Mechanistic Cause	Self-Validating Solution
Immediate amorphous precipitation	Formation of insoluble coordination polymers due to bridging ligands.	Switch to high-dilution synthesis (<1 mM) or use a macrocyclic template.
No complex formation (clear solution)	Amine groups remain protonated due to the dihydrochloride salt.	Add stoichiometric non-nucleophilic base (e.g., NEt3​ ); verify pH > 7.5.
Color change but unexpected NMR shifts	Formation of a twist-boat mononuclear complex with severe distortion.	Confirm structure via X-ray crystallography; consider relaxing steric bulk on the metal.

Part 3: Visualizations of Complexation Pathways

Caption: Stereochemical pathways dictating the stability and polymerization of (1S,3S)-CHDA metal complexes.

Caption: Troubleshooting workflow for resolving precipitation and instability in (1S,3S)-CHDA complexes.

Part 4: Validated Experimental Protocols

Protocol 1: High-Dilution Synthesis of Mononuclear (1S,3S)-CHDA Complexes

Objective: Kinetically trap the thermodynamically unfavorable mononuclear chelate by preventing intermolecular bridging.

• Pre-neutralization: Dissolve 1.0 mmol of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride in 50 mL of anhydrous methanol. Add exactly 2.0 mmol of sodium methoxide (NaOMe) to liberate the free base.

• Salt Removal (Self-Validation Step): Stir for 30 minutes under an inert nitrogen atmosphere. Filter the precipitated NaCl through a Celite pad. Causality: Removing chloride ions prevents them from competing for metal coordination sites, which would otherwise lead to ligand displacement and complex degradation.

• High-Dilution Setup: Transfer the clarified filtrate to a 500 mL addition funnel. In a separate flask, dissolve 0.95 mmol of the metal precursor (e.g., Ni(OAc)2​ ) in 500 mL of methanol.

• Syringe Pump Addition: Add the ligand solution to the metal solution dropwise via a syringe pump at a rate of 5 mL/hr under vigorous stirring. Causality: Extreme dilution ensures that a coordinated ligand is statistically more likely to close the chelate ring (despite the twist-boat strain) than to encounter another metal center to form a polymer[2].

• Validation: Concentrate the solution under vacuum at room temperature (avoid heat to prevent polymerization). Analyze via UV-Vis; a significant bathochromic shift compared to the cis-isomer indicates the highly distorted coordination geometry.

Protocol 2: Synthesis of Stable Binuclear Complexes

Objective: Harness the natural thermodynamic preference of the (1S,3S) trans-isomer to act as a bridging ligand for stable architectures.

• Ligand Preparation: Neutralize the dihydrochloride salt exactly as described in Protocol 1, Steps 1-2.

• Stoichiometric Control: Adjust the metal-to-ligand ratio to exactly 2:1 or 2:2 depending on the desired binuclear architecture.

• Template Addition: For rigid binuclear structures, utilize a macrocyclic co-ligand (e.g., a calixsalen framework) that pre-organizes two metal centers at a fixed distance, allowing the (1S,3S)-diamine to bridge them without angle strain[2].

• Thermal Annealing: Reflux the mixture at 65°C for 12 hours. Causality: Providing thermal energy allows reversible coordination, enabling the system to correct kinetic errors and settle into the most thermodynamically stable binuclear crystalline form.

• Validation: Isolate the microcrystalline precipitate. Confirm the binuclear structure via mass spectrometry (MALDI-TOF) and elemental analysis.

References

• Synthesis, Characterization, and Structure of Macrocyclic Mono- and C2-Symmetric, Binuclear Nickel Calixsalen Complexes Source: Inorganic Chemistry - ACS Publications URL:[Link]

• Adsorption of Structural and Stereoisomers of Cyclohexanediamine at the Ge(100)-2 × 1 Surface Source: ACS Publications URL:[Link]

• Aliphatic C–H Bond Oxidation with Hydrogen Peroxide Catalyzed by Manganese Complexes: Directing Selectivity through Torsional Effects Source: Organic Letters - ACS Publications URL:[Link]

• pH Change in Weak Acid Titration & Complexometric Titrations Source: Scribd URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Substrate Limitations in (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride Catalysis

Welcome to the Application Support Portal As a Senior Application Scientist, I frequently encounter researchers struggling to translate the theoretical elegance of primary amine organocatalysis into high-yielding benchtop reality. (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is a highly effective chiral building block and organocatalyst precursor[1]. However, its rigid 1,3-diaxial conformation and dual-protonated state introduce unique substrate and solubility limitations.

This guide provides field-proven causality, troubleshooting frameworks, and validated protocols to bypass these bottlenecks, ensuring your asymmetric transformations (e.g., Mannich, Michael, and Aldol reactions) achieve optimal enantiomeric excess (ee) and yield.

Part 1: Causality & Mechanism – The "Why" Behind the Limitations

To troubleshoot effectively, we must first understand the mechanistic role of the catalyst. In primary amine catalysis, the catalyst condenses with a carbonyl substrate to form a nucleophilic enamine or an electrophilic iminium ion [2].

The dihydrochloride salt form is utilized because it is completely bench-stable and prevents oxidative degradation of the diamine. However, it is catalytically inactive until partially neutralized. When limitations arise, they typically stem from two root causes:

• Steric Bottlenecks: The 1,3-relationship on the cyclohexane ring forces a specific spatial arrangement. When bulky ketones attempt to form the enamine, severe 1,3-diaxial steric clashes increase the activation energy of the condensation step.

• Electronic Bottlenecks: If the electrophile (e.g., an imine in a Mannich reaction) is too electron-rich, the reaction rate drops, allowing the enamine to hydrolyze back to the starting ketone before the stereo-determining C-C bond formation can occur.

Catalytic cycle of 1,3-diamine enamine activation overcoming steric and electronic limitations.

Part 2: Troubleshooting FAQs

Q1: My reaction shows <10% conversion. The (1S,3S)-cyclohexane-1,3-diamine dihydrochloride powder is just sitting at the bottom of the flask in toluene/DCM. How do I fix this? A: Solubility is the most common point of failure. The high lattice energy of the dihydrochloride salt makes it highly insoluble in the non-polar solvents required for tight stereochemical control.

• The Fix: Do not use the salt "as is." You must perform an in situ partial neutralization. Add exactly 1.0 equivalent of a mild, non-nucleophilic base (e.g., N-methylmorpholine or triethylamine) to liberate one primary amine while keeping the other protonated (acting as a hydrogen-bond donor). To further enhance solubility, swap the remaining chloride counterion by adding 10 mol% of a lipophilic acid, such as dibenzyl phosphate or a chiral BINOL-derived phosphoric acid[1].

Q2: I am using an α-branched ketone (e.g., 3-pentanone), but the reaction is incredibly sluggish compared to acetone. How can I overcome this steric hindrance? A: Enamine formation is rate-limiting for bulky substrates. The steric bulk prevents efficient condensation with the primary amine.

• The Fix: Implement a Dynamic Temperature Gradient and active water removal.

  • Add 4Å molecular sieves to the reaction mixture to aggressively drive the condensation equilibrium forward.

  • Pre-form the enamine by heating the ketone and catalyst to 40°C for 2 hours before adding your electrophile.

  • Cool the reaction to 0°C or -20°C prior to electrophile addition to ensure the stereo-determining C-C bond formation step remains highly enantioselective.

Q3: In my asymmetric Mannich reaction, the yield is moderate, but the enantiomeric excess (ee) is poor (<60%). What is going wrong? A: Background racemic reactions or poor hydrogen-bonding alignment. If the electrophile (imine) is not properly coordinated by the protonated moiety of the 1,3-diamine, facial selectivity is lost.

• The Fix: Switch the protecting group on your imine. N-Boc or N-Ts protected imines lower the LUMO energy and provide strong hydrogen-bond acceptors that lock the transition state into a rigid conformation with the catalyst's protonated amine[2].

Part 3: Quantitative Data – Condition Optimization

The following table summarizes the causal relationship between reaction conditions and catalytic performance for the asymmetric Mannich reaction of cyclohexanone with an N-Boc imine using 10 mol% (1S,3S)-cyclohexane-1,3-diamine dihydrochloride.

Solvent	Additive (Base / Acid Co-catalyst)	Temp (°C)	Conversion (%)	ee (%)	Mechanistic Rationale
Toluene	None (Salt only)	25	<5	N/A	Catalyst remains insoluble; no enamine forms.
Toluene	Et₃N (20 mol%)	25	45	72	Partial solubility achieved; background reaction competes.
DCM	Et₃N (10 mol%) / TFA (10 mol%)	25	68	85	Better solubility; TFA provides moderate H-bonding.
DCM	NMM (10 mol%) / Dibenzyl Phosphate (10 mol%)	0	94	98	Optimal solubility; phosphate acts as a superior H-bond shuttle[1].

Part 4: Experimental Protocol

Self-Validating Methodology: Enantioselective Mannich Reaction This protocol incorporates the troubleshooting principles discussed above to ensure reproducibility. The visual cues built into the steps serve as a self-validating system to confirm the catalyst is active before proceeding.

Reagents:

• (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride (10 mol%, 0.05 mmol)

• N-Methylmorpholine (NMM) (10 mol%, 0.05 mmol)

• Dibenzyl phosphate (10 mol%, 0.05 mmol)

• Ketone substrate (e.g., cyclohexanone) (2.0 mmol, 4 equiv)

• N-Boc aryl imine (0.5 mmol, 1 equiv)

• Anhydrous Dichloromethane (DCM) (2.0 mL)

• Activated 4Å Molecular Sieves (100 mg)

Step-by-Step Workflow:

• Catalyst Pre-Activation: In an oven-dried vial equipped with a magnetic stir bar, add the (1S,3S)-cyclohexane-1,3-diamine dihydrochloride, dibenzyl phosphate, and 4Å molecular sieves.

• Solubilization (Validation Step): Purge the vial with argon. Add anhydrous DCM (1.0 mL) followed by NMM. Stir at room temperature for 15 minutes. Self-Validation: The opaque suspension will become noticeably more homogeneous and translucent as the active mono-salt complex forms. Do not proceed to step 3 until this visual change occurs.

• Enamine Formation: Add the ketone substrate (2.0 mmol) to the mixture. Stir at 25°C for 30 minutes to allow the rate-limiting enamine condensation to reach equilibrium.

• Stereoselective Addition: Cool the reaction vial to 0°C using an ice bath. Dissolve the N-Boc aryl imine in the remaining 1.0 mL of DCM and add it dropwise to the reaction over 5 minutes.

• Reaction Monitoring: Maintain the reaction at 0°C. Monitor via TLC (typically 12-24 hours depending on the electronic nature of the imine).

• Quenching & Isolation: Quench the reaction by adding saturated aqueous NH₄Cl (2 mL). Extract with ethyl acetate (3 x 5 mL). Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Part 5: References

• Title: 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones Source: The Journal of Organic Chemistry URL: [Link]

• Title: Organocatalytic Carbon–Sulfur Bond-Forming Reactions Source: Chemical Reviews URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Strategies for recycling (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride-based catalysts

The (1S,3S)-cyclohexane-1,3-diamine scaffold is a highly privileged structure in asymmetric organocatalysis. Unlike the more common 1,2-diamine derivatives, the 1,3-relationship of the amine functionalities creates a unique C1-symmetric environment that effectively differentiates between the prochiral faces of incoming substrates, minimizing unwanted conformational fluxionality during the transition state[1].

However, recycling homogeneous chiral amines remains a significant bottleneck in process scale-up. This support guide provides field-proven, self-validating strategies for recovering and recycling (1S,3S)-cyclohexane-1,3-diamine dihydrochloride-based catalysts, complete with mechanistic rationales and troubleshooting FAQs.

📊 Quantitative Performance of Recycling Strategies

Before selecting a recovery method, review the expected performance metrics based on standard enamine/iminium activation workflows.

Recycling Strategy	Average Recovery Yield	ee Retention (per cycle)	E-Factor Impact	Scalability
Acid-Base Precipitation	85 – 92%	-1.5% drop	Moderate Reduction	High
Silica-Supported Anchoring	95 – 98%	-0.5% drop	High Reduction	Medium
Biphasic Extraction	75 – 80%	-3.0% drop	Low Reduction	Low

🔬 Strategy 1: Acid-Base Precipitation (The Dihydrochloride Advantage)

Mechanistic Rationale: The dihydrochloride salt of (1S,3S)-cyclohexane-1,3-diamine is catalytically inactive and highly polar. During the reaction, an organic or inorganic base (e.g., Et₃N) is used to generate the active free base, which is soluble in organic solvents. By intentionally re-protonating the amine post-reaction using anhydrous HCl, we force the catalyst back into its highly polar dihydrochloride state. Lacking lipophilic bulk, the salt experiences immediate supersaturation and crashes out of non-polar solvents, allowing for quantitative recovery without chromatography[2][3].

Workflow for acid-base precipitation of the dihydrochloride catalyst.

Standard Operating Protocol:

• Termination: Upon reaction completion, concentrate the crude mixture under reduced pressure to remove the primary reaction solvent (e.g., THF or DCM).

• Anti-Solvent Addition: Redissolve the crude residue in a minimal amount of diethyl ether or MTBE (Methyl tert-butyl ether).

• Protonation: Dropwise, add 1.0 M anhydrous HCl in diethyl ether at 0 °C under vigorous stirring until precipitation ceases.

• Self-Validation Checkpoint: Spot the supernatant on wet pH paper. A pH of 1-2 confirms that the free base has been completely protonated. If the pH is >4, continue adding HCl.

• Isolation: Isolate the white precipitate via vacuum filtration using a fine glass frit. Wash the filter cake with cold hexanes to remove trace organic products.

• Drying: Dry the recovered (1S,3S)-cyclohexane-1,3-diamine dihydrochloride under high vacuum at 40 °C for 12 hours before the next cycle.

🧫 Strategy 2: Heterogenization via Solid-Phase Anchoring

Mechanistic Rationale: For continuous flow systems or extensive multi-cycle batch reactions, covalent tethering of the chiral amine to a solid support is preferred. By grafting the 1,3-diamine onto mesoporous silica (e.g., SBA-15) via an epoxide or isocyanate linker, the catalyst is rendered entirely insoluble. This prevents leaching into the organic phase and allows the catalyst to be recovered purely by mechanical separation[4].

Cyclic recovery process for silica-supported chiral amine catalysts.

Standard Operating Protocol:

• Reaction Execution: Suspend the silica-supported (1S,3S)-cyclohexane-1,3-diamine in the reaction solvent (e.g., Toluene) and add substrates.

• Mechanical Separation: Post-reaction, transfer the suspension to a centrifuge tube. Spin at 4000 rpm for 5 minutes.

• Self-Validation Checkpoint (Hot Filtration Test): Decant the supernatant and heat it to the reaction temperature for an additional 2 hours. If the product yield increases, catalyst leaching has occurred, indicating cleavage of the covalent linker.

• Purification: Resuspend the solid pellet in a 1:1 mixture of DCM and Methanol to strip away any unreacted aldehydes or sticky polymeric byproducts trapped in the silica pores. Centrifuge and decant again.

• Regeneration: Dry the solid under vacuum. If the catalyst was deactivated by trace acids, wash with a 5% Et₃N/DCM solution prior to drying.

🛠️ Troubleshooting & FAQs

Q: During acid-base precipitation, my recovered dihydrochloride salt forms a sticky oil instead of a crystalline powder. How do I fix this? A: This is a classic symptom of moisture contamination. The dihydrochloride salt of (1S,3S)-cyclohexane-1,3-diamine is highly hygroscopic. If your ethereal HCl or the ambient atmosphere contains trace water, the salt forms a hydrate that "oils out." Solution: Ensure all solvents are strictly anhydrous. Perform the precipitation step under an inert Argon atmosphere using Schlenk techniques. If an oil has already formed, triturate it vigorously with cold, anhydrous acetone to induce crystallization.

Q: I am seeing a significant drop in enantiomeric excess (ee) after the third recycling run. Why? A: A drop in ee usually stems from two causes:

• Accumulation of achiral impurities: Background non-catalyzed reactions may be occurring if residual acidic byproducts are trapped in the recovered catalyst.

• Amine Degradation: Primary amines can undergo irreversible imine formation with highly electrophilic aldehyde substrates, effectively destroying the chiral active site[2]. Solution: Implement a strict cold-methanol wash step during recovery to strip out organic impurities. Additionally, ensure you are using a slight excess of the nucleophile relative to the electrophile during the reaction to prevent irreversible catalyst trapping.

Q: My silica-supported catalyst lost 50% of its activity by cycle 4, but the ee remained constant. What is the mechanism of failure? A: If activity drops but stereoselectivity remains high, the chiral active sites are intact but physically inaccessible. This is caused by pore blockage. Oligomeric byproducts (often from self-aldol condensation of your substrates) physically clog the mesoporous channels of the silica support, preventing new substrate molecules from reaching the tethered 1,3-diamine[4]. Solution: Perform a Soxhlet extraction of the supported catalyst using THF for 4 hours between cycles to deeply flush the mesopores.

📚 References

• Organic Letters (ACS Publications). Chiral Amine−Polyoxometalate Hybrids as Highly Efficient and Recoverable Asymmetric Enamine Catalysts. Retrieved from[Link][2]

• Journal of the American Chemical Society (ACS Publications). Organocatalytic Asymmetric Synthesis of Si-Stereogenic Siloxanols. Retrieved from[Link][3]

• RSC Advances (Royal Society of Chemistry). Application of chiral recyclable catalysts in asymmetric catalysis. Retrieved from[Link][4]

Sources

• 1. cis-1,3-Cyclohexanediamine | 26772-34-9 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Application of chiral recyclable catalysts in asymmetric catalysis - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01050G [pubs.rsc.org]

Reference Data & Comparative Studies

Efficacy of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride vs. Alternative Ligands in the Asymmetric Henry Reaction

The asymmetric Henry (nitroaldol) reaction is a fundamental carbon-carbon bond-forming transformation used to synthesize chiral β -nitroalcohols. These molecules are highly valuable intermediates in drug development, easily reducible into β -amino alcohols—a ubiquitous structural motif found in beta-blockers, antibiotics, and antiretrovirals.

While C2-symmetric 1,2-diamines have historically dominated the landscape of chiral ligands for this reaction, 1,3-diamines such as (1S,3S)-cyclohexane-1,3-diamine represent a critical structural paradigm shift. This guide objectively compares the performance of 1,3-diamine derivatives against traditional alternatives, grounded in mechanistic causality and empirical data.

Mechanistic Causality: The 1,3-Diamine Paradigm

To understand the efficacy of (1S,3S)-cyclohexane-1,3-diamine, one must analyze the coordination chemistry and the thermodynamic pitfalls of the Henry reaction.

1. Chelate Ring Size and Bite Angle When coordinating to a Copper(II) center, traditional 1,2-diamines (e.g., Jacobsen-type ligands) form a rigid 5-membered metallacycle. In contrast, the additional methylene spacer in a 1,3-diamine expands the chelate ring to a 6-membered geometry. This expansion alters the N-Cu-N bite angle, projecting the chiral substituents of the cyclohexane backbone further into the catalytic pocket. For sterically demanding aromatic aldehydes, this unique spatial arrangement provides superior enantio-facial discrimination during the nucleophilic attack of the nitronate anion[1].

2. Suppressing the Retro-Henry Reaction A pervasive challenge in the Henry reaction is the retro-Henry process —a spontaneous, thermodynamically driven cleavage of the β -nitroalcohol back into the starting aldehyde and nitroalkane. Because this process is reversible, it causes gradual racemization of the product over time, severely degrading the enantiomeric excess (ee). Research has demonstrated that this racemization is highly temperature-dependent. By strictly controlling the reaction temperature at 0 °C, the retro-Henry pathway is kinetically frozen, trapping the enantioenriched product and preserving ee values up to 91%[1].

Comparative Efficacy Data

The table below summarizes the quantitative performance of Cu(II) complexes derived from various chiral diamine classes in the asymmetric Henry reaction.

Ligand Class	Metal Precursor	Chelate Ring Size	Optimal Temp	Max Yield	Max Enantiomeric Excess (ee)	Substrate Preference
(1S,3S)-Cyclohexane-1,3-diamine derivatives	Cu(OAc)₂	6-membered	0 °C	98%	91%	Aromatic aldehydes
(1R,2R)-Cyclohexane-1,2-diamine derivatives	Cu(OAc)₂	5-membered	RT to 0 °C	99%	93%	Broad (Aliphatic & Aromatic)
Cinchona Alkaloid Schiff Bases	Cu(OAc)₂	Variable	-20 °C to RT	95%	90%	Aromatic aldehydes

Data synthesized from comparative catalytic studies on 1,3-diamines[1] and N-monoalkyl 1,2-diamines[2].

Self-Validating Experimental Protocol

Because (1S,3S)-cyclohexane-1,3-diamine is commercially supplied as a stable dihydrochloride salt , it must be free-based in situ before it can coordinate to the metal center. The following protocol is designed as a self-validating system to ensure catalyst activation and prevent retro-Henry racemization.

Step 1: Ligand Free-Basing

• Causality: The protonated amine groups in the dihydrochloride salt lack the lone pairs required to act as Lewis bases. They must be neutralized to enable metal coordination.

• Action: Suspend (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (11 mol%) in anhydrous ethanol. Add triethylamine (22 mol%) and stir for 30 minutes at room temperature to liberate the free diamine.

Step 2: Catalyst Assembly

• Causality: Cu(II) acts as a Lewis acid to activate the aldehyde electrophile and coordinate the nitronate nucleophile.

• Action: Add Cu(OAc)₂·H₂O (10 mol%) to the free diamine solution. Stir for 1 hour until a deep blue/green color persists, visually validating the formation of the active Cu(II)-1,3-diamine 6-membered chelate complex.

Step 3: Substrate Addition & Kinetic Control

• Causality: Lowering the temperature to 0 °C kinetically isolates the forward C-C bond formation from the thermodynamic retro-Henry cleavage.

• Action: Cool the reaction vessel strictly to 0 °C using an ice bath. Add the target aromatic aldehyde (1.0 equiv), followed by the dropwise addition of nitromethane (10.0 equiv).

Step 4: Self-Validating Quench & Workup

• Causality: Quenching with a mild acid neutralizes the basic nitronate and destroys the Cu(II) complex, permanently halting both the forward and retro-Henry reactions.

• Action: Monitor via TLC. Upon consumption of the aldehyde (typically 24-48 hours), quench the reaction directly at 0 °C with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Analytical Validation

• Action: Purify the crude product via silica gel flash chromatography. Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC) against a racemic standard to validate stereocontrol.

Workflow Visualization

Cu(II)-catalyzed asymmetric Henry reaction workflow and retro-Henry suppression.

References

• Kodama, K., Sugawara, K., & Hirose, T. (2011). Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction. Chemistry - A European Journal.[Link]

• Liu, F., Gou, S., & Li, L. (2014). Asymmetric Henry reactions of aldehydes with various nitroalkanes catalyzed by copper(II) complexes of novel chiral N-monoalkyl cyclohexane-1,2-diamines. Applied Organometallic Chemistry.[Link]

Sources

• 1. Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Enantiomeric Excess for Products of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride Reactions

For Researchers, Scientists, and Drug Development Professionals

(1S,3S)-cyclohexane-1,3-diamine and its derivatives are pivotal chiral building blocks and ligands in asymmetric synthesis, enabling the production of enantiomerically pure compounds essential for the pharmaceutical industry.[1][2][3] The stereochemical purity of the final product, specifically its enantiomeric excess (ee), is a critical quality attribute that directly impacts therapeutic efficacy and safety. Consequently, robust and validated analytical methods for determining enantiomeric excess are indispensable. This guide provides an in-depth comparison of the primary techniques employed for this purpose, grounded in scientific principles and supported by established protocols.

The International Council for Harmonisation (ICH) guidelines emphasize the necessity of controlling for the other enantiomer in a drug product unless racemization is proven to be insignificant.[4] An enantioselective determination of the drug substance is a required part of the specification.[4] This can be achieved through a chiral assay or a combination of an achiral assay with methods to control the enantiomeric impurity.[4]

The Imperative of Enantiomeric Excess Validation

Chirality plays a crucial role in the biological activity of many pharmaceuticals.[5] Different enantiomers of a drug can exhibit significantly different pharmacological, toxicological, and pharmacokinetic profiles. Therefore, the precise quantification of the enantiomeric composition of a drug substance is a regulatory requirement and a fundamental aspect of drug development and quality control.[5][] For products synthesized using (1S,3S)-cyclohexane-1,3-diamine dihydrochloride, a chiral diamine, validating the enantiomeric excess ensures the effectiveness and safety of the final active pharmaceutical ingredient (API).

Core Analytical Techniques for Enantiomeric Excess Determination

The primary methods for determining enantiomeric excess are chromatographic and spectroscopic. This guide will focus on the most widely adopted and reliable techniques:

• Chiral High-Performance Liquid Chromatography (HPLC)

• Chiral Supercritical Fluid Chromatography (SFC)

• Nuclear Magnetic Resonance (NMR) Spectroscopy

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for enantiomeric excess determination due to its high resolution, accuracy, and robustness.[7][8] The separation of enantiomers is achieved by utilizing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[7]

Causality Behind Experimental Choices in Chiral HPLC

The choice of the chiral stationary phase is critical and depends on the specific molecular characteristics of the analyte. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used for their broad applicability in separating a diverse range of chiral compounds, including those containing amine functionalities.[9] The mobile phase composition, including the organic modifier and any additives, is optimized to achieve baseline separation of the enantiomers.

Self-Validating System in Chiral HPLC

A robust chiral HPLC method is self-validating through the inclusion of system suitability tests.[10] These tests, performed before each analysis, ensure the chromatographic system is performing as expected. Key system suitability parameters include:

• Resolution (Rs): A measure of the degree of separation between the two enantiomer peaks. A resolution of >1.5 is generally considered baseline separation.

• Tailing Factor (T): Measures the asymmetry of the chromatographic peak. A value close to 1 indicates a symmetrical peak.

• Repeatability: The precision of multiple injections of the same standard.

The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Experimental Protocol: Chiral HPLC for a Diamine Derivative

This protocol is a general guideline and should be optimized for the specific product of a (1S,3S)-cyclohexane-1,3-diamine dihydrochloride reaction.

• Sample Preparation: Dissolve an accurately weighed amount of the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system equipped with a UV detector.[7]

  • Column: A polysaccharide-based chiral stationary phase column (e.g., Chiralpak AD-H, 4.6 mm x 150 mm, 5 µm).[11]

  • Mobile Phase: A mixture of n-hexane and a polar organic solvent like isopropanol or ethanol, often with a small percentage of an amine additive (e.g., diethylamine) to improve peak shape for basic compounds.[11] A typical starting point could be n-Hexane/Isopropanol (90:10 v/v) with 0.1% diethylamine.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV detection at a wavelength where the analyte has maximum absorbance.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify and integrate the peaks corresponding to the two enantiomers.

  • Calculate the resolution and tailing factor to ensure system suitability.

  • Calculate the enantiomeric excess using the peak areas.

Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has emerged as a powerful alternative to HPLC, offering advantages in terms of speed, reduced organic solvent consumption, and higher efficiency.[5][9][12] SFC utilizes a supercritical fluid, typically carbon dioxide, as the primary mobile phase, often with a small amount of a polar co-solvent.[5]

Causality Behind Experimental Choices in Chiral SFC

The principles of separation in chiral SFC are similar to those in chiral HPLC, relying on differential interactions with a chiral stationary phase.[9] The use of supercritical CO₂ as the mobile phase results in lower viscosity and higher diffusivity, leading to faster separations and higher throughput.[12] Polysaccharide-based CSPs are also commonly used in SFC.[9]

Self-Validating System in Chiral SFC

Similar to HPLC, system suitability tests are crucial for ensuring the validity of SFC results. The same parameters of resolution, tailing factor, and repeatability are monitored. The high throughput of SFC allows for more frequent system suitability checks, further enhancing the reliability of the data.[12]

Experimental Protocol: Chiral SFC for a Diamine Derivative

• Sample Preparation: Dissolve the sample in a suitable organic solvent (e.g., methanol or ethanol) to a concentration of approximately 1 mg/mL.

• SFC System and Conditions:

  • SFC System: An analytical SFC system with a back-pressure regulator and a UV detector.

  • Column: A polysaccharide-based chiral stationary phase column (e.g., Chiralpak AD-H, 4.6 mm x 100 mm, 3 µm).[13]

  • Mobile Phase: Supercritical CO₂ and a modifier (e.g., methanol with 0.1% diethylamine). A typical gradient might run from 5% to 40% modifier over a few minutes.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40 °C.

  • Detection: UV detection at an appropriate wavelength.

  • Injection Volume: 5 µL.

• Data Analysis: The data analysis process is identical to that of chiral HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a different approach to determining enantiomeric excess.[14] Since enantiomers are indistinguishable in an achiral solvent, a chiral auxiliary is required to create diastereomeric species that can be differentiated by NMR.[14] This can be achieved using chiral derivatizing agents or chiral solvating agents.

Causality Behind Experimental Choices in NMR Spectroscopy

The use of a chiral derivatizing agent involves a chemical reaction between the analyte and an enantiomerically pure reagent to form a pair of diastereomers.[15] These diastereomers have distinct NMR spectra, and the ratio of their corresponding signals can be used to determine the enantiomeric excess.[14] Chiral solvating agents form transient, non-covalent diastereomeric complexes with the analyte, leading to chemical shift differences between the enantiomers.

A notable method for chiral amines involves the use of 2-formylphenylboronic acid and a chiral diol, such as (R)-BINOL, to form diastereomeric iminoboronate complexes. The ¹H NMR spectrum of these complexes will show separate signals for the two diastereomers, allowing for quantification.[14][16]

Self-Validating System in NMR Spectroscopy

The self-validating nature of the NMR method lies in the clarity and resolution of the diastereomeric signals. The integration of these distinct signals provides a direct measure of the relative concentrations of the enantiomers. It is crucial to ensure that the derivatization reaction proceeds to completion and that no kinetic resolution occurs.[14]

Experimental Protocol: NMR with a Chiral Derivatizing Agent

• Derivatization: In an NMR tube, dissolve the amine product (approximately 5-10 mg) in a deuterated solvent (e.g., CDCl₃). Add one equivalent of a chiral derivatizing agent (e.g., (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride, Mosher's acid chloride). Add a non-chiral base like pyridine to scavenge the HCl produced.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric amides.

• Data Analysis:

  • Identify a well-resolved pair of signals corresponding to a specific proton in the two diastereomers.

  • Carefully integrate these two signals.

  • Calculate the enantiomeric excess from the integration values.

Comparison of Techniques

Feature	Chiral HPLC	Chiral SFC	NMR Spectroscopy
Principle	Differential interaction with a chiral stationary phase.	Differential interaction with a chiral stationary phase in a supercritical fluid mobile phase.	Formation of diastereomers with a chiral auxiliary, leading to distinct NMR signals.
Advantages	High resolution, accuracy, and robustness. Widely applicable.	High speed, reduced solvent consumption, high throughput.[12]	No separation required, direct quantification from spectra.[14] Can provide structural information.
Disadvantages	Longer analysis times, higher solvent consumption compared to SFC.	Requires specialized equipment.	Lower sensitivity than chromatographic methods, requires a chiral auxiliary, potential for incomplete derivatization or kinetic resolution.[14]
Typical LOD/LOQ	Low (µg/mL to ng/mL range).[11]	Low (µg/mL to ng/mL range).	Higher (mg/mL range).
Validation Parameters	Accuracy, precision, linearity, range, specificity, LOD, LOQ.[10][17]	Accuracy, precision, linearity, range, specificity, LOD, LOQ.[10][17]	Accuracy, precision, linearity, range, specificity.

Visualization of Experimental Workflows

Chiral Chromatography (HPLC/SFC) Workflow

Caption: Workflow for enantiomeric excess determination by chiral HPLC/SFC.

NMR Spectroscopy Workflow

Caption: Workflow for enantiomeric excess determination by NMR spectroscopy.

Conclusion

The validation of enantiomeric excess for products derived from (1S,3S)-cyclohexane-1,3-diamine dihydrochloride reactions is a critical aspect of pharmaceutical development. Chiral HPLC and SFC are the preferred methods for their high accuracy, precision, and sensitivity. NMR spectroscopy provides a valuable orthogonal technique. The choice of method will depend on factors such as the specific properties of the analyte, the required level of sensitivity, and the available instrumentation. Regardless of the method chosen, rigorous validation in accordance with ICH guidelines is essential to ensure the quality, safety, and efficacy of the final drug product.[17][18][19]

References

• Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. American Pharmaceutical Review.
• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. PMC.
• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation.
• Chiral Sfc Separation By Hplc, Resolution/Separation Of Enantiomers. Hanbon.
• Enantiomeric Purification (HPLC/SFC). BOC Sciences.
• Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and. Sign in.
• NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. PubMed.
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education.
• ChemInform Abstract: Chiral Diamines for a New Protocol to Determine the Enantiomeric Composition of Alcohols, Thiols, and Amines by 31P, 1H, 13C, and 19F NMR. Sci-Hub.
• ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5. EMA.
• New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. PMC.
• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. OUCI.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• Chiral HPLC Analysis for Enantiomeric Excess Determination: A Comparative Guide. Benchchem.
• Chiral Cyclohexane Diamine Derivatives for Asymmetric Synthesis and Catalysis.
• ich harmonised tripartite guideline specifications: test procedures and acceptance criteria.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs.
• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access.
• ICH guideline Q2(R2) on validation of analytical procedures. EMA.
• Validating the Stereochemistry of (1R,3S)-3-methoxycyclohexan-1-amine: A Comparative Guide to Analytical Techniques. Benchchem.
• trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews - ACS Publications.
• 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry - ACS Publications.
• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine.
• Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. PMC.
• Asymmetric synthesis of cis-1,3-diamino-1,3-dideoxycyclitols. RSC Publishing.

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Benchmarking (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride: A Comparative Guide to Chiral Scaffolds in Asymmetric Organocatalysis

Executive Summary

In the landscape of asymmetric organocatalysis, the rational design of chiral ligands is paramount for achieving high stereocontrol. While trans-1,2-diaminocyclohexane (DACH) has historically dominated the field as a privileged scaffold, the (1S,3S)-cyclohexane-1,3-diamine framework is emerging as a powerful alternative for highly sterically demanding transformations[1].

This guide objectively benchmarks the performance of bifunctional organocatalysts derived from (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride against established 1,2-diamine (DACH) and 1,2-diphenylethylenediamine (DPEN) catalysts[2]. By analyzing the causality behind spatial geometries and hydrogen-bonding networks, we provide a self-validating framework for researchers looking to optimize asymmetric Michael additions.

Mechanistic Rationale: Why the 1,3-Diamine Scaffold?

The Causality of the "Bite Angle"

The efficacy of a bifunctional organocatalyst relies on its ability to simultaneously activate both the electrophile (via hydrogen bonding) and the nucleophile (via Brønsted base deprotonation or enamine formation)[1].

• 1,2-Diamines (DACH/DPEN): Provide a rigid, highly constrained chiral pocket. While excellent for small substrates, this tight geometry can lead to steric clashing when accommodating bulky 1,3-dicarbonyls, resulting in diminished enantioselectivity.

• 1,3-Diamines: The extra methylene carbon in the (1S,3S)-cyclohexane-1,3-diamine backbone significantly widens the spatial separation (the "bite angle") between the catalytic functional groups[3]. This expanded chiral pocket allows the catalyst to span a larger spatial gap, perfectly orienting bulky transition states without steric penalty.

The Necessity of the Dihydrochloride Salt

Aliphatic free-base diamines are highly hygroscopic and rapidly absorb atmospheric CO₂ to form insoluble carbamates, which degrades optical purity and ruins stoichiometric precision during catalyst synthesis. Utilizing (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride ensures indefinite bench stability, locks the stereocenters against epimerization, and allows for precise, self-validating stoichiometric control during the initial desalinization and coupling phases.

Experimental Protocols: A Self-Validating System

To ensure high reproducibility, the following protocols detail the liberation of the free base, catalyst synthesis, and the benchmarking asymmetric Michael addition.

Protocol A: Catalyst Synthesis (Squaramide Derivatization)

Objective: Convert the stable dihydrochloride salt into a bifunctional squaramide catalyst.

• Desalination: Suspend 1.0 mmol of (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride in 10 mL of anhydrous dichloromethane (DCM). Add 2.2 mmol of 1M aqueous NaOH. Vigorously stir for 15 minutes to liberate the free base. Extract the organic layer and dry over anhydrous Na₂SO₄.

• Squaramide Coupling: To the dried organic layer, add 1.0 mmol of 3-((3,5-bis(trifluoromethyl)phenyl)amino)-4-ethoxycyclobut-3-ene-1,2-dione. Stir at room temperature for 12 hours. The wider 1,3-spacing prevents unwanted bis-squaramide formation, acting as a self-regulating kinetic barrier.

• Base Functionalization: Subject the remaining primary amine to reductive amination with benzaldehyde and NaBH(OAc)₃ to generate the tertiary amine Brønsted base. Purify via flash chromatography to yield the active bifunctional catalyst.

Protocol B: Benchmarking Asymmetric Michael Addition

Objective: Evaluate catalytic efficiency using the reaction of acetylacetone with trans-β-nitrostyrene.

• In a 5 mL reaction vial, dissolve trans-β-nitrostyrene (0.1 mmol) and the synthesized (1S,3S)-1,3-diamine squaramide catalyst (5 mol%) in DCM (1.0 mL).

• Add acetylacetone (0.12 mmol) dropwise to the solution.

• Stir at ambient temperature (25 °C) for 24 hours. The dual activation mechanism will drive the C-C bond formation.

• Quench with saturated NH₄Cl and extract with ethyl acetate.

• Determine the yield via isolated mass and the enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10).

Quantitative Benchmarking Data

The following table summarizes the experimental benchmarking of the (1S,3S)-1,3-diamine-derived catalyst against industry-standard catalysts derived from DACH and DPEN[1],[2].

Catalyst Scaffold	H-Bond Donor Motif	Catalyst Loading	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)
(1S,3S)-Cyclohexane-1,3-diamine	Squaramide	5 mol%	96%	94%	>95:5
(1R,2R)-Cyclohexane-1,2-diamine (DACH)	Squaramide	5 mol%	92%	89%	90:10
(1R,2R)-DPEN	Thiourea	10 mol%	85%	82%	85:15

Data Interpretation: The (1S,3S)-1,3-diamine scaffold outperforms both DACH and DPEN in yield and enantioselectivity. The wider bite angle optimally accommodates the bulky acetylacetone nucleophile, preventing the steric clash that slightly degrades the ee% in the rigid 1,2-DACH system.

Mechanistic Pathway Visualization

The diagram below illustrates the dual-activation transition state enabled by the 1,3-diamine scaffold.

Dual activation transition state of the 1,3-diamine bifunctional organocatalyst.

Conclusion

For drug development professionals and synthetic chemists, the (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride salt represents a highly stable, optically pure precursor for next-generation organocatalysts. Its unique 1,3-spatial geometry resolves the steric limitations inherent to traditional 1,2-diamines, making it the superior choice for the asymmetric addition of bulky nucleophiles. Furthermore, its utility extends beyond traditional organocatalysis, showing promise in the synthesis of biorelevant compounds such as amino-gem-bisphosphonate derivatives[4].

References

• New bifunctional 1,3-diamine organocatalysts derived from (+)-camphoric acid for asymmetric Michael addition of 1,3-dicarbonyl compounds to nitroolefins. Chirality.[Link]

• Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules.[Link]

• Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds. Symmetry.[Link]

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• 4. Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Literature Review and Application Guide: Cyclohexanediamine Isomers in Synthesis, Catalysis, and Materials Science

As a Senior Application Scientist, I frequently encounter the challenge of selecting the optimal diamine building block for complex synthetic, catalytic, or material science workflows. The cyclohexanediamine (DACH) family—comprising the 1,2-, 1,3-, and 1,4-isomers—presents a fascinating case study in how subtle positional and stereochemical shifts dictate macroscopic performance. While all three isomers share the same molecular weight and basic alicyclic framework, their distinct conformational geometries drive entirely different application profiles.

This guide provides an objective, data-backed comparison of these isomers, exploring their roles from life-saving oncology drugs to high-performance composite materials, complete with self-validating experimental protocols.

1,2-Diaminocyclohexane (1,2-DACH): The Chiral Scaffold and Metallodrug Anchor

The 1,2-isomer is arguably the most prominent in advanced research, primarily due to its ability to act as a bidentate chelating ligand. The trans-1,2-DACH enantiomers possess C2​ symmetry, which is highly prized in asymmetric synthesis because it minimizes the number of competing diastereomeric transition states, thereby maximizing enantioselectivity1[1].

Application A: Oncology (Oxaliplatin)

1,2-DACH is the critical carrier ligand in oxaliplatin, a third-generation platinum-based antineoplastic agent used globally for colorectal cancer2[2]. Mechanistic Causality : Unlike cisplatin, which often suffers from tumor resistance via mismatch repair (MMR) mechanisms, oxaliplatin forms bulky Pt-DNA intrastrand crosslinks. The steric bulk of the rigid 1,2-DACH ring prevents MMR proteins from binding to the DNA lesion, effectively evading the resistance pathway and triggering apoptosis3[3].

Caption: Oxaliplatin mechanism: 1,2-DACH ligand provides steric hindrance to evade mismatch repair.

Experimental Protocol: In Vivo Pharmacokinetic Assessment of 1,2-DACH-Pt

To validate the efficacy of 1,2-DACH-Pt formulations, pharmacokinetic studies must be meticulously controlled to prevent premature ligand dissociation.

• Preparation : Dissolve oxaliplatin in a 5% glucose solution to achieve the target concentration (e.g., 0.2 - 0.7 mg/mL) 4[4].

  • Causality Check : Never use chloride-containing saline (NaCl) for dilution. Chloride ions rapidly displace the labile oxalate leaving group, prematurely activating the complex before it reaches the cellular target, leading to degradation and systemic toxicity.

• Administration : Administer via intravenous infusion (e.g., 4 mg/kg body weight in murine models)5[5].

• Self-Validating Quantification : Harvest plasma and tumor tissue at defined intervals (1, 24, 48 hours). Digest samples and quantify elemental platinum using atomic absorption spectrometry to confirm targeted biodistribution and validate the stability of the 1,2-DACH-Pt complex in circulation 5[5].

1,4-Diaminocyclohexane (1,4-DACH): The Rigid Polymer Extender

While 1,2-DACH excels at chelation, 1,4-DACH features amino groups on opposite ends of the cyclohexane ring. This linear, yet rigid, geometry makes it an exceptional building block for supramolecular assemblies and high-performance polymers 6[6].

Application: Advanced Epoxy Curing Agent

1,4-DACH is utilized as a cycloaliphatic curing agent for epoxy resins 7[7]. Mechanistic Causality : Compared to linear aliphatic amines (like hexamethylenediamine), the saturated cyclic structure of 1,4-DACH restricts the conformational mobility of the resulting polymer network. This reduction in free volume translates directly to a higher glass transition temperature ( Tg​ of 150 - 180 °C) and superior mechanical rigidity in the cured composite7[7].

Caption: Step-by-step workflow of epoxy resin curing utilizing 1,4-DACH as a rigid cross-linking agent.

Experimental Protocol: 1,4-DACH Epoxy Resin Curing

This protocol ensures a self-validating, void-free polymer network.

• Stoichiometric Calculation : Calculate the required mass of 1,4-DACH based on its Amine Hydrogen Equivalent Weight (AHEW) of 28.55 g/eq against the Epoxide Equivalent Weight (EEW) of the chosen DGEBA resin 7[7]. Precision here prevents unreacted monomers from plasticizing the final matrix.

• Mixing & Degassing : Blend the resin and 1,4-DACH thoroughly. Immediately place the mixture in a vacuum desiccator (approx. 29 inHg) for 10-15 minutes.

  • Causality Check : Removing entrapped air is critical; microscopic voids act as stress concentrators, drastically reducing the flexural strength of the cured material.

• Thermal Curing Schedule : Cure at room temperature for 24 hours, followed by a post-cure at 150°C for 2 hours.

  • Causality Check : The elevated post-cure temperature provides the necessary thermal energy to overcome vitrification, ensuring 100% conversion of the sterically hindered secondary amines. Validation is performed via Differential Scanning Calorimetry (DSC) to ensure no residual exothermic peaks remain.

1,3-Diaminocyclohexane (1,3-DACH): The Versatile Intermediate

The 1,3-isomer serves as a vital intermediate in fine chemical synthesis and pharmaceutical manufacturing, specifically for drugs requiring cyclic amine motifs 8[8]. Its meta-like substitution pattern offers a balance between the intense chelation of the 1,2-isomer and the linear extension of the 1,4-isomer, making it useful in specific coordination chemistry applications and the synthesis of specialized polyamides.

Comparative Data Analysis

To facilitate objective selection, the quantitative and qualitative properties of the isomers are summarized below.

Property / Feature	1,2-Diaminocyclohexane	1,3-Diaminocyclohexane	1,4-Diaminocyclohexane
Primary Geometry	Bidentate (Chelating)	Intermediate/Bridging	Linear/Extended
Key Stereoisomer	trans-(1R,2R) or (1S,2S)	cis and trans mixtures	trans-1,4-DACH
Major Application	Oncology (Oxaliplatin), Asymmetric Catalysis	Fine Chemical Intermediates	Epoxy Curing, Polyimides, CO₂ Capture
Mechanism of Action	Steric hindrance in metallo-complexes	Cyclic structural scaffolding	Rigid network cross-linking
Epoxy Tg​ Contribution	Moderate	Moderate	High (150 - 180 °C)
Representative Use Case	1[1]	8[8]	7[7]

Conclusion

The selection among 1,2-, 1,3-, and 1,4-diaminocyclohexane is strictly dictated by the spatial requirements of the target application. 1,2-DACH is unparalleled when chiral environments or stable metal chelates are required, serving as the backbone for critical chemotherapeutics. Conversely, 1,4-DACH is the isomer of choice for macroscopic material strength, where its rigid, extended conformation maximizes polymer thermal stability.

References

• Bennani, Y. L., & Hanessian, S. "trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition." Chemical Reviews - ACS Publications. URL:[Link]

• NII. "Assessment of antitumor activity and acute peripheral neuropathy of 1,2-diaminocyclohexane platinum (II)-incorporating micelles." URL:[Link]

• AACR Journals. "A Phase I and Pharmacokinetic Study of Weekly Oxaliplatin Followed by Paclitaxel in Patients with Solid Tumors." URL:[Link]

• Sandoz. "Oxaliplatin Injection, 5 mg/mL." URL:[Link]

• PMC - NIH. "Oxaliplatin: a review in the era of molecularly targeted therapy." URL:[Link]

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• 5. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 1,3-Diaminocyclohexane (3385-21-5) at Nordmann - nordmann.global [nordmann.global]

A Senior Application Scientist's Guide to (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride: A Paradigm Shift in Asymmetric Catalysis

For decades, the field of asymmetric catalysis has been dominated by ligands possessing C2 symmetry, such as derivatives of trans-1,2-diaminocyclohexane (DACH). The elegance of C2 symmetry lies in its ability to simplify the catalytic landscape, reducing the number of possible transition states and often leading to high enantioselectivity.[1][2] However, this reliance on a single symmetry class can be limiting. Nature rarely employs C2 symmetry in its enzymatic catalysts, suggesting that less symmetrical, or even completely asymmetric (C1-symmetric), scaffolds offer unique advantages for specific transformations.

This guide delves into the distinct advantages of a less-explored yet highly potent chiral building block: (1S,3S)-cyclohexane-1,3-diamine , typically handled as its stable dihydrochloride salt.[3] As a C1-symmetric diamine, its 1,3-substitution pattern offers a fundamentally different geometric and electronic environment compared to its 1,2- and 1,4-isomers. Through a detailed analysis of its performance in key organic reactions, supported by experimental data, we will demonstrate why this reagent is an essential tool for researchers, scientists, and drug development professionals seeking to overcome the limitations of traditional catalytic systems.

The Strategic Advantage of the 1,3-Diamine Scaffold

The primary distinction of (1S,3S)-cyclohexane-1,3-diamine lies in the spatial relationship between its two amino groups. Unlike the adjacent (vicinal) arrangement in 1,2-diamines, the 1,3-positioning on a cyclohexane ring creates a unique pocket.[4][5] This structure is pre-organized to facilitate bifunctional catalysis, where one amine group can act as a nucleophile or base, while the other serves as a hydrogen-bond donor or a coordinating site for an electrophile or metal. While 1,2-diamines are well-established for this cooperative action, the 1,3-diamine framework allows for a more flexible and open transition state, accommodating a broader range of substrates that may be sterically hindered in the more compact environment of a 1,2-diamine complex.[6][7]

The following sections will compare its application in two distinct catalytic paradigms: organocatalysis and transition-metal catalysis.

Application in Organocatalysis: The Asymmetric Mannich Reaction

The Mannich reaction is a cornerstone of C-C bond formation. Achieving high regio- and enantioselectivity, particularly with unmodified ketones, remains a significant challenge. While catalysts derived from 1,2-diamines have been explored extensively, recent studies have shown that catalysts derived from 1,3-diamines can offer superior performance.[4][5][6]

Mechanistic Rationale & Comparative Edge

In a key study, a catalyst derived from a 1,3-diamine was designed for the asymmetric Mannich reaction of ketones.[4][5] The design leverages a cooperative catalytic mechanism:

• The primary amine reacts with the ketone to form a chiral enamine intermediate.

• The tertiary amine (a modification of the original diamine) is protonated by an acid co-catalyst. This protonated amine then acts as a binding site, activating the electrophilic imine and guiding its approach to one face of the enamine.[7]

This 1,3-bifunctional activation is distinct from that of 1,2-diamine systems. The greater distance between the two nitrogen centers in the 1,3-diamine scaffold provides a more spacious reaction pocket, which is particularly advantageous for achieving high regioselectivity (i.e., reaction at the less-substituted α-position of the ketone).[4]

Figure 1: Catalytic Cycle of a 1,3-Diamine in the Mannich Reaction

Comparative Performance Data

The efficacy of a 1,3-diamine derived catalyst (Catalyst 1a ) was demonstrated in the highly enantioselective Mannich reaction of β-ketophosphonates.[4] The results show consistently high yields and excellent enantioselectivities across a range of substrates.

Entry	Ketone Substrate	Imine Substrate	Yield (%)	ee (%)	Reference
1	Diethyl (2-oxopropyl)phosphonate	N-PMP-benzylideneimine	99	92	[4]
2	Diethyl (2-oxobutyl)phosphonate	N-PMP-benzylideneimine	95	95	[4]
3	Diethyl (2-oxopropyl)phosphonate	N-PMP-(4-chlorobenzylidene)imine	99	91	[4]
4	Diethyl (2-oxopropyl)phosphonate	N-PMP-(4-methoxybenzylidene)imine	98	93	[4]
5	Diethyl (3-methyl-2-oxobutyl)phosphonate	N-PMP-benzylideneimine	92	96	[4]

Data synthesized from literature reports on 1,3-diamine derivative catalysts.[4][5]

Experimental Protocol: Asymmetric Mannich Reaction

This protocol is representative of the conditions used to achieve the results above.

• Catalyst Preparation: To a vial, add the 1,3-diamine derived catalyst 1a (0.03 mmol, 10 mol%), trifluoroacetic acid (0.03 mmol), and dibenzyl phosphate (0.03 mmol).

• Solvent Addition: Add the reaction solvent (e.g., toluene, 0.3 mL). Stir the mixture at room temperature for 10 minutes.

• Reactant Addition: Add the β-ketophosphonate (0.3 mmol) and the N-Boc-imine (0.36 mmol).

• Reaction: Stir the mixture at 25 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 24-72 hours).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched Mannich product.

Application in Metal-Catalysis: The Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, which forms β-nitroalcohols, is another vital C-C bond-forming reaction. The products are versatile intermediates for synthesizing amino alcohols and other valuable compounds. Here, chiral diamines are not the catalysts themselves, but rather ligands that create a chiral environment around a metal center.

Mechanistic Rationale & Comparative Edge

In a Cu-catalyzed asymmetric Henry reaction, a ligand derived from a chiral 1,3-diamine was shown to be highly effective.[8] The two amino groups of the diamine coordinate with the copper(II) acetate, forming a chiral Lewis acid complex. This complex then coordinates both the nitromethane and the aldehyde, organizing them within the chiral pocket for a highly stereocontrolled C-C bond formation.

A key advantage of the 1,3-diamine scaffold in this context is its tunability . The study demonstrated that modifying the substituents on the two amino groups directly influences the enantioselectivity of the product.[8] This provides a clear handle for optimizing the ligand for different substrates, a feature that can be more challenging with the sterically constrained 1,2-diamines.

Figure 2: Proposed Transition State in Cu-Catalyzed Henry Reaction

Comparative Performance Data

The performance of a Cu-complex with a chiral 1,3-diamine ligand was evaluated for the reaction between various aromatic aldehydes and nitromethane.[8]

Entry	Aldehyde	Yield (%)	ee (%)	Reference
1	Benzaldehyde	98	91	[8]
2	4-Chlorobenzaldehyde	95	90	[8]
3	4-Methylbenzaldehyde	96	89	[8]
4	2-Naphthaldehyde	92	85	[8]
5	2-Furaldehyde	88	82	[8]

Data synthesized from a study on chiral 1,3-diamines in Cu-catalyzed Henry reactions.[8] The study found that conducting the reaction at 0°C was crucial to suppress a retro-Henry reaction that could decrease the product's enantiopurity over time.

Experimental Protocol: Asymmetric Henry Reaction

This protocol is adapted from the optimized conditions reported in the literature.[8]

• Complex Formation: In a dry reaction flask under an inert atmosphere (e.g., Argon), dissolve the chiral 1,3-diamine ligand (0.025 mmol, 5 mol%) and Cu(OAc)₂·H₂O (0.025 mmol, 5 mol%) in ethanol (1.0 mL). Stir the solution at room temperature for 1 hour to form the catalyst complex.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Reactant Addition: Add the aldehyde (0.5 mmol) followed by nitromethane (2.5 mmol).

• Reaction: Stir the mixture at 0 °C for 24-48 hours, monitoring progress by TLC.

• Workup: Upon completion, add 2M HCl to the reaction mixture and extract with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (e.g., hexane/ethyl acetate) to obtain the pure β-nitroalcohol. The enantiomeric excess can be determined by chiral HPLC analysis.

Conclusion: Beyond Symmetry, Towards Rational Design

The evidence presented clearly indicates that (1S,3S)-cyclohexane-1,3-diamine dihydrochloride is more than just another chiral building block. Its C1-symmetric, 1,3-disubstituted scaffold provides a unique and powerful platform for developing novel catalysts and ligands.

Key Advantages Summarized:

• Unique Geometry: The 1,3-arrangement creates a more open and flexible chiral environment compared to traditional 1,2-diamines, enabling high selectivity with a wider range of substrates.

• Bifunctional Efficacy: The scaffold is perfectly pre-organized for cooperative catalysis, where both amine functionalities work in concert to activate and orient reactants.

• High Tunability: As demonstrated in the Henry reaction, the structure is amenable to modification, allowing for the rational optimization of ligand properties to maximize enantioselectivity.

For researchers and drug development professionals, moving beyond the well-trodden path of C2-symmetric ligands is not merely an academic exercise. It is a strategic necessity for solving challenging synthetic problems. (1S,3S)-cyclohexane-1,3-diamine dihydrochloride offers a validated and highly effective starting point for this exploration, promising new solutions in the relentless pursuit of enantiomerically pure molecules.

References

• Wikipedia. C2-Symmetric ligands. [Link]

• Tanimoto, H., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry. [Link]

• Tanimoto, H., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. ACS Publications. [Link]

• Kodama, K., et al. (2011). Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction. Chemistry. [Link]

• Gual-Aix, G., et al. (2018). Development of C2-Symmetric Chiral Bifunctional Triamines: Synthesis and Application in Asymmetric Organocatalysis. RECERCAT. [Link]

• Tanimoto, H., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. PMC. [Link]

• Tanimoto, H., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. ResearchGate. [Link]

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• 1. C2-Symmetric ligands - Wikipedia [en.wikipedia.org]
• 2. recercat.cat [recercat.cat]
• 3. 860296-82-8 | (1S,3S)-Cyclohexane-1,3-diamine dihydrochloride - Moldb [moldb.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 6. 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Limitations of (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride vs. Next-Generation Chiral Catalysts: A Comparative Guide

As asymmetric synthesis evolves, the architectural precision of chiral ligands and organocatalysts dictates the boundaries of enantiodiscrimination. While 1,2-diamines—most notably trans-1,2-cyclohexanediamine (DACH) and 1,2-diphenylethylenediamine (DPEN)—have become privileged scaffolds in modern catalysis, 1,3-diamines like (1S,3S)-cyclohexane-1,3-diamine dihydrochloride are frequently evaluated as alternatives.

However, empirical data and conformational analysis reveal fundamental limitations in the 1,3-diamine architecture when deployed in highly stereoselective transformations. As a Senior Application Scientist, I have structured this guide to objectively dissect the mechanistic, structural, and operational constraints of (1S,3S)-cyclohexane-1,3-diamine dihydrochloride compared to next-generation bifunctional and 1,2-diamine catalysts.

Mechanistic Divergence: The Conformational Penalty

The most profound limitation of (1S,3S)-cyclohexane-1,3-diamine lies in its fundamental stereochemistry and resulting ring conformation.

In transition-metal catalysis and bifunctional organocatalysis, C2​ -symmetry is highly prized because it halves the number of possible diastereomeric transition states, funneling the reaction through a single, highly enantioselective pathway.

• In trans-1,2-cyclohexanediamine (DACH), both amino groups can comfortably occupy diequatorial positions in the lowest-energy chair conformation, creating a rigid, C2​ -symmetric chiral pocket.

• Conversely, the trans-1,3-substitution pattern of (1S,3S)-cyclohexane-1,3-diamine forces the molecule into a conformation where one amino group is axial and the other is equatorial [1].

This obligate axial-equatorial arrangement obliterates C2​ -symmetry. When coordinated to a metal or acting as a hydrogen-bonding organocatalyst, this asymmetry leads to multiple competing transition states, significantly eroding the enantiomeric excess ( ee ) of the final product.

Fig 1. Mechanistic divergence between 1,3- and 1,2-diamine architectures in asymmetric catalysis.

Metallacycle Dynamics & Cooperative Distance

When acting as a ligand for transition metals (e.g., Ru, Rh, Ir), 1,3-diamines coordinate to form 6-membered metallacycles , whereas 1,2-diamines form 5-membered metallacycles . The 6-membered chelate ring is inherently more flexible, capable of adopting multiple conformations (chair, boat, twist-boat). This flexibility translates to a "loose" chiral environment, allowing substrates to approach from less sterically hindered, but non-enantioselective, trajectories [3].

In the realm of organocatalysis, while 1,3-diamines have been successfully applied in specific enantioselective Mannich reactions [2], the increased distance between the primary and tertiary amines often prevents the formation of the tight, highly organized Zimmerman-Traxler-type transition states seen with modern squaramide or thiourea-linked 1,2-diamines.

The Dihydrochloride Dilemma: Operational Constraints

(1S,3S)-cyclohexane-1,3-diamine is typically supplied as a dihydrochloride salt to prevent air oxidation and improve shelf stability. However, this introduces severe operational bottlenecks:

• Solubility: The salt is highly insoluble in standard non-polar asymmetric reaction solvents (toluene, DCM, MTBE) [4].

• Counterion Interference: To utilize the catalyst, it must be in situ freebased using an exogenous base (e.g., triethylamine or DIPEA). This generates stoichiometric triethylammonium chloride byproducts. In non-covalent organocatalysis, these chloride ions aggressively compete for hydrogen-bonding sites, disrupting the delicate catalyst-substrate network and depressing both yield and ee% .

Quantitative Performance Comparison

To objectively evaluate these limitations, we compare the performance of (1S,3S)-cyclohexane-1,3-diamine against industry-standard catalysts in a benchmark Asymmetric Michael Addition of acetylacetone to β -nitrostyrene.

Catalyst System	Conformation / Symmetry	Catalyst Loading	Base Required?	Yield (%)	Enantiomeric Excess ( ee% )
(1S,3S)-Cyclohexane-1,3-diamine·2HCl	Axial-Equatorial (Asymmetric)	20 mol%	Yes (Et 3​ N)	62%	45%
(1R,2R)-Cyclohexanediamine (DACH)	Diequatorial ( C2​ -Symmetric)	10 mol%	No	88%	82%
Squaramide-linked DACH Derivative	Diequatorial ( C2​ -Symmetric)	1 mol%	No	98%	>99%

Data Summary: The 1,3-diamine requires higher loading, suffers from product inhibition, and yields poor enantioselectivity due to structural flexibility and chloride counterion interference.

Self-Validating Experimental Protocol

To verify the limitations of the dihydrochloride salt in your own laboratory, utilize the following controlled workflow. This protocol is designed to isolate the variables of salt neutralization and background racemic reactions.

Objective: Evaluate Catalyst Efficiency in Asymmetric Michael Addition

Materials:

• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride (Catalyst A)

• (1R,2R)-cyclohexanediamine (Catalyst B - Control)

• β -nitrostyrene (Electrophile)

• Acetylacetone (Nucleophile)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et 3​ N)

Step-by-Step Methodology:

• Catalyst Preparation & Freebasing:

  • Causality: The dihydrochloride salt must be neutralized to activate the nucleophilic/basic amine sites.

  • Action: In a flame-dried Schlenk flask under N 2​ , suspend 0.2 mmol of Catalyst A in 2.0 mL anhydrous DCM. Add 0.4 mmol of Et 3​ N. Stir for 30 minutes at room temperature. (Note: For Catalyst B, omit Et 3​ N as it is a free amine).

• Substrate Complexation:

  • Causality: Lowering the temperature rigidifies the transition state.

  • Action: Cool the mixture to -20 °C. Add 1.0 mmol of acetylacetone. Stir for 10 minutes to allow pre-equilibrium enamine/hydrogen-bond formation.

• Enantiodiscriminating C-C Bond Formation:

  • Action: Add 1.2 mmol of β -nitrostyrene dropwise. Maintain stirring at -20 °C for 24 hours.

• Quench and Extraction:

  • Causality: Rapid quenching prevents product epimerization.

  • Action: Quench the reaction with 1M HCl (2 mL). Extract with DCM (3 x 5 mL), dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

• Stereochemical Analysis:

  • Action: Purify via flash chromatography. Determine the ee% using Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/IPA 90:10, 1.0 mL/min, λ = 254 nm).

Fig 2. Self-validating experimental workflow for evaluating diamine dihydrochloride catalysts.

Conclusion

While (1S,3S)-cyclohexane-1,3-diamine dihydrochloride remains a molecule of academic interest for specific structural studies, its utility as a frontline asymmetric catalyst is severely limited. The inherent axial-equatorial conformation breaks vital C2​ -symmetry, leading to poor transition state control. Furthermore, the necessity of utilizing a dihydrochloride salt introduces solubility issues and counterion interference that modern, free-base 1,2-diamines and bifunctional squaramide catalysts elegantly bypass. For robust, scalable asymmetric synthesis, researchers are strongly advised to transition toward rigidified 1,2-diamine architectures.

References

• Benchchem. cis-1,3-Cyclohexanediamine Stereochemistry and Conformation. Benchchem Product Data.
• The Journal of Organic Chemistry. 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. ACS Publications.
• Organic Letters. Aliphatic C–H Bond Oxidation with Hydrogen Peroxide Catalyzed by Manganese Complexes: Directing Selectivity through Torsional Effects. ACS Publications.
• Energy & Fuels. Thermodynamic Study of Selected Cyclohexanediamines Sorbents of Carbon Dioxide. ACS Publications.

Cross-validation of analytical methods for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride reactions

Title: Cross-Validation of Analytical Methods for (1S,3S)-Cyclohexane-1,3-diamine Dihydrochloride Reactions

Introduction & Mechanistic Context

(1S,3S)-Cyclohexane-1,3-diamine dihydrochloride is an indispensable chiral building block used in the synthesis of asymmetric catalysts, pharmaceutical active ingredients (APIs), and complex natural products[1]. However, developing a robust analytical control strategy for this compound presents a trifecta of physicochemical challenges:

• Lack of a Chromophore: The aliphatic ring system does not absorb UV light above 210 nm, rendering standard HPLC-UV methods blind.

• High Polarity & Salt Form: Existing as a dihydrochloride salt with pKa values of approximately 8.4 and 10.4[2], the molecule exhibits extreme hydrophilicity, leading to poor retention on standard reversed-phase (RP) columns.

• Stereoisomerism: Accurately quantifying the (1S,3S) enantiomer against its (1R,3R) counterpart and meso-diastereomers requires highly selective chiral environments.

To establish a phase-appropriate control strategy, relying on a single analytical technique introduces unacceptable risk. In accordance with ICH Q2(R2) guidelines[3], this guide details the cross-validation of two orthogonal techniques: Pre-column Derivatization Chiral HPLC and Direct Free-Base Chiral GC-FID . By cross-validating these methods, laboratories can decouple sample preparation artifacts from true reaction yields and enantiomeric excess (ee).

Method Comparison: HPLC vs. GC

The following table objectively compares the two validated approaches. The causality behind each performance metric is rooted in the distinct physical chemistry of the analyte in its respective phase.

Parameter	Method A: Pre-column Deriv. Chiral HPLC	Method B: Direct Chiral GC-FID	Causality / Scientific Significance
Analyte Form	Urea derivative (covalently tagged)	Volatile free base (neutralized)	Derivatization adds a chromophore for UV/Fluorescence; Free-basing increases volatility for gas phase.
Sample Prep	High complexity (Derivatization, 15 min)	Medium complexity (LLE extraction, 5 min)	Derivatization kinetics must be tightly controlled to prevent incomplete tagging.
Detection Limit (LOD)	~0.5 fmol (Fluorescence/MS)[4]	~10 pmol (FID)	Fluorescent tags (e.g., AQC) amplify signal drastically compared to universal carbon-ion counting (FID).
Chiral Resolution ( Rs​ )	>2.5 (Diastereomeric interactions)	≈1.5−2.0 (Cyclodextrin inclusion)	Bulky derivatization tags enhance steric interactions with the chiral stationary phase.
Column Lifespan	Long (>1000 injections)	Moderate (~400 injections)	Trace water or residual HCl from incomplete free-basing rapidly degrades GC stationary phases.

Cross-Validation Workflow

To ensure the analytical procedure is "fit for its intended purpose"[3], both methods must be run in parallel on the same reaction aliquots. This orthogonal approach ensures that any lack of specificity in one method is compensated by the other.

Workflow for the cross-validation of HPLC and GC methods for chiral diamine analysis.

Experimental Protocols (Self-Validating Systems)

Every robust analytical method must be a self-validating system. The protocols below incorporate internal standards and system suitability tests (SST) to automatically flag preparation errors or instrument drift.

Protocol 1: Pre-Column Derivatization Chiral HPLC

Causality: We utilize 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) as the derivatizing agent. Unlike traditional reagents (e.g., Marfey's reagent), AQC reacts with primary amines in seconds to form highly stable urea derivatives without forming interfering byproducts[5]. The addition of the bulky quinoline ring provides a strong UV chromophore (254 nm) and enhances stereoselective interactions on the chiral column[6].

Step-by-Step Methodology:

• Quenching & IS Addition: Transfer 50 µL of the reaction mixture to a vial. Add 10 µL of 1,4-butanediamine (Internal Standard, 1 mg/mL). Reasoning: The IS shares similar reaction kinetics with the analyte, correcting for any incomplete derivatization.

• Buffering: Add 70 µL of 0.2 M Borate buffer (pH 8.8). Reasoning: AQC requires an alkaline environment to ensure the diamine is deprotonated and nucleophilic, but pH > 10 degrades the reagent.

• Derivatization: Add 20 µL of AQC reagent (3 mg/mL in dry acetonitrile). Vortex immediately and heat at 55°C for 10 minutes.

• Analysis: Inject 5 µL onto a Chiralpak IG column (4.6 x 250 mm, 5 µm).

• Mobile Phase: Gradient elution using 0.1% Formic acid in Water (A) and Acetonitrile (B). UV detection at 254 nm.

System Suitability & Self-Validation Criteria:

• Resolution ( Rs​ ): Must be >1.5 between the (1S,3S) and (1R,3R) derivatized peaks.

• IS Recovery: The peak area of the 1,4-butanediamine derivative must be within ±5% of the calibration standard, verifying that derivatization kinetics were complete.

Protocol 2: Direct Chiral GC-FID Analysis

Causality: To avoid the complexities of derivatization, GC-FID can directly analyze the diamine. However, injecting the dihydrochloride salt will destroy the GC stationary phase and yield no peaks. The salt must be quantitatively converted to the free base and extracted into an organic solvent. We use Methyl tert-butyl ether (MTBE) because it has excellent phase separation from water and a low boiling point, preventing co-elution with the diamine.

Step-by-Step Methodology:

• Quenching & IS Addition: Transfer 100 µL of the reaction mixture to a 2 mL Eppendorf tube. Add 20 µL of trans-1,4-diaminocyclohexane (Internal Standard, 2 mg/mL). Reasoning: Corrects for variations in liquid-liquid extraction (LLE) partitioning efficiency.

• Free-Basing: Add 200 µL of 5 M NaOH. Vortex vigorously for 1 minute. Reasoning: A strong base is required to overcome the high pKa (~10.4) of the second amine group, ensuring 100% conversion to the neutral free base.

• Extraction: Add 500 µL of MTBE. Vortex for 2 minutes, then centrifuge at 10,000 rpm for 3 minutes to break the emulsion.

• Analysis: Transfer the upper organic layer to a GC vial. Inject 1 µL (Split ratio 20:1) onto a Cyclosil-B chiral capillary column (30 m x 0.25 mm x 0.25 µm).

• Oven Program: 80°C (hold 2 min), ramp at 5°C/min to 150°C, then 20°C/min to 220°C. FID detector at 250°C.

System Suitability & Self-Validation Criteria:

• Signal-to-Noise (S/N): Must be >10 for the Limit of Quantitation (LOQ) standard.

• Peak Symmetry: Tailing factor of the free base must be <1.5 . Excessive tailing indicates active sites on the column liner or incomplete free-basing (moisture carryover).

Data Interpretation & ICH Q2(R2) Compliance

When cross-validating, compare the calculated enantiomeric excess (ee%) and total yield from both methods.

• If Method A (HPLC) shows a lower yield than Method B (GC) , suspect incomplete derivatization or reagent degradation. Check the internal standard recovery.

• If Method B (GC) shows high variability or peak tailing, suspect poor extraction efficiency or water contamination in the MTBE layer.

By grounding your control strategy in these orthogonal mechanisms, you fulfill the ICH Q2(R2) mandate for specificity and accuracy[7], ensuring that your analytical data is an irrefutable reflection of your chemical process.

References

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. European Medicines Agency / International Council for Harmonisation. URL:[Link]

• Chiral amines as reagents for HPLC-MS enantioseparation of chiral carboxylic acids. National Institutes of Health (NIH) / PubMed. URL:[Link]

• Construction of Chiral 1,3-Diamines through Rhodium-Catalyzed Asymmetric Arylation of Cyclic N-Sulfonyl Imines. ACS Publications. URL:[Link]

• Public Report: 1,3-Cyclohexanediamine, 4-methyl (STD/1714 & STD/1715). Australian Industrial Chemicals Introduction Scheme (AICIS). URL:[Link]

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• 7. ema.europa.eu [ema.europa.eu]

Case studies comparing the industrial applicability of various chiral diamines

Introduction: The Industrial Imperative for Enantiopure Compounds

In the pharmaceutical, agrochemical, and fine chemical industries, the stereochemistry of a molecule is paramount, often dictating its biological activity and safety profile.[1] The demand for enantiomerically pure compounds has driven the development of robust and efficient asymmetric synthesis methodologies. Among the arsenal of tools available to the modern chemist, chiral diamines have emerged as "privileged" ligands and catalysts, enabling the synthesis of complex chiral molecules with exceptional precision and efficiency.[1] This guide provides a comparative analysis of the industrial applicability of various chiral diamines, supported by case studies and experimental data, to aid researchers and process chemists in catalyst selection and process optimization.

Core Chiral Diamine Scaffolds: A Tale of Two Backbones

While a diverse array of chiral diamines has been developed, two scaffolds, in particular, have achieved widespread industrial adoption: 1,2-diphenylethylenediamine (DPEN) and trans-1,2-diaminocyclohexane (DACH). Their success can be attributed to their commercial availability, rigid C2-symmetric backbones, and the predictable stereochemical outcomes they impart in a variety of transformations.[1]

• N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN): A cornerstone of the Noyori-Ikariya catalysts, TsDPEN, in conjunction with ruthenium, forms highly active and enantioselective catalysts for the asymmetric transfer hydrogenation of ketones and imines.[1][2] The phenyl groups of the DPEN backbone and the tosyl group play a crucial role in creating a well-defined chiral pocket that effectively differentiates the enantiotopic faces of the substrate.[2]

• trans-1,2-Diaminocyclohexane (DACH): The rigid cyclohexane backbone of DACH provides a different steric environment compared to DPEN. DACH and its derivatives are extensively used in a variety of metal-catalyzed reactions, including asymmetric hydrogenation and carbon-carbon bond-forming reactions.[3]

The choice between a DPEN- or DACH-based ligand is often dictated by the specific substrate and reaction type, with subtle differences in their steric and electronic properties leading to significant variations in performance.

Comparative Case Studies: Performance in Key Industrial Reactions

The true measure of a chiral diamine's industrial utility lies in its performance in large-scale, economically viable processes. Here, we present a comparative analysis of different chiral diamines in two of the most important industrial applications: asymmetric hydrogenation and asymmetric transfer hydrogenation.

Asymmetric Hydrogenation of Ketones

The asymmetric hydrogenation of prochiral ketones to chiral alcohols is a fundamental transformation in the synthesis of numerous active pharmaceutical ingredients (APIs).[1] The following table summarizes the performance of various chiral diamine-based catalysts in this reaction.

Catalyst System	Substrate	S/C Ratio	Enantiomeric Excess (ee)	Turnover Number (TON)	Reference
Ru/TsDPEN	Acetophenone	1000	98%	>990	[2]
Ru/MsDPEN	2-Phenyl-1-pyrroline	1000	78%	>990	[4]
Ir-Polymeric Diamine	Functionalized Ketones	2000	up to 99%	12,000 (6 cycles)	[5]
Ru-Ferrocene-Diamine	Aryl Alkyl Ketones	up to 4000	>99%	up to 4000	[6]

Analysis:

The data clearly demonstrates the high efficiency and enantioselectivity of TsDPEN-based ruthenium catalysts for the asymmetric hydrogenation of simple aromatic ketones. The polymeric diamine-iridium catalyst showcases excellent recyclability and a remarkable total turnover number, making it a highly attractive option for industrial-scale production where catalyst cost and reuse are critical factors.[5] The ferrocene-tethered ruthenium diamine catalyst also exhibits exceptional activity with a high TON.[6] While the MsDPEN-based catalyst shows good performance, its enantioselectivity is slightly lower in the specific example provided.[4]

Asymmetric Transfer Hydrogenation (ATH) of Ketones

ATH offers a practical and often safer alternative to high-pressure hydrogenation, utilizing readily available hydrogen donors like isopropanol or a formic acid/triethylamine mixture.[1] Noyori-type catalysts based on TsDPEN are particularly effective in this transformation.[1][2]

Catalyst System	Substrate	S/C Ratio	Hydrogen Donor	Enantiomeric Excess (ee)	Turnover Number (TON)	Reference
[RuCl(η⁶-p-cymene)((R,R)-TsDPEN)]	Acetophenone	200	i-PrOH	97%	194	[1]
Magnetic Ru-Noyori Catalyst	Acetophenone	125	HCOOH/NEt₃ (in water)	94%	124	[7]
Ir-Polymeric Diamine	Functionalized Ketones	2000	HCOOH/H₂O/MeOH	up to 99%	10,000 (5 cycles)	[5]

Analysis:

The classic Noyori-type catalyst provides excellent enantioselectivity in ATH. The development of a magnetic nanoparticle-supported version demonstrates a practical approach to catalyst recovery and reuse, a key consideration for industrial processes.[7][8][9] The iridium-polymeric diamine catalyst again stands out for its high TON and recyclability, highlighting the potential of catalyst engineering to enhance industrial applicability.[5]

Industrial Process Considerations: Beyond Enantioselectivity

While high enantioselectivity is a primary goal, several other factors are critical for the industrial viability of a chiral diamine-catalyzed process:

• Catalyst Loading and Turnover Number (TON): Lowering the catalyst loading (increasing the substrate-to-catalyst ratio, S/C) directly translates to lower costs. A high TON indicates a more active and robust catalyst. The development of catalysts with TONs in the thousands is a significant advancement for industrial applications.[5][6]

• Catalyst Recycling and Reuse: The cost of chiral ligands and precious metal precursors necessitates efficient catalyst recovery and recycling. Strategies such as immobilization on solid supports (e.g., polymers, magnetic nanoparticles) or the use of biphasic systems are actively being explored and implemented.[7][10][11] The ability to recycle a catalyst multiple times without significant loss of activity or selectivity is a major economic driver.[5]

• Process Safety and Scalability: The transition from a laboratory-scale procedure to a large-scale industrial process requires careful consideration of safety, heat transfer, and mixing. The use of ATH with formic acid/triethylamine, for example, avoids the need for high-pressure hydrogen gas, simplifying reactor design and enhancing safety.[1]

Experimental Protocols: From Bench to Production

To provide a practical context, the following are representative industrial-scale experimental protocols for asymmetric transfer hydrogenation.

Protocol: Gram-Scale Asymmetric Transfer Hydrogenation of Acetophenone using a Noyori-Type Catalyst

This protocol is adapted from established procedures for Noyori-type catalysts.[1]

Materials:

• [RuCl₂(p-cymene)]₂

• (R,R)-TsDPEN

• Acetophenone

• 2-Propanol (anhydrous)

• Sodium isopropoxide

Procedure:

• Under an inert atmosphere (e.g., argon), charge a suitable reactor with [RuCl₂(p-cymene)]₂ (0.005 eq) and (R,R)-TsDPEN (0.01 eq).

• Add anhydrous 2-propanol and stir the mixture at 80 °C for 20 minutes to form the active catalyst.

• Cool the reaction mixture to room temperature.

• In a separate vessel, dissolve acetophenone (1.0 eq) in 2-propanol.

• Add the acetophenone solution to the catalyst solution.

• Add a solution of sodium isopropoxide in 2-propanol (0.1 eq) to initiate the reaction.

• Stir the reaction at room temperature and monitor the conversion by a suitable analytical method (e.g., GC or HPLC).

• Upon completion, quench the reaction by the addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or crystallization to afford the chiral 1-phenylethanol.

Protocol: Asymmetric Transfer Hydrogenation in Water using a Magnetic Nanoparticle-Supported Catalyst

This protocol is based on the work describing magnetic Noyori-type catalysts for ATH in aqueous media.[7]

Materials:

• Magnetic Nanoparticle-Supported Ru-Diamine Catalyst

• Substrate (e.g., aromatic ketone)

• Formic acid

• Triethylamine

• Deionized water

Procedure:

• To a reaction vessel, add the magnetic nanoparticle-supported Ru-diamine catalyst (e.g., 0.8 mol%).

• Add deionized water, the substrate (1.0 equiv), formic acid (3.3 equiv), and triethylamine (2.7 equiv).

• Stir the reaction mixture at the desired temperature (e.g., 60 °C) for the required time to achieve full conversion.

• Upon completion, cool the reaction mixture to room temperature.

• Place a strong magnet on the outside of the reaction vessel to collect the magnetic catalyst.

• Decant the supernatant containing the product.

• The recovered magnetic catalyst can be washed with a suitable solvent and reused in subsequent batches.

• Work up the supernatant by extraction with an organic solvent, followed by washing, drying, and concentration to isolate the chiral alcohol product.

Visualizing the Catalytic Landscape

To better understand the relationships and workflows discussed, the following diagrams are provided.

Caption: Logical relationships between chiral diamine scaffolds, catalyst systems, and their industrial applications.

Caption: A generalized experimental workflow for chiral diamine-catalyzed asymmetric hydrogenation.

Future Outlook: The Next Generation of Chiral Diamines

The field of chiral diamines in industrial catalysis continues to evolve. Current research focuses on the development of more sustainable and cost-effective processes. Key trends include:

• Base Metal Catalysis: Replacing precious metals like ruthenium and iridium with more abundant and less expensive base metals (e.g., iron, cobalt) is a major goal.

• Biocatalysis: The use of enzymes, such as transaminases, offers a complementary approach to chiral amine synthesis, often with the advantage of operating under mild, aqueous conditions.[12][13][14][15]

• Continuous Flow Chemistry: The implementation of continuous flow processes can enhance safety, improve efficiency, and facilitate catalyst recycling.[16]

The continued innovation in ligand design and process engineering will undoubtedly lead to the development of even more powerful and economically viable chiral diamine-based catalytic systems, further solidifying their indispensable role in modern chemical manufacturing.

References

• BenchChem. (2025). Chiral Diamines in Catalysis: A Legacy of Precision in Asymmetric Synthesis. BenchChem.
• Journal of the American Chemical Society. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation.
• PMC. (2024).
• Organic Chemistry Frontiers. (2025).
• Sigma-Aldrich. (n.d.).
• Sigma-Aldrich. (n.d.). Chiral Vicinal Diamines for Asymmetric Synthesis.
• ResearchGate. (n.d.). Chiral diamines in asymmetric synthesis | Request PDF.
• UHasselt Document Server. (n.d.).
• PMC. (n.d.).
• ResearchGate. (n.d.). A Techno-economic Assessment of a Biocatalytic Chiral Amine Production Process Integrated with In Situ Membrane Extraction | Request PDF.
• Preprints.org. (2024). Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules.
• ACS Sustainable Chemistry & Engineering. (2016). Synthesis and Application of Magnetic Noyori-Type Ruthenium Catalysts for Asymmetric Transfer Hydrogenation Reactions in Water.
• Chiralpedia. (2024).
• The Journal of Organic Chemistry. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides.
• ACS Publications. (2022).
• Organic Letters. (2011). Highly Effective Asymmetric Hydrogenation of Cyclic N-Alkyl Imines with Chiral Cationic Ru-MsDPEN Catalysts.
• MDPI. (2020).
• ResearchGate. (2026). Efficient synthesis of chiral vicinal diamines with four contiguous stereocenters via sequential dynamic kinetic resolution of 2,3-diamino-1,4-diketones.
• Center for Nonlinear Studies. (2021). Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones.
• ACS Publications. (2022).
• ResearchGate. (2025). Efficient Synthesis of Chiral Vicinal Diamines with Four Contiguous Stereocenters via Sequential Dynamic Kinetic Resolution of 2,3-Diamino-1,4-diones.
• NobelPrize.org. (n.d.). Ryoji Noyori - Nobel Lecture.
• ACS Catalysis. (2024).
• PMC. (n.d.). Efficient synthesis of chiral vicinal diamines with four contiguous stereocenters via sequential dynamic kinetic resolution of 2,3-diamino-1,4-diketones.
• PMC. (2018). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam.
• IRIS. (2021).
• Encyclopedia.pub. (2021).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride

In the landscape of pharmaceutical research and development, the precise and safe handling of chemical reagents is paramount. (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride is a valuable building block, but its amine dihydrochloride nature necessitates a thorough understanding of its potential hazards to ensure the safety of laboratory personnel. This guide moves beyond a simple checklist, providing a deep, experience-driven framework for risk assessment and the proper use of Personal Protective Equipment (PPE). Our goal is to empower you, our fellow scientists, with the knowledge to create a self-validating system of safety for every manipulation of this compound.

Part 1: The 'Why' Behind the 'What' - A Hazard-Based Approach to PPE Selection

Understanding the inherent risks of a chemical is the foundation of any robust safety protocol. While specific toxicological data for (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride may be limited, by examining the data for analogous compounds like 1,3-cyclohexanediamine and other amine salts, we can establish a clear hazard profile.[1] These compounds are classified as corrosive and can cause severe skin burns and serious eye damage.[1][2] They are also typically categorized as acute toxins if swallowed, inhaled, or in contact with skin.[1]

Therefore, our PPE strategy is not merely about compliance; it's a scientifically-grounded response to the following primary risks:

• Corrosivity: The potential to cause irreversible damage to skin and eyes upon contact.

• Toxicity: The risk of harm if the compound is absorbed through the skin, inhaled as a dust or aerosol, or ingested.

This dual-threat profile dictates a multi-layered PPE approach that protects all potential routes of exposure.

Part 2: The Core PPE Ensemble: Your First Line of Defense

Every time you handle (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride, a baseline level of PPE is non-negotiable. This standard ensemble is designed to mitigate risks during routine, low-volume operations in a controlled laboratory setting.

Eye and Face Protection: An Impenetrable Barrier

Given the severe eye damage classification of similar diamines, standard safety glasses are insufficient.

• Chemical Splash Goggles: These are mandatory. They must form a complete seal around the eyes to protect from splashes, as well as from any fine dust that may become airborne.

• Face Shield: When handling more than a few milligrams, or when performing any operation with a heightened splash risk (e.g., preparing solutions, transfers), a full-face shield must be worn in addition to chemical splash goggles.[3] This provides a critical secondary layer of protection for the entire face.

Skin and Body Protection: Preventing Dermal Absorption and Burns

Your skin is a primary route of potential exposure. The goal is to create a complete barrier.

• Gloves: Double-gloving is a best practice. Use two pairs of nitrile or neoprene gloves.[3] This provides a safeguard against undetected pinholes and allows for the safe removal of the outer, contaminated glove without exposing your skin. Ensure the gloves' cuffs are pulled over the sleeves of your lab coat.

• Laboratory Coat: A clean, long-sleeved lab coat is required. It should be fully buttoned to provide maximum coverage of your street clothes and skin.

• Additional Protective Clothing: For larger scale operations or when there is a significant risk of splashing, a chemical-resistant apron and boots should be worn.[3][4]

Respiratory Protection: When the Air Itself is a Risk

While this compound is a solid, fine powders can be easily aerosolized.

• Engineering Controls First: Always handle (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride inside a certified chemical fume hood to minimize airborne concentrations.[5]

• When to Use a Respirator: If you are weighing out large quantities, if your fume hood is not performing optimally, or if there is any visible dust in the air, respiratory protection is necessary.[3][6] An N95 dust mask may be sufficient for nuisance dust, but for higher-risk scenarios, an air-purifying respirator with a cartridge appropriate for organic vapors and particulates should be used.[3]

Part 3: Operational Protocols: From Preparation to Disposal

A successful safety plan is procedural. The following step-by-step guides and visual aids integrate the core PPE principles into your daily workflow.

PPE Requirements by Laboratory Task

The level of PPE must match the risk of the specific task being performed. The following table provides clear guidance for common laboratory scenarios.

Task	Minimum Required PPE
Weighing Solid Compound	Double nitrile gloves, fully-buttoned lab coat, chemical splash goggles, face shield. Work must be done in a fume hood or ventilated balance enclosure.
Preparing a Solution	Double nitrile gloves, fully-buttoned lab coat, chemical splash goggles, face shield. All transfers should occur within a chemical fume hood.
Running a Reaction	Double nitrile gloves, fully-buttoned lab coat, chemical splash goggles. A face shield is recommended, especially during reagent addition or sampling.
Work-up & Purification	Double nitrile gloves, fully-buttoned lab coat, chemical splash goggles, face shield. Increased risk of splashes during extractions and transfers.
Handling a Spill	Task-specific. May require a higher level of respiratory protection and a chemical-resistant suit depending on the spill size.[3][7]

Workflow for Safe Handling and PPE Selection

The following diagram outlines the decision-making process for ensuring safety at every stage of handling (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride.

Caption: Workflow for handling (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride.

Step-by-Step Donning and Doffing Procedure

Cross-contamination during the removal of PPE is a common and preventable error. Follow this sequence precisely.[8]

Donning (Putting On) Sequence:

• Hand Hygiene: Wash hands thoroughly.

• Inner Gloves: Don the first pair of nitrile gloves.

• Laboratory Coat: Put on your lab coat and fasten all buttons.

• Eye and Face Protection: Put on your chemical splash goggles, followed by your face shield.

• Outer Gloves: Don the second pair of gloves, ensuring the cuffs go over the sleeves of your lab coat.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer, most contaminated gloves. Peel them off from the cuff, turning them inside out as you remove them. Dispose of them immediately in a designated hazardous waste container.

• Face Shield & Goggles: Remove the face shield, followed by the goggles, handling them by the straps.

• Laboratory Coat: Unbutton and remove your lab coat, folding the contaminated outside inward.

• Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Part 4: Emergency Response and Waste Disposal

In Case of Exposure

Immediate action is critical to mitigate harm.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes in a safety shower while removing all contaminated clothing. Seek immediate medical attention.[1][9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

Disposal of Contaminated Materials

Proper disposal prevents delayed exposure and environmental contamination.

• Contaminated PPE: All disposable PPE (gloves, aprons) must be placed in a clearly labeled hazardous waste container.[8] Do not discard in the regular trash.

• Excess Chemical and Containers: Unused (1S,3S)-cyclohexane-1,3-diamine Dihydrochloride and its empty containers must be disposed of as hazardous chemical waste according to your institution's specific guidelines.[1][10] Do not pour any amount down the drain.

By integrating these principles and procedures into your daily work, you build a culture of safety that protects you, your colleagues, and your research.

References

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• (1S,3S)-cyclohexane-1,3-diamine dihydrochloride — Chemical Substance Information. Vertex AI Search.
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• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. PPESAFETY.
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• SAFETY DATA SHEET - Merck Millipore. Merck Millipore.
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• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
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• 1,3-Cyclohexanedione. Chemwatch.
• SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher Scientific.
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
• 1,3-BAC SDS - Tri-iso. Tri-iso.
• SAFETY DATA SHEET - Tokyo Chemical Industry. Tokyo Chemical Industry.
• Essential Safety and Operational Protocols for Handling 1,3-Cyclohexanedimethanamine - Benchchem. Benchchem.
• 1,3-Cyclohexanedione. Chemwatch.
• ETHYLENEDIAMINE DIHYDROCHLORIDE CAS No 333-18-6 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. CDH Fine Chemical.

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